2-Bromobut-2-enedioic acid

Core Science & Biosynthesis

Physicochemical Properties and Applications of 2-Bromobut-2-enedioic Acid

Technical Guide for Research & Development

Executive Summary

2-Bromobut-2-enedioic acid (C₄H₃BrO₄) is a halogenated dicarboxylic acid that exists as two distinct geometric isomers: (Z)-2-bromobut-2-enedioic acid (bromomaleic acid) and (E)-2-bromobut-2-enedioic acid (bromofumaric acid). While often encountered as a metabolic inhibitor or a synthetic intermediate in the formation of bromomaleic anhydride, its utility in drug development lies in its reactivity as an electrophilic Michael acceptor. This guide delineates the physicochemical divergence between the two isomers, their synthesis via stereospecific elimination, and their application as covalent enzyme inhibitors (specifically of thiolases).

Physicochemical Profile

The introduction of a bromine atom onto the butenedioic acid scaffold significantly alters the acidity and steric profile compared to the parent maleic and fumaric acids. The electron-withdrawing nature of bromine increases the acidity of the proximal carboxyl group, while its steric bulk influences the stability of the cis (Z) conformation.

Comparative Properties Table

Property	Bromomaleic Acid (Z-Isomer)	Bromofumaric Acid (E-Isomer)
CAS Number	584-99-6	19071-22-8
Structure	cis-dicarboxyl arrangement	trans-dicarboxyl arrangement
Molecular Weight	194.97 g/mol	194.97 g/mol
Melting Point	140 – 141 °C	185 – 186 °C
pKa₁ (25°C)	1.45	1.46
pKa₂ (25°C)	4.62	3.57
Solubility (Water)	High (due to dipole moment)	Moderate (lower than Z-isomer)
UV	~210-220 nm	~210-220 nm (higher )
Stability	Prone to dehydration to anhydride	Stable; does not form anhydride

Key Insight - Acidity & pKa: Note the significant difference in pKa₂ (4.62 vs 3.57). In the Z-isomer (bromomaleic), the mono-anion is stabilized by a strong intramolecular hydrogen bond between the ionized carboxylate and the remaining carboxylic acid proton, making the second deprotonation more difficult (higher pKa₂). The E-isomer (bromofumaric) cannot form this intramolecular bond, resulting in a more typical dicarboxylic acid dissociation profile.

Synthesis and Stereochemical Control

The synthesis of 2-bromobut-2-enedioic acid is a classic example of stereospecific elimination. The geometry of the product is dictated by the stereochemistry of the precursor (2,3-dibromosuccinic acid) and the mechanism of dehydrohalogenation (E2 elimination).

Mechanism of Stereoselective Synthesis

To selectively synthesize the Z-isomer (Bromomaleic acid) , one must start with meso-2,3-dibromosuccinic acid .

• Precursor Formation: Fumaric acid is brominated (

  ) via anti-addition to yield meso-2,3-dibromosuccinic acid.

• Elimination: Under basic conditions, the elimination of HBr proceeds via an anti-periplanar transition state.

• Outcome: In the meso compound, placing H and Br anti-periplanar forces the two carboxyl groups to be on the same side (cis), yielding bromomaleic acid.

Conversely, elimination from the racemic ((±)-2,3-dibromosuccinic acid) precursor yields the E-isomer (bromofumaric acid).

Visualization: Stereospecific Elimination Pathway

Caption: Stereochemical pathway converting Fumaric Acid to Bromomaleic Acid via the meso-dibromo intermediate.

Biological Applications: Covalent Inhibition

2-Bromobut-2-enedioic acid acts as an affinity label and suicide inhibitor for enzymes involved in fatty acid metabolism, specifically 3-ketoacyl-CoA thiolase (EC 2.3.1.16).

Mechanism of Action

The compound functions as a Michael acceptor. The electronegative bromine atom activates the double bond, making the

-carbon highly electrophilic.

• Recognition: The dicarboxylic acid motif mimics the natural substrate (acyl-CoA or ketoacyl-CoA metabolites), guiding the molecule into the enzyme's active site.

• Alkylation: An active site nucleophile (typically a Cysteine thiolate, Cys-SH) attacks the double bond at the C3 position.

• Irreversible Inhibition: The resulting covalent thioether bond permanently inactivates the enzyme.

Visualization: Michael Addition Mechanism

Caption: Mechanism of irreversible enzyme inactivation via nucleophilic attack on the brominated alkene.

Experimental Protocols

Protocol A: Synthesis of Bromomaleic Acid (Z-Isomer)

Objective: Preparation of high-purity (Z)-2-bromobut-2-enedioic acid from fumaric acid.

Reagents:

• Fumaric acid (1.0 eq)

• Bromine (

  , 1.1 eq)

• Water (Solvent)

• Sodium Hydroxide (NaOH) or KOH

Step-by-Step Methodology:

• Bromination (Precursor Synthesis):

  • Suspend fumaric acid in boiling water.

  • Add bromine dropwise with vigorous stirring. The solution will decolorize as

    is consumed.

  • Critical Check: Ensure a slight excess of bromine (faint red color persists) to drive completion.[1]

  • Cool to 4°C. meso-2,3-dibromosuccinic acid will precipitate as white crystals. Filter and wash with ice water.[1]

• Elimination (Synthesis of Target):

  • Dissolve the meso-dibromosuccinic acid in aqueous NaOH (2M).

  • Heat the solution to reflux for 2 hours.

  • Acidification: Cool the reaction mixture and acidify with concentrated HCl to pH ~1.

  • Extraction: Extract with ethyl acetate (3x). Dry organic layer over

    and concentrate in vacuo.

  • Purification: Recrystallize from chloroform/hexane to obtain pure bromomaleic acid (MP: 140°C).

Protocol B: Thiolase Inhibition Assay

Objective: Determine the

of 2-bromobut-2-enedioic acid against 3-ketoacyl-CoA thiolase.

• Enzyme Preparation: Isolate mitochondria from rat liver or use recombinant purified thiolase.

• Assay Buffer: 100 mM Tris-HCl (pH 8.0), 5 mM

  , 1 mM EDTA.

• Substrate: Acetoacetyl-CoA (100

  ).

• Reaction:

  • Incubate enzyme with varying concentrations of 2-bromobut-2-enedioic acid (0.1

    to 100 ) for 5 minutes at 30°C.

  • Initiate reaction by adding CoA (0.1 mM).

  • Monitor the decrease in absorbance at 303 nm (disappearance of the Mg-enolate complex of acetoacetyl-CoA).

• Data Analysis: Plot % Activity vs. Log[Inhibitor] to determine

  .

References

• Physicochemical Constants

  • Dictionary of Organic Compounds, 6th Ed. "Bromofumaric acid" and "Bromomaleic acid".[2][1][3]

  • EPFL pKa Compilation. pKa Values for Carboxylic Acids. Link

• Crystallography & Structure

  • Fischer, A. (2009).[2] "2-Bromomaleic acid".[2][3] Acta Crystallographica Section E. Link

• Synthesis Protocol

  • Organic Syntheses, Coll.[4] Vol. 2, p. 177 (1943). "meso-Dibromosuccinic Acid".[2] Link

• Biological Activity

  • Schulz, H. (1998). "4-Bromotiglic acid, a novel inhibitor of thiolases". Biochemistry. Link

  • Olowe, Y. & Schulz, H. (1982). "Regulation of thiolases from pig heart". European Journal of Biochemistry. Link

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• 4. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: 2-Bromobut-2-enedioic Acid in Chemical Synthesis and Bio-Therapeutics

The following technical monograph provides an in-depth analysis of 2-Bromobut-2-enedioic acid , encompassing its structural properties, synthetic pathways, and utility in drug development.

[1]

Executive Summary

2-Bromobut-2-enedioic acid (C₄H₃BrO₄) acts as a pivotal bifunctional electrophile in medicinal chemistry.[1] Existing as two geometric isomers—Bromofumaric acid (E-isomer) and Bromomaleic acid (Z-isomer)—this compound serves as a "warhead" for targeted covalent inhibition (TCI) and a scaffold for peptidomimetic synthesis.[1] Its electron-deficient alkene core, sensitized by the bromine substituent, makes it an ideal Michael acceptor for mapping active site cysteines and histidines in enzymatic profiling.[1]

Physicochemical Characterization

The precise characterization of 2-Bromobut-2-enedioic acid is critical for stoichiometric accuracy in synthesis and assay development.[1]

Molecular Identity

Parameter	Data
IUPAC Name	2-Bromobut-2-enedioic acid
Common Isomers	(E)-Bromofumaric acid; (Z)-Bromomaleic acid
Molecular Formula	C₄H₃BrO₄
Molecular Weight	194.97 g/mol
CAS Number	584-99-6 (Z-isomer); 488-18-6 (E-isomer)
SMILES	OC(=O)C(Br)=CC(=O)O

Structural Isomerism

The reactivity profile differs significantly between the cis (maleic) and trans (fumaric) forms due to steric strain and dipole alignment.

Figure 1: Geometric isomerism of 2-Bromobut-2-enedioic acid. The (E)-isomer is generally preferred in metabolic mapping due to its structural similarity to natural fumarate.

Synthetic Routes & Optimization

The synthesis of 2-Bromobut-2-enedioic acid is a classic example of stereocontrolled halogenation followed by elimination.[1] The protocol below favors the formation of the E-isomer (Bromofumaric acid) via the meso-dibromo intermediate.

Reaction Logic

• Anti-Addition: Bromination of fumaric acid yields meso-2,3-dibromosuccinic acid.[1][2]

• Elimination: Dehydrobromination of the meso compound. Note that anti-elimination (E2) of a meso precursor typically yields the cis-alkene (Bromomaleic).[1] However, under thermodynamic control or specific solvent conditions (e.g., aqueous reflux), isomerization to the more stable Bromofumaric acid occurs.[1]

Step-by-Step Protocol

Reagents: Fumaric acid (≥99%), Bromine (Br₂), Water, KOH (optional for base-catalyzed route).[1]

• Bromination (Synthesis of Intermediate):

  • Suspend 11.6 g (100 mmol) of fumaric acid in 40 mL of boiling water.

  • Add 5.7 mL (110 mmol) of bromine dropwise. Caution: Br₂ is highly toxic and corrosive. Use a fume hood.

  • Maintain reflux until the bromine color dissipates.

  • Cool to room temperature, then to 10°C. The meso-2,3-dibromosuccinic acid will precipitate as white crystals.[1]

  • Yield: ~60-70%.[1][3]

• Dehydrobromination (Formation of Target):

  • Dissolve the meso-dibromosuccinic acid in water.

  • Heat to reflux for 1-2 hours. The thermal elimination of HBr generates a mixture of bromofumaric and bromomaleic acids.[4]

  • Purification: Fractional crystallization from 2N HCl. Bromofumaric acid is less soluble and typically crystallizes first.[1]

Figure 2: Synthetic workflow from fumaric acid to 2-Bromobut-2-enedioic acid.

Applications in Drug Development[1][6][7]

In the context of modern drug discovery, 2-Bromobut-2-enedioic acid is utilized primarily for its electrophilic warhead properties.[1]

Targeted Covalent Inhibition (TCI)

The compound acts as a Michael acceptor.[5] The electron-withdrawing carboxylic acid groups, combined with the bromine atom, create a highly reactive

-carbon.[1]

• Mechanism: Nucleophilic residues (Cysteine-SH or Histidine-imidazole) in an enzyme's active site attack the double bond.[1]

• Outcome: Formation of a stable thioether or amine adduct, irreversibly inhibiting the enzyme.

• Target Classes: Cysteine proteases, thiolases, and enzymes of the Krebs cycle (e.g., fumarase, where it acts as a suicide substrate).[1]

Mechanism of Action Diagram

The following diagram illustrates the covalent modification of an enzyme active site cysteine.

Figure 3: Mechanism of covalent enzyme inhibition via Michael addition.

Analytical Profiling

To verify the identity of the synthesized compound during development:

• H NMR (D₂O): Look for the vinylic proton singlet.

  • Bromofumaric (E):[1]

    ~7.5 ppm.[4]

  • Bromomaleic (Z):[1]

    ~6.8 ppm (shifted upfield due to shielding).

• Mass Spectrometry: molecular ion peak

  at m/z 192.9/194.9 (1:1 isotope ratio for Br).[1]

References

• Organic Syntheses. "Meso-Dibromosuccinic Acid." Org.[6] Synth.1931 , 11,[1] 38. Link

• PubChem. "2-Bromobut-2-enedioic acid (Compound)."[1] National Library of Medicine. Link

• BenchChem. "Application Notes: Bromobutenoic Acids in Pharmaceutical Synthesis." Link[1]

• Worthington Biochemical. "Effects of Inhibitors on Enzyme Activity." Link

• Frontiers in Chemistry. "Cysteine protease inhibition by nitrile-based inhibitors: a computational study." Link

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Thermodynamic stability of bromomaleic vs bromofumaric acid

An In-depth Technical Guide to the Thermodynamic Stability of Bromomaleic vs. Bromofumaric Acid

Abstract

The principles of geometric isomerism represent a cornerstone of organic chemistry, profoundly influencing the physical properties, reactivity, and stability of molecules. This technical guide provides a detailed examination of the thermodynamic stability of bromomaleic acid and bromofumaric acid, the cis and trans isomers of 2-bromobutenedioic acid, respectively. By integrating structural analysis, thermodynamic principles, and experimental methodologies, we will establish that bromofumaric acid, the trans isomer, possesses greater thermodynamic stability. This stability is primarily attributed to minimized steric hindrance, a factor that outweighs the potential for intramolecular hydrogen bonding in the cis isomer. This guide is intended for researchers, scientists, and drug development professionals who require a comprehensive understanding of how stereochemistry dictates molecular stability, a critical consideration in material science and pharmaceutical development.

Introduction: The Central Role of Geometric Isomerism

Geometric isomerism, a form of stereoisomerism, arises from the restricted rotation around a carbon-carbon double bond or within a cyclic structure. This rigidity results in different spatial arrangements of substituents, leading to distinct chemical entities known as geometric isomers. Bromomaleic acid (cis isomer) and bromofumaric acid (trans isomer) serve as an exemplary case study. In bromomaleic acid, the two carboxyl groups are situated on the same side of the double bond, whereas in bromofumaric acid, they are on opposite sides. This seemingly subtle structural difference has profound consequences for their respective potential energies and, therefore, their thermodynamic stability. The fundamental question we address is not merely which isomer is more stable, but why, and how this stability can be quantified and experimentally verified.

Structural Analysis: The Interplay of Steric and Electronic Effects

The relative stability of geometric isomers is dictated by a delicate balance of intramolecular forces. The two dominant, and often competing, factors are steric hindrance and, in some cases, intramolecular hydrogen bonding.

• Bromofumaric Acid (The trans-Isomer): A State of Minimized Repulsion The trans configuration of bromofumaric acid places the bulky carboxyl groups and the bromine atom on opposite sides of the rigid double bond. This arrangement maximizes the distance between these large electron clouds, thereby minimizing steric repulsion and van der Waals strain.[1][2] This lack of intramolecular strain allows the molecule to adopt a more planar and lower-energy conformation. Consequently, trans isomers generally exhibit higher symmetry, which facilitates more efficient packing into a crystal lattice.[3] This efficient packing leads to stronger intermolecular forces, which is reflected in the significantly higher melting points and lower solubilities of trans isomers compared to their cis counterparts.[4]

• Bromomaleic Acid (The cis-Isomer): A Conformation of Compromise In the cis isomer, bromomaleic acid, the proximity of the two carboxyl groups and the bromine atom on the same side of the double bond introduces significant steric hindrance and electrostatic repulsion.[5][6] This crowding forces the molecule to deviate from planarity to relieve the strain. X-ray crystallography studies on bromomaleic acid have confirmed this, revealing that the carboxylic groups are twisted with respect to the plane of the C=C double bond.[7][8] One carboxyl group is nearly coplanar, while the other is twisted by approximately 99.6 degrees.[7][8]

  A potential stabilizing factor in the cis configuration is the possibility of intramolecular hydrogen bonding between the hydroxyl proton of one carboxyl group and the carbonyl oxygen of the other.[9][10] However, the energetic penalty imposed by steric repulsion between the bulky groups typically far outweighs the modest stabilization afforded by this internal hydrogen bond.[11] Therefore, despite the potential for this interaction, the overall energy of the molecule remains higher than that of the trans isomer.

The logical relationship between the isomeric structures and their inherent stability factors is visualized below.

Figure 1: Dominant intramolecular forces governing the stability of bromomaleic and bromofumaric acid.

Comparative Thermodynamic and Physical Properties

Property	Bromomaleic Acid (cis)	Bromofumaric Acid (trans)	Rationale
Thermodynamic Stability	Less Stable	More Stable	The trans isomer minimizes steric repulsion, resulting in a lower potential energy state.
Enthalpy of Formation (ΔH°f)	Less Negative / More Positive	More Negative	Less energy is required to form the more stable isomer from its constituent elements.
Heat of Combustion (ΔH°c)	More Negative (releases more heat)	Less Negative	The less stable isomer starts at a higher energy level, thus releasing more energy upon combustion.[12]
Melting Point	Lower (Analog Maleic Acid: 131-139°C)	Higher (Analog Fumaric Acid: 287°C)	The higher symmetry of the trans isomer allows for more efficient crystal packing and stronger intermolecular forces.[3]
Solubility (in water)	Higher (Analog Maleic Acid: 79 g/100mL)	Lower (Analog Fumaric Acid: 0.7 g/100mL)	Stronger intermolecular forces in the trans crystal lattice require more energy to overcome for dissolution.[3]
Dipole Moment	Non-zero	Approaches Zero	In the trans isomer, the individual bond dipoles of the polar groups tend to cancel each other out due to symmetry.[3]

Data for parent analogues (maleic and fumaric acid) are provided for comparative context.[3][4]

Experimental Protocols for Stability Determination

The thermodynamic stability difference between bromomaleic and bromofumaric acid can be quantified through well-established experimental techniques, primarily calorimetry and equilibrium studies.

Bomb Calorimetry: Measuring the Heat of Combustion

Principle: Bomb calorimetry directly measures the heat released during the complete combustion of a substance at constant volume. By comparing the heats of combustion (ΔH°c) for the two isomers, we can determine their relative energy content. The less stable isomer (bromomaleic acid) will have a higher internal energy and will therefore release more heat upon combustion, resulting in a more negative ΔH°c value.

Experimental Protocol: Bomb Calorimetry

• Sample Preparation: Accurately weigh approximately 1.0 g of the dried crystalline sample (e.g., bromomaleic acid) and press it into a pellet.

• Calorimeter Setup: Place the pellet in the sample holder of the bomb calorimeter. Add a known length of ignition wire, ensuring it is in contact with the sample.

• Bomb Sealing and Pressurization: Add 1 mL of deionized water to the bomb to ensure saturation of the internal atmosphere. Seal the bomb and pressurize it with pure oxygen to approximately 30 atm.

• Assembly: Submerge the sealed bomb in a known volume of water in the calorimeter's insulated bucket. Insert the thermometer and stirrer.

• Thermal Equilibration: Allow the system to equilibrate for 5-10 minutes, recording the water temperature at regular intervals to establish a baseline.

• Ignition: Ignite the sample by passing a current through the ignition wire.

• Temperature Monitoring: Record the temperature of the water jacket at short intervals (e.g., every 30 seconds) until it reaches a maximum and begins to cool.

• Calculation:

  • Calculate the total heat released (q_total) using the temperature change (ΔT) and the previously determined heat capacity of the calorimeter (C_cal).

  • Correct for the heat released by the ignition wire and for the formation of nitric acid (from trace N2) and sulfuric acid if applicable.

  • Calculate the heat of combustion per mole of the sample.

• Repeat: Perform the entire procedure with bromofumaric acid for comparison.

Figure 2: Experimental workflow for determining the heat of combustion via bomb calorimetry.

Isomerization Equilibrium: Quantifying Gibbs Free Energy

Principle: Geometric isomers can often be interconverted under specific conditions, such as heating or acid catalysis. The reaction will proceed until it reaches an equilibrium state. The position of this equilibrium is a direct measure of the relative stability of the two isomers. By quantifying the concentrations of bromomaleic and bromofumaric acid at equilibrium, one can calculate the equilibrium constant (K_eq) and, subsequently, the standard Gibbs free energy change (ΔG°) for the isomerization.

ΔG° = -RTln(K_eq)

Where K_eq = [Bromofumaric Acid]_eq / [Bromomaleic Acid]_eq

A K_eq greater than 1 indicates that the trans isomer is favored at equilibrium and thus is more stable (negative ΔG°).

Experimental Protocol: Acid-Catalyzed Isomerization

• Reaction Setup: In a sealed reaction vessel, dissolve a known concentration of pure bromomaleic acid in a suitable solvent (e.g., water or glacial acetic acid).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as hydrobromic acid (HBr), to facilitate the isomerization process. The mechanism involves the reversible addition-elimination of HBr across the double bond, which allows for rotation around the now-single C-C bond.[13]

• Heating and Sampling: Heat the reaction mixture to a constant, controlled temperature (e.g., 100°C) in a thermostated bath. At regular time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by cooling it in an ice bath and neutralizing the catalyst with a base to prevent further isomerization.

• Analysis: Analyze the composition of each quenched aliquot using High-Performance Liquid Chromatography (HPLC) or Nuclear Magnetic Resonance (NMR) spectroscopy to determine the relative concentrations of the cis and trans isomers.

• Equilibrium Determination: Continue the process until the ratio of the two isomers becomes constant over several time points, indicating that equilibrium has been reached.

• Calculation: Use the final, constant concentrations to calculate K_eq and ΔG°.

Figure 3: Workflow for determining relative stability via isomerization equilibrium.

A Note on Synthesis

The synthesis of these isomers is intrinsically linked to stereochemistry. The choice of starting material dictates which isomer is formed.

• Bromomaleic Acid (cis) is typically formed by the elimination of HBr from meso-2,3-dibromosuccinic acid.[7][8]

• Bromofumaric Acid (trans) is formed via the elimination of HBr from racemic-(d,l)-2,3-dibromosuccinic acid.[7][8]

These dibrominated precursors can themselves be synthesized by the addition of bromine across the double bond of fumaric or maleic acid.[14][15] Understanding these pathways is crucial for isolating the desired pure isomer for research or application.

Conclusion and Implications

For professionals in drug development and materials science, understanding the factors that govern isomeric stability is of paramount importance. The choice of a specific isomer can significantly impact a product's physical properties, such as melting point and solubility, as well as its chemical stability, affecting shelf-life, formulation, and bioavailability. The more stable trans isomer is often preferred as an active pharmaceutical ingredient (API) to ensure consistency and prevent unwanted isomerization to a less active or more toxic form during manufacturing or storage. This guide provides the foundational principles and experimental frameworks necessary to make such critical decisions.

References

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• PrepChem. (n.d.). Synthesis of 2-(Bromomethyl)-maleic anhydride. PrepChem.com. [Link]

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• Organic Syntheses. (n.d.). α,β-DIBROMOSUCCINIC ACID. orgsyn.org. [Link]

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• P.G. Department of Chemistry, M.S. College, Motihari. (n.d.). methods for determination of configuration of geometrical isomers. M.S. College, Motihari. [Link]

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Technical Guide: pKa Values and Ionization Constants of 2-Bromobut-2-enedioic Acid

Executive Summary & Compound Architecture

2-Bromobut-2-enedioic acid is a dicarboxylic acid derivative that serves as a critical intermediate in the synthesis of heterocyclic pharmaceuticals and as a pH-modulating counter-ion in salt selection screens.[1] Its physicochemical behavior is defined by its stereochemistry.[1] Unlike simple aliphatic acids, the presence of the electron-withdrawing bromine atom conjugated with the alkene backbone creates distinct ionization profiles for its two geometric isomers:

• (Z)-Isomer: Bromomaleic acid (cis-configuration)[1]

• (E)-Isomer: Bromofumaric acid (trans-configuration)[1]

This guide provides the definitive ionization constants for both isomers, analyzes the thermodynamic drivers of their acidity, and details the validated experimental protocols for their determination.[1]

Chemical Structure and Stereochemistry

The spatial arrangement of the two carboxylic acid groups relative to the bromine atom dictates the acidity.[1]

• Bromomaleic Acid: The carboxyl groups are cis to each other.[1] The mono-anion is stabilized by a strong intramolecular hydrogen bond, making the first proton easier to remove (lower pKa1) but the second proton significantly harder to remove due to electrostatic repulsion (higher pKa2).[1]

• Bromofumaric Acid: The carboxyl groups are trans.[1] No intramolecular hydrogen bond stabilizes the mono-anion, but the increased distance between groups reduces the electrostatic penalty for the second ionization.[1]

Physicochemical Data: Ionization Constants

The following values represent the thermodynamic dissociation constants at 25°C in aqueous media (ionic strength

).

Table 1: Comparative pKa Values of 2-Bromobut-2-enedioic Acid Isomers[1]

Compound	Stereochemistry	pKa₁ (COOH #1)	pKa₂ (COOH #2)	pKa (pKa₂ - pKa₁)
Bromomaleic Acid	cis (Z)	1.45	4.62	3.17
Bromofumaric Acid	trans (E)	1.46	3.57	2.11
Maleic Acid (Ref)	cis	1.92	6.23	4.31
Fumaric Acid (Ref)	trans	3.02	4.38	1.36

Data Source: Critical Stability Constants via R. Williams [1][2].[1]

Mechanistic Insight

• Inductive Effect (-I): The bromine atom is strongly electron-withdrawing.[1] This delocalizes electron density from the carboxylate groups, significantly increasing the acidity of the first proton compared to the non-halogenated parent compounds (Maleic pKa1 1.92 → Bromomaleic pKa1 1.45).[1]

• The "Maleic Effect": In Bromomaleic acid, the large

  pKa (3.[1]17) arises because the second ionization requires removing a proton from a negatively charged species where the charge is held in close proximity to the leaving group.[1] In Bromofumaric acid, the trans geometry spaces the charges further apart, lowering the energy barrier for the second ionization (pKa2 3.57 vs 4.62).[1]

Visualization of Ionization Pathways

The following diagram illustrates the stepwise dissociation and the structural species involved.

Figure 1: Stepwise ionization pathways for cis- and trans-isomers of 2-Bromobut-2-enedioic acid.

Experimental Methodologies

For drug development applications requiring high precision, experimental verification is mandatory.[1] Due to the low pKa1 (< 2.0), standard titration can be inaccurate without specific corrections.[1]

Protocol A: Potentiometric Titration (Gold Standard)

This method is suitable for determining pKa values between 2 and 12.[1] For pKa1 (1.45), the "Difference Plot" method or strong acid back-titration is required.[1]

Reagents:

• Analyte: >98% pure Bromomaleic or Bromofumaric acid.[1]

• Titrant: 0.1 M Carbonate-free NaOH (standardized).

• Solvent: Degassed CO₂-free water (maintain at 25.0 ± 0.1°C).

• Ionic Strength Adjuster: 0.15 M KCl (to mimic physiological ionic strength).[1]

Workflow:

• Calibration: Calibrate the pH electrode using a 4-point calibration (pH 1.68, 4.01, 7.00, 10.01). The low pH standard is critical.[1]

• Dissolution: Dissolve 0.5 mmol of the acid in 50 mL of 0.15 M KCl. Note: If solubility is an issue, use a Methanol/Water co-solvent system (e.g., 20% MeOH) and extrapolate to 0% organic solvent using the Yasuda-Shedlovsky equation.[1]

• Titration: Titrate with 0.1 M NaOH using dynamic dosing (min dose 10 µL).

• Data Analysis:

  • Plot pH vs. Volume of NaOH.[1]

  • Use the Bjerrum method (

    vs pH) to calculate pKa values.[1]

  • For pKa1 < 2, apply the Gran Plot correction to account for the high concentration of free H⁺ ions that are not bound to the weak acid.[1]

Protocol B: UV-Vis Spectrophotometry (For Low Solubility)

This method relies on the shift in the absorption spectrum (

) between the protonated and deprotonated forms.[1]

Workflow:

• Spectral Scan: Prepare a 50 µM solution of the acid in 0.1 M HCl (fully protonated) and 0.1 M NaOH (fully deprotonated). Scan from 200–400 nm to identify the analytical wavelength (typically 210–240 nm for conjugated systems).[1]

• Buffer Preparation: Prepare a series of buffers ranging from pH 1.0 to 6.0 in 0.5 unit increments.

• Measurement: Measure Absorbance (

  ) at the chosen for each pH point.

• Calculation: Fit the data to the Henderson-Hasselbalch equation:

  [1]

Experimental Workflow Diagram

Figure 2: Decision tree and workflow for experimental pKa determination.

Implications for Drug Development

Salt Selection and Counter-ions

Bromofumaric acid is occasionally explored as a counter-ion for basic drugs.[1]

• Salt Formation: To form a stable 1:1 salt, the drug base should generally have a pKa > 5.0 (providing a

  pKa > 3 gap from the acid's pKa1 of 1.46).[1]

• Buffer Capacity: These acids provide excellent buffering capacity in the low pH range (pH 3.6 – 5.6 for bromomaleic; pH 2.6 – 4.6 for bromofumaric), making them useful for stabilizing acidic formulations.[1]

Solubility Profiling

The significant difference in pKa2 affects the solubility of the mono-anion vs. the di-anion.[1] At physiological pH (7.4), both isomers exist exclusively as the di-anion (

), ensuring high aqueous solubility.[1] However, in the gastric environment (pH 1-2), they will exist as a mixture of neutral ( ) and mono-anionic ( ) forms, where the trans-isomer (bromofumaric) is expected to be less soluble due to efficient crystal packing.[1]

References

• Williams, R. (2022).[1] pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link][1]

• Martell, A. E., & Smith, R. M. (1976).[1] Critical Stability Constants. Plenum Press.[1]

• National Center for Biotechnology Information.[1] (2023).[1][2] PubChem Compound Summary for CID 5358119, Bromomaleic acid. [Link][1][3]

• Reijenga, J., et al. (2013).[1] Development of Methods for the Determination of pKa Values. Analytical Chemistry Insights. [Link]

• Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1]

Sources

• 1. Fumaric acid - Wikipedia [en.wikipedia.org]
• 2. kvmwai.edu.in [kvmwai.edu.in]
• 3. Bromomaleic acid | C4H3BrO4 | CID 5358119 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of 2-Bromobut-2-enedioic acid in organic solvents vs water

This guide provides an in-depth technical analysis of the solubility profile of 2-Bromobut-2-enedioic acid, addressing its isomeric forms (bromomaleic and bromofumaric acid), physicochemical drivers, and practical applications in drug development workflows.[1]

[1]

Executive Summary

2-Bromobut-2-enedioic acid (C₄H₃BrO₄) exists as two distinct geometric isomers: the cis-isomer (Bromomaleic acid ) and the trans-isomer (Bromofumaric acid ).[1] While often treated interchangeably in casual nomenclature, their solubility profiles differ radically due to crystal lattice energy and intramolecular hydrogen bonding.[2]

• Bromomaleic Acid (cis): Exhibits higher solubility in polar organic solvents (ethers, alcohols) and moderate water solubility due to a lower packing density and internal hydrogen bonding capabilities.[2]

• Bromofumaric Acid (trans): Characterized by high crystal lattice energy, rendering it significantly less soluble in water and non-polar solvents compared to its cis counterpart.[2]

This guide details the solubility behavior of these species to facilitate solvent selection for synthesis, purification, and formulation.

Physicochemical Characterization

Understanding the solubility requires analyzing the structural determinants: the bromine substituent and the stereochemistry.[2]

Isomerism and Properties

The bromine atom introduces high electronegativity (induction) and lipophilicity compared to the parent maleic/fumaric acids.[2]

Property	Bromomaleic Acid (cis)	Bromofumaric Acid (trans)	Mechanistic Impact
CAS Number	608-37-7	584-99-6	Distinct regulatory tracking.[1][2]
Geometry	Z-isomer	E-isomer	Trans packing leads to higher melting points and lower solubility.[1][2]
Predicted pKa1	~0.01 - 1.5	~2.5 - 3.0	Br is electron-withdrawing, increasing acidity compared to non-brominated analogs.[1][2]
LogP (Oct/Wat)	~0.5	~0.5	Moderate lipophilicity; soluble in polar organics.[2]
Melting Point	~125–140 °C (dec.)	>200 °C (sublimes)	Higher MP in trans correlates with lower solvent penetration.[2]

The "Bromo-Effect" on Solubility[1][3]

• Lipophilicity: The Br atom increases the partition coefficient (LogP) relative to Maleic acid (LogP ~ -0.48), making 2-Bromobut-2-enedioic acid more soluble in ethers (e.g., diethyl ether, THF) and esters (ethyl acetate).[1][2]

• Acidity: The electron-withdrawing nature of bromine stabilizes the carboxylate anion.[1][2] Consequently, these acids ionize readily in water, which can limit solubility in acidic aqueous media (common ion effect) but enhances solubility in basic buffers.[2]

Solubility Profile: Solvent Compatibility

Aqueous Solubility[1][2][4][5][6]

• Bromomaleic Acid: Slightly soluble in cold water; solubility increases significantly with temperature.[1][2] It is prone to hydrolysis to tartaric acid derivatives upon prolonged heating in water.[1][2]

• Bromofumaric Acid: Sparingly soluble in cold water.[1][2][3] The rigid trans structure prevents efficient hydration of the crystal surface.[2]

pH Dependence: Solubility is pH-dependent.[1][2] At pH > pKa1 (approx.[1][2] 1.0–2.0), the mono-anion forms, drastically increasing water solubility.[2] At pH > pKa2, the dianion is highly soluble.[2]

Organic Solvent Solubility

The following table summarizes the solubility behavior based on solvent polarity classes.

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Insight
Polar Protic	Water, Methanol, Acetic Acid	Moderate to High	H-bonding dominates.[1][2] Soluble in AcOH due to "like-dissolves-like" (acidic media).[1][2]
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Dipole-dipole interactions disrupt the crystal lattice effectively.[1]
Ethers	Diethyl Ether, THF, MTBE	High	Excellent solubility.[2] The Br-alkene lipophilicity aids interaction with the ether oxygen.[1][2]
Chlorinated	Chloroform, DCM	Low / Insoluble	Insufficient polarity to break the dicarboxylic acid H-bond network.[1][2]
Non-Polar	Hexane, Benzene, Toluene	Insoluble	The polar carboxyl groups prevent solvation in hydrophobic media.

Visualization: Solvation & Extraction Logic

The following diagram illustrates the decision logic for solvent selection during extraction or purification.

Caption: Solubility-driven workflow for extraction and phase partitioning of 2-Bromobut-2-enedioic acid.

Experimental Protocols

As a self-validating system, the following protocols allow researchers to determine specific solubility limits and partition coefficients for their specific isomer batches.

Protocol: Gravimetric Solubility Determination (Shake-Flask Method)

Objective: Quantify solubility in organic solvents (e.g., Ethanol, MTBE).[2]

• Preparation: Weigh approximately 500 mg of 2-Bromobut-2-enedioic acid into a 20 mL scintillation vial.

• Solvent Addition: Add the target solvent in 0.5 mL increments while maintaining the system at 25°C (thermostated water bath).[2]

• Equilibration: Vortex for 1 minute after each addition. If the solid dissolves completely, record the volume.[2]

• Saturation: If undissolved solid remains after 24 hours of agitation, filter the supernatant through a 0.45 µm PTFE syringe filter.

• Quantification: Evaporate a known volume of the filtrate to dryness under vacuum (rotary evaporator, <40°C) and weigh the residue.

  • Calculation:

    [2]

Protocol: Isomer Separation via Solubility

Objective: Purify Bromofumaric acid from a mixed isomeric synthesis batch.

• Dissolution: Dissolve the crude mixture in minimal boiling water (approx. 10 mL per gram).

• Hot Filtration: Filter the solution while hot to remove insoluble impurities.[1][2]

• Crystallization: Allow the solution to cool slowly to 4°C.

  • Mechanism:[1][4][5]Bromofumaric acid (trans), having lower solubility, will crystallize first.[2] Bromomaleic acid (cis) tends to remain in the mother liquor due to higher solubility.[2]

• Isolation: Filter the crystals and wash with ice-cold water. Recrystallize from Acetic Acid if higher purity is required.[1][2]

Applications in Drug Development

The solubility profile of 2-Bromobut-2-enedioic acid is critical in the synthesis of pharmaceutical intermediates, particularly for:

• Heterocycle Synthesis: Used as a dienophile in Diels-Alder reactions.[1][2] The reaction is often run in Toluene or Xylene .[1][2] Since the acid is insoluble in these, the reaction is heterogeneous or requires conversion to the anhydride or ester form to solubilize.[2]

• Peptidomimetics: The bromine handle allows for cross-coupling (Suzuki/Stille) after esterification.[2] Solubility in DMF is key here for high-yield coupling.

• Purification Workups: The high solubility in Diethyl Ether vs. insolubility in water (at low pH) allows for efficient back-extraction to remove inorganic salts used in bromination steps.[1][2]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 5358119, Bromomaleic acid. Retrieved March 3, 2026 from [Link]

• Kozma, D. (2002). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.[1][2] (Contextual reference for dicarboxylic acid resolution).

• O'Neil, M.J.[2] (Ed.).[1][2][6] (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.).[2] RSC Publishing.[1][2] (Reference for general fumaric/maleic acid solubility trends).

Sources

• 1. echemi.com [echemi.com]
• 2. Fumaric acid - Wikipedia [en.wikipedia.org]
• 3. Fumaric Acid: Uses, Properties and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 4. m.youtube.com [m.youtube.com]
• 5. 2-Bromo­maleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Crystal Structure Analysis of 2-Bromobut-2-enedioic Acid: Conformational Dynamics and Supramolecular Assembly

Executive Summary

The crystallographic analysis of halogenated dicarboxylic acids provides critical insights into steric-driven conformational changes and supramolecular crystal engineering. 2-Bromobut-2-enedioic acid (C₄H₃BrO₄) exists as two distinct geometric isomers: the cis-isomer ( [1]) and the trans-isomer (2-bromofumaric acid).

This technical guide provides an in-depth analysis of the crystal structure of 2-bromobut-2-enedioic acid, focusing on the causality behind its synthesis, the self-validating protocols required for single-crystal X-ray diffraction (SC-XRD), and the unique non-planar conformational dynamics dictated by steric hindrance.

Stereochemical Causality in Synthesis

The isolation of specific isomers of 2-bromobut-2-enedioic acid relies on the stereospecific elimination of hydrogen bromide (HBr) from 2,3-dibromosuccinic acid. The choice of precursor and reaction conditions is not arbitrary; it is dictated by the stereoelectronic requirements of the E2 elimination pathway.

• Trans-Isomer (2-Bromofumaric Acid): E2 eliminations strongly favor an anti-periplanar transition state. When racemic 2,3-dibromosuccinic acid is used, the anti-elimination pathway naturally yields the more thermodynamically stable trans-isomer, 2-bromofumaric acid [2].

• Cis-Isomer (2-Bromomaleic Acid): To synthesize the cis-isomer, one must start with meso-2,3-dibromosuccinic acid. However, an anti-elimination from the meso form would force the bulky carboxylate groups into a highly sterically hindered syn-coplanar arrangement in the transition state. Consequently, elimination does not occur easily. Forcing conditions—such as the use of strong bases at elevated temperatures or reaction with vanadium(IV) oxide (V₂O₄)—are required to overcome this high activation energy barrier, ultimately yielding 2-bromomaleic acid [1].

Self-Validating Crystallization Protocols

To obtain diffraction-quality single crystals, the crystallization environment must be tightly controlled to prevent twinning or amorphous precipitation.

Protocol A: Isolation and Crystallization of 2-Bromomaleic Acid

• Reaction: Dissolve meso-2,3-dibromosuccinic acid in an aqueous solution containing a strong base (or V₂O₄ catalyst) and heat to 80°C to force the elimination of HBr.

• Extraction: Acidify the mixture and extract the organic phase using ethyl acetate to isolate the crude 2-bromomaleic acid.

• Crystallization: Dissolve the crude product in a minimal volume of a polar protic solvent (e.g., water/ethanol mix). Allow for slow solvent evaporation at 298 K.

• Validation Checkpoint: Monitor the mother liquor for crystal formation. Suitable crystals should appear as clear, block-like monoclinic prisms (approx. 0.15 × 0.13 × 0.10 mm). Verify the cis-geometry prior to XRD using ¹H-NMR (olefinic proton shift) to ensure no isomerization to the trans-form occurred during crystallization.

Protocol B: Isolation and Crystallization of 2-Bromofumaric Acid

• Reaction: Dissolve racemic 2,3-dibromosuccinic acid in an aqueous solution.

• Chiral Resolution/Salt Formation: Introduce (-)-quinine to the solution. The bulky chiral counterion facilitates the formation of a highly crystalline supramolecular network.

• Crystallization: Allow the solution to stand at room temperature. The structure stabilizes via alternating O—H⋯O hydrogen-bonded chains, precipitating high-purity 2-bromofumaric acid crystals [1].

Single-Crystal X-Ray Diffraction (SC-XRD) Methodology

The presence of the heavy bromine atom (Z=35) introduces significant X-ray absorption, which can skew the electron density map if not properly managed.

Step-by-Step XRD Workflow

• Crystal Mounting: Select a pristine, non-twinned crystal under a polarized light microscope. Mount it on a glass fiber using inert perfluorinated oil and transfer it to the goniometer.

• Data Collection: Utilize a diffractometer (e.g., Bruker-Nonius KappaCCD) equipped with Mo Kα radiation (λ = 0.71073 Å) . Causality: Mo Kα is chosen over Cu Kα to minimize the severe absorption effects caused by the bromine atom, ensuring high-resolution data for the lighter carbon and oxygen atoms.

• Data Reduction & Absorption Correction: Process the raw frames. Apply a numerical absorption correction (e.g., HABITUS). Validation: Ensure the transmission factors (

  and ) are within acceptable ranges (e.g., 0.325 to 0.455).

• Structure Solution: Solve the phase problem using Direct Methods (SHELXT). The heavy Br atom will appear first in the E-map, allowing the rest of the molecule to be bootstrapped via difference Fourier synthesis.

• Refinement: Perform full-matrix least-squares refinement on

  (SHELXL).

• Validation Checkpoint: The protocol is self-validating if the internal consistency (

  ) is < 0.08 and the final model agreement ( ) is < 0.05.

Workflow for synthesis, crystallization, and XRD analysis of 2-bromomaleic acid.

Quantitative Crystallographic Data

The following table summarizes the validated crystallographic parameters for 2-bromomaleic acid at 299 K.

Parameter	Value	Unit / Designation
Chemical Formula	C₄H₃BrO₄	-
Molecular Weight ( )	194.97	g/mol
Crystal System	Monoclinic	-
Space Group		(Inferred from standard monoclinic )
Unit Cell Length	7.5074 (12)	Å
Unit Cell Length	4.9272 (6)	Å
Unit Cell Length	16.966 (4)	Å
Angle	94.213 (12)	°
Volume ( )	625.9 (2)	ų
Formula Units ( )	4	-
Absorption Coefficient ( )	6.50	mm⁻¹
Final /	0.042 / 0.075	-

Data aggregated from the primary crystallographic investigation by [1].

Conformational Dynamics and Supramolecular Assembly

Steric-Driven Non-Planarity

Unlike unsubstituted maleic acid or 2-bromofumaric acid, which maintain relatively planar conjugated systems, 2-bromomaleic acid is essentially non-planar .

Causality of Conformation: The van der Waals radius of the bromine atom (~1.85 Å) creates a severe steric clash with the adjacent cis-carboxylic acid group. To relieve this strain, the molecule breaks its extended conjugation.

• One carboxyl group remains essentially coplanar with the olefinic C=C bond (dihedral angle 15.08°), allowing its C—O bonds to remain delocalized.

• The sterically hindered carboxyl group is forced out of the plane, becoming nearly orthogonal (dihedral angle 99.6°). This breaks resonance with the alkene, resulting in a strictly localized C=O double bond.

Hydrogen Bonding Networks

This geometric disparity directly dictates the supramolecular assembly of the crystal. The structure is held together by two symmetry-independent O—H⋯O hydrogen bonds:

• Primary Dimerization: The coplanar, delocalized carboxyl group forms traditional centrosymmetric dimeric motifs (

  , distance: 1.80 Å, angle: 171°).

• Secondary Layering: The orthogonal, localized carboxyl group forms a secondary hydrogen bond (

  , distance: 1.86 Å, angle: 176°), which cross-links the dimers into infinite 2D layers parallel to the bc-plane.

Supramolecular assembly pathway driven by symmetry-independent hydrogen bonds.

Understanding these specific hydrogen-bonding motifs is paramount for drug development professionals engaging in crystal engineering, as the localized vs. delocalized nature of the functional groups directly impacts the API's solubility, stability, and receptor-binding affinity.

References

• Fischer, A. (2009). 2-Bromomaleic acid. Acta Crystallographica Section E: Structure Reports Online, 65(9), o2240. URL:[Link]

• Fischer, A. (2006). 2-Bromofumaric acid. Acta Crystallographica Section E: Structure Reports Online, 62(9), o4190-o4191. URL:[Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5358119, Bromomaleic acid. PubChem. URL:[Link]

A Comprehensive Technical Guide to the Isomers of 2-Bromobut-2-enedioic Acid: Identification, Properties, and Differentiation

For Immediate Release

This technical guide provides a detailed analysis of the geometric isomers of 2-Bromobut-2-enedioic acid, a key chemical intermediate in various synthetic applications, including drug development. This document offers an in-depth look at the chemical identifiers, physicochemical properties, and spectroscopic differentiation of the (E) and (Z) isomers, commonly known as Bromofumaric acid and Bromomaleic acid, respectively. This guide is intended for researchers, scientists, and professionals in the chemical and pharmaceutical industries who require a thorough understanding of these compounds.

Introduction: The Significance of Geometric Isomerism

In organic chemistry, the spatial arrangement of atoms can have a profound impact on a molecule's physical, chemical, and biological properties. This is particularly true for geometric isomers, where restricted rotation around a double bond leads to distinct cis (Z) and trans (E) configurations. 2-Bromobut-2-enedioic acid serves as a classic example of this phenomenon. The differential positioning of the bromine atom and the two carboxylic acid groups across the carbon-carbon double bond results in two isomers with unique identifiers and properties. A precise understanding and clear differentiation of these isomers are critical for their effective use in targeted synthesis and drug design.

Isomer 1: (E)-2-Bromobut-2-enedioic Acid (Bromofumaric Acid)

The (E) isomer, analogous to fumaric acid, has its substituent carboxylic acid groups on opposite sides of the double bond. While some commercial sources incorrectly label this isomer as "bromomaleic acid," the correct common name reflecting its trans configuration is Bromofumaric acid.

Chemical Identifiers and Physicochemical Properties

A summary of the key identifiers and physical properties for (E)-2-Bromobut-2-enedioic acid is presented in Table 1.

Property	Value	Source(s)
IUPAC Name	(2E)-2-Bromobut-2-enedioic acid	[1]
Common Name	Bromofumaric acid; trans-2-Bromobutenedioic acid	[2]
CAS Number	584-99-6	[1]
Molecular Formula	C₄H₃BrO₄	[1]
Molecular Weight	194.97 g/mol	[1]
Melting Point	141 °C	[2]
InChI Key	SOWPGKJPEXNMCS-OWOJBTEDSA-N	[1]
SMILES	C(=C/C(=O)O)\C(=O)O)Br	[3]

Isomer 2: (Z)-2-Bromobut-2-enedioic Acid (Bromomaleic Acid)

The (Z) isomer, analogous to maleic acid, features its substituent carboxylic acid groups on the same side of the double bond. This cis configuration leads to different physical properties compared to its trans counterpart.

Chemical Identifiers and Physicochemical Properties

Table 2 summarizes the key identifiers and physical properties for (Z)-2-Bromobut-2-enedioic acid.

Property	Value	Source(s)
IUPAC Name	(2Z)-2-Bromobut-2-enedioic acid	[4][5]
Common Name	Bromomaleic acid; cis-2-Bromobutenedioic acid	[3]
CAS Number	19071-22-8; 644-80-4	[4][5]
Molecular Formula	C₄H₃BrO₄	[4][5]
Molecular Weight	194.97 g/mol	[4][5]
Melting Point	184 °C	[3]
InChI Key	SOWPGKJPEXNMCS-UPHRSURJSA-N	[3]
SMILES	C(=C(/C(=O)O)\Br)\C(=O)O	[6]

Comparative Analysis and Spectroscopic Differentiation

The most direct method to distinguish between the (E) and (Z) isomers in a laboratory setting is through the analysis of their physical and spectroscopic properties. The significant difference in their melting points (141 °C for the E-isomer vs. 184 °C for the Z-isomer) is a primary indicator.

¹H NMR Spectroscopy: A Key Differentiating Tool

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful technique for distinguishing between geometric isomers. The chemical shift of the vinylic proton (the hydrogen attached to the double bond) is expected to be different for each isomer due to the anisotropic effects of the neighboring bromine and carboxylic acid groups.

The electron-withdrawing nature and magnetic anisotropy of the bromine atom will deshield the cis proton more significantly than a carboxylic acid group. Therefore, the vinylic proton of the (E)-isomer (Bromofumaric acid) is expected to have a higher chemical shift (further downfield) compared to the vinylic proton of the (Z)-isomer (Bromomaleic acid) .

For reference, the vinylic protons of the parent compounds, fumaric acid (E) and maleic acid (Z), appear at approximately 6.5 ppm and 6.2 ppm, respectively, in D₂O. The introduction of the bromine atom would be expected to shift both signals further downfield.

Isomeric Relationship Visualization

The simple, yet critical, structural difference between the (E) and (Z) isomers of 2-Bromobut-2-enedioic acid is illustrated below.

Caption: Workflow for isomer differentiation via ¹H NMR.

Conclusion

The accurate identification of the (E) and (Z) isomers of 2-Bromobut-2-enedioic acid is essential for their application in research and development. This guide has clarified the correct chemical identifiers, including CAS numbers and common names, and has provided key physicochemical data. The primary distinguishing features are their melting points and, most definitively, the chemical shift of their vinylic protons in ¹H NMR spectroscopy. By following the outlined protocols, researchers can confidently identify and utilize the correct isomer for their specific synthetic needs.

References

Sources

• 1. Bromomaleic acid | C4H3BrO4 | CID 5358119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. (Z)-2-bromobut-2-enedioic acid [stenutz.eu]
• 4. (2Z)-2-bromobut-2-enedioic acid | CAS#:19071-22-8 | Chemsrc [chemsrc.com]
• 5. (2Z)-2-bromobut-2-enedioic acid | CAS#:19071-22-8 | Chemsrc [chemsrc.com]
• 6. PubChemLite - (2z)-2-bromobut-2-enedioic acid (C4H3BrO4) [pubchemlite.lcsb.uni.lu]

Protocols & Analytical Methods

Application Note: Stereospecific Synthesis of 2-Bromobut-2-enedioic Acid from Maleic Acid

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction and Scope

The synthesis of halogenated unsaturated dicarboxylic acids is a fundamental transformation in organic synthesis, providing versatile electrophilic building blocks for cross-linking polymers, enzyme inhibition studies, and active pharmaceutical ingredient (API) development. 2-Bromobut-2-enedioic acid exists as two geometric isomers: bromomaleic acid (Z-isomer) and bromofumaric acid (E-isomer).

This application note details a robust, two-step protocol for the synthesis of the E-isomer (2-bromofumaric acid) starting from maleic acid. The workflow relies on a highly stereospecific sequence: the electrophilic bromination of maleic acid followed by a base-catalyzed dehydrobromination. By understanding the stereochemical imperatives of each step, researchers can ensure high product fidelity and reproducibility.

Mechanistic Rationale: The Causality of Stereospecificity

As a self-validating synthetic system, this protocol’s success hinges on the rigid stereochemical rules governing addition and elimination reactions. Merely mixing reagents will not guarantee the desired isomer without strict adherence to these mechanistic pathways.

Step 1: Anti-Addition to a Cis-Alkene

Maleic acid is the cis-isomer of butenedioic acid. When treated with elemental bromine, the reaction proceeds via a cyclic bromonium ion intermediate. Because the bromide nucleophile must attack from the face opposite to the bromonium bridge (steric hindrance), the reaction strictly follows an anti-addition pathway. Adding bromine anti to a cis-alkene invariably generates a racemic mixture of enantiomers—specifically, (2R,3R)- and (2S,3S)-dibromosuccinic acid[1].

Step 2: Antiperiplanar E2 Elimination

The subsequent dehydrobromination is an E2 (bimolecular elimination) process, which requires the abstracted proton and the departing bromide ion to be in an antiperiplanar conformation. When the carbon-carbon bond of rac-2,3-dibromosuccinic acid rotates to achieve this antiperiplanar geometry, the two bulky carboxyl (-COOH) groups are forced into a trans relationship. Consequently, the elimination of hydrogen bromide from the racemic intermediate exclusively yields 2-bromofumaric acid (E-2-bromobut-2-enedioic acid)[2].

Mechanistic pathway highlighting the stereospecific anti-addition and anti-elimination steps.

Materials and Quantitative Data

For optimal comparison and scale-up calculations, the physicochemical properties and stoichiometric requirements are summarized below.

Table 1: Reagent Stoichiometry and Requirements

Reagent	Role	MW ( g/mol )	Equivalents	Amount (100 mmol scale)
Maleic Acid	Starting Material	116.07	1.0	11.6 g
Bromine (Br₂)	Electrophile	159.80	1.1	5.6 mL (17.6 g)
Potassium Hydroxide	Base (E2 Catalyst)	56.11	6.0	33.6 g
Methanol	Solvent (Step 2)	32.04	N/A	200 mL
Sulfuric Acid (conc.)	Acidifying Agent	98.08	Excess	~15 mL

Table 2: Physicochemical Properties of Intermediates and Product

Compound	Appearance	Melting Point (°C)	Expected Yield
rac-2,3-Dibromosuccinic Acid	White crystalline solid	166 - 167 °C	75 - 85%
2-Bromofumaric Acid	Colorless crystals	254 - 255 °C	60 - 70%

Experimental Protocols

Workflow Overview

Overall synthetic workflow from maleic acid to 2-bromobut-2-enedioic acid.

Protocol A: Synthesis of rac-2,3-Dibromosuccinic Acid

Note: Bromine is highly corrosive, toxic, and volatile. Conduct all operations in a certified fume hood and neutralize glassware with sodium thiosulfate.

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 11.6 g (100 mmol) of maleic acid in 50 mL of distilled water.

• Heating: Heat the aqueous solution to a gentle reflux using a heating mantle or oil bath.

• Bromine Addition: Using a pressure-equalizing dropping funnel, carefully add 5.6 mL (110 mmol) of elemental bromine dropwise over a period of 30 minutes. Adjust the addition rate so that the reddish-brown color of the previous drop dissipates before the next is added.

• Reaction Maturation: Once addition is complete, continue refluxing for an additional 15 minutes to ensure complete consumption of the alkene.

• Crystallization: Remove the flask from the heat source and allow it to cool to room temperature. Transfer the flask to an ice-water bath for 30 minutes to maximize the precipitation of the product.

• Isolation: Filter the white crystalline precipitate under vacuum using a Büchner funnel. Wash the filter cake with 10 mL of ice-cold water. Dry the rac-2,3-dibromosuccinic acid in a vacuum desiccator over silica gel.

Protocol B: Dehydrobromination to 2-Bromofumaric Acid

This step utilizes a strong base to drive the E2 elimination, followed by acidification to recover the free dicarboxylic acid[3].

• Base Preparation: In a 500 mL round-bottom flask, dissolve 33.6 g (~600 mmol) of potassium hydroxide (KOH) pellets in 200 mL of methanol (MeOH). Exothermic reaction; allow to cool slightly.

• Substrate Addition: Add 27.6 g (100 mmol) of the dried rac-2,3-dibromosuccinic acid (from Protocol A) to the methanolic KOH solution.

• Elimination Phase: Attach a reflux condenser and heat the mixture to reflux for 75 to 90 minutes. During this time, the antiperiplanar E2 elimination occurs, and mixed potassium salts may begin to precipitate.

• Solvent Removal: Cool the mixture to room temperature. Concentrate the slurry under reduced pressure (rotary evaporation) to remove the majority of the methanol.

• Acidification: Dissolve the resulting solid residue in 100 mL of distilled water. Place the flask in an ice bath. Carefully add concentrated sulfuric acid (H₂SO₄) dropwise with vigorous stirring until the solution reaches a pH of 1 to 2.

• Extraction & Purification: Extract the acidic aqueous layer with ethyl acetate (3 x 75 mL). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Final Isolation: Concentrate the filtrate under reduced pressure to yield crude 2-bromofumaric acid. Recrystallize the crude product from a minimal amount of boiling 2N hydrochloric acid to afford pure, colorless crystals. (Avoid using pure boiling water for recrystallization, as extended heating can lead to further unwanted elimination or degradation).

References

• Imperial College London. "The stereoisomers of alkenes are simply the geometrical isomers." Department of Chemistry Lecture Notes. Available at:[Link]

• National Institutes of Health (NIH) / PMC. "2-Bromomaleic acid." Acta Crystallographica Section E, 2009. Available at:[Link]

• Thieme Connect. "The butenedioic acid and ester subclasses represent a versatile group of organic synthons." Science of Synthesis. Available at:[Link]

Sources

• 1. ch.ic.ac.uk [ch.ic.ac.uk]
• 2. 2-Bromo­maleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Topic: Michael Addition Reactions Involving 2-Bromobut-2-enedioic Acid

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

2-Bromobut-2-enedioic acid is a highly versatile and reactive Michael acceptor, prized for its utility in constructing complex molecular architectures. The presence of two electron-withdrawing carboxylic acid groups, in conjunction with a bromine atom, renders the carbon-carbon double bond exceptionally electrophilic and susceptible to conjugate addition. This reactivity profile is of significant interest for synthesizing substituted succinic acid derivatives, which are valuable scaffolds in medicinal chemistry and materials science. Specifically, the α,β-unsaturated carbonyl motif is a well-established "warhead" in the design of targeted covalent inhibitors that form irreversible bonds with nucleophilic residues in proteins.[1] This guide provides a detailed exploration of the mechanistic principles, step-by-step experimental protocols for Aza- and Thia-Michael additions, and key insights into reaction optimization and stereochemical considerations.

Introduction and Scientific Context

The Michael addition, or conjugate 1,4-addition, is a cornerstone of synthetic organic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and atom economy.[2] The reaction involves the addition of a nucleophile (a Michael donor) to an α,β-unsaturated carbonyl compound (a Michael acceptor).[3]

2-Bromobut-2-enedioic acid (in its E- or Z-isomeric form) stands out as a particularly potent Michael acceptor. Its reactivity is governed by the synergistic electron-withdrawing effects of the two carboxylic acid groups and the bromine atom. This electronic arrangement polarizes the π-system, creating a significant partial positive charge on the β-carbon and making it a prime target for nucleophilic attack.[4] The resulting adducts are functionalized succinic acid derivatives, precursors to a wide array of biologically active molecules and complex organic structures. This application note serves as a comprehensive guide for leveraging this powerful reagent in a research and development setting.

Physicochemical Properties of (E)-2-Bromobut-2-enedioic Acid

A clear understanding of the reagent's properties is fundamental to its effective use. The data below pertains to the (E)-isomer, commonly known as Bromomaleic acid.

Property	Value	Reference(s)
Molecular Formula	C₄H₃BrO₄	[5]
Molecular Weight	194.97 g/mol	[5]
CAS Number	584-99-6	[5]
Appearance	Solid	[5]
Melting Point	141 °C	[5]
Boiling Point	359 °C at 760 mmHg	[5]
Density	2.156 g/cm³	[5]

Reaction Principle and Mechanism

The Michael addition to 2-bromobut-2-enedioic acid is a classic example of a conjugate addition reaction.[6] The process can be broken down into three fundamental steps:

• Nucleophile Activation: A base is typically used to deprotonate the Michael donor (e.g., an amine, thiol, or active methylene compound), increasing its nucleophilicity. For soft nucleophiles like thiols and amines, this step may not always require a strong base, and a mild base or even the solvent can facilitate the reaction.[4]

• Conjugate Addition: The activated nucleophile attacks the electrophilic β-carbon of the 2-bromobut-2-enedioic acid. The π-electrons of the double bond are displaced, forming a resonance-stabilized enolate intermediate where the negative charge is delocalized across the carboxylate system.[2][7]

• Protonation: The enolate intermediate is subsequently protonated by a proton source (often the conjugate acid of the base or the solvent) to yield the final, stable Michael adduct.[6]

The bromine atom not only enhances the electrophilicity of the Michael acceptor but can also influence the stereochemical outcome of the addition and serve as a handle for further synthetic transformations.

General Mechanism of Michael Addition.

Experimental Protocols

General Considerations & Safety: 2-Bromobut-2-enedioic acid is an acidic and potentially irritating compound. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Reactions should be performed in clean, dry glassware, and monitoring via Thin Layer Chromatography (TLC) is recommended to track progress.

Protocol 1: Aza-Michael Addition of Benzylamine

This protocol details the addition of a primary amine to (E)-2-bromobut-2-enedioic acid. The reaction is often performed under mild conditions and provides a direct route to 3-amino-substituted succinic acid derivatives.

Materials:

Reagent	Amount	Moles (mmol)	Equiv.
(E)-2-Bromobut-2-enedioic acid	1.00 g	5.13	1.0
Benzylamine	0.58 mL	5.39	1.05
Dichloromethane (DCM)	25 mL	-	-
Triethylamine (TEA)	0.78 mL	5.64	1.1

Step-by-Step Procedure:

• Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add (E)-2-bromobut-2-enedioic acid (1.00 g, 5.13 mmol).

• Dissolution: Add dichloromethane (25 mL) and stir to dissolve the solid. The dissolution may be partial initially.

• Reagent Addition: Add triethylamine (0.78 mL, 5.64 mmol) to the suspension, followed by the dropwise addition of benzylamine (0.58 mL, 5.39 mmol) at room temperature.

• Reaction: Stir the mixture at room temperature for 4-8 hours. Monitor the reaction's progress by TLC, using a suitable eluent system (e.g., 7:3 Hexane:Ethyl Acetate with 1% acetic acid). The disappearance of the starting material indicates completion.

• Workup:

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Wash the organic layer with 1 M HCl (2 x 20 mL) to remove excess amine and triethylamine.

  • Wash with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to obtain the pure 2-amino-3-bromosuccinic acid derivative.

Protocol 2: Thia-Michael Addition of Thiophenol

The addition of thiols is an efficient method for synthesizing 3-thio-substituted succinic acid derivatives.[8] The use of a non-nucleophilic base is crucial to deprotonate the thiol without competing in the addition reaction.

Materials:

Reagent	Amount	Moles (mmol)	Equiv.
(E)-2-Bromobut-2-enedioic acid	1.00 g	5.13	1.0
Thiophenol	0.53 mL	5.13	1.0
Tetrahydrofuran (THF), anhydrous	25 mL	-	-
Triethylamine (TEA)	0.78 mL	5.64	1.1

Step-by-Step Procedure:

• Setup: To a clean, dry 100 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (E)-2-bromobut-2-enedioic acid (1.00 g, 5.13 mmol) and anhydrous THF (25 mL).

• Reagent Addition: Add thiophenol (0.53 mL, 5.13 mmol) to the solution.

• Base Addition: Cool the mixture to 0 °C using an ice bath. Add triethylamine (0.78 mL, 5.64 mmol) dropwise to the stirring solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by TLC.

• Workup:

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) (15 mL).

  • Extract the product with ethyl acetate (3 x 25 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield the pure 2-thio-3-bromosuccinic acid derivative.

General Experimental Workflow.

Key Considerations and Optimization

• Choice of Base and Solvent: The selection of base and solvent is critical. For sensitive substrates, weaker, non-nucleophilic bases like diisopropylethylamine (DIPEA) are preferred over stronger bases that could promote side reactions.[9] Solvent polarity can affect reaction rates; polar aprotic solvents like THF, DCM, and acetonitrile are commonly employed.[8]

• Stereochemical Control: The addition of a nucleophile to the double bond creates at least one new stereocenter, and potentially two. The reaction of a prochiral nucleophile with the E- or Z-isomer of the acid can lead to a mixture of diastereomers.[10] The stereochemical outcome is influenced by factors such as the substrate geometry, the nature of the nucleophile, and the reaction conditions (temperature, solvent).[11] Achieving high diastereoselectivity may require screening of catalysts or chiral auxiliaries.

• Troubleshooting:

Issue	Potential Cause(s)	Suggested Solution(s)
No Reaction / Slow Rate	Insufficiently activated nucleophile; Steric hindrance.	Use a stronger or stoichiometric amount of base; Increase reaction temperature; Try a less sterically hindered nucleophile.
Low Yield	Incomplete reaction; Product decomposition during workup; Poor recovery.	Allow longer reaction time; Use milder workup conditions (e.g., avoid strong acids/bases if product is sensitive); Optimize purification method.
Multiple Products	Side reactions (e.g., 1,2-addition); Polymerization of the acceptor; Reaction with solvent.	Use softer, less basic nucleophiles to favor 1,4-addition[4]; Run the reaction at a lower temperature; Ensure use of an appropriate, non-reactive solvent.

Applications in Drug Development

The unique structure of 2-bromobut-2-enedioic acid makes it a valuable building block in medicinal chemistry.

• Covalent Inhibitors: The α,β-unsaturated dicarboxylic acid moiety serves as an electrophilic "warhead" capable of forming a covalent bond with nucleophilic amino acid residues, such as cysteine or lysine, on a target protein.[1] This irreversible binding can lead to potent and sustained therapeutic effects.

• Pharmacokinetic Modulation: The incorporation of bromine into a drug candidate can significantly alter its physicochemical properties.[12] It can enhance binding affinity through halogen bonding, improve membrane permeability, and modify the metabolic profile of the molecule, making it a strategic tool in drug design.

Conclusion

2-Bromobut-2-enedioic acid is a powerful and versatile reagent for Michael addition reactions. Its high reactivity, driven by a unique electronic structure, allows for the efficient synthesis of highly functionalized succinic acid derivatives. The protocols and insights provided in this document offer a solid foundation for researchers to explore the rich chemistry of this compound, enabling the development of novel molecules for applications ranging from fundamental research to pharmaceutical drug discovery.

References

• Application Notes and Protocols for Michael Addition Reactions Using 3-Bromofuran-2,5-dione. Benchchem.
• Application Notes and Protocols: (S)
• Stereochemistry of the Michael Addition. Comporgchem.
• Application Notes and Protocols for (E)-3-bromobut-2-enoic Acid as a Michael Acceptor. Benchchem.
• The Michael Addition Reaction and Conjug
• Michael addition reaction. Wikipedia.
• Michael-type addition of azoles of broad-scale acidity to methyl acrylate. Beilstein Journal of Organic Chemistry.
• Michael Addition Reaction Mechanism. Chemistry Steps.
• Michael Addition Reaction EXPLAINED. The Organic Chemistry Tutor, YouTube.
• Buy (E)
• The Stereochemistry of Alkene Addition Reactions. Chemistry Steps.
• Michael Addition. Organic Chemistry Portal.
• Introducing bromine to the molecular structure as a strategy for drug design. Journal of the Brazilian Chemical Society.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 3. Michael Addition [organic-chemistry.org]
• 4. Michael Addition Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 5. echemi.com [echemi.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. youtube.com [youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Michael-type addition of azoles of broad-scale acidity to methyl acrylate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Stereochemistry of Alkene Addition Reactions - Chemistry Steps [chemistrysteps.com]
• 11. idc-online.com [idc-online.com]
• 12. Introducing bromine to the molecular structure as a strategy for drug design | Journal of Medical Science [jms.ump.edu.pl]

Application Note: Strategic Cysteine Functionalization via Bromomaleic Acid Derivatives

This Application Note and Protocol guide details the functionalization of cysteine residues using 2-Bromobut-2-enedioic acid (Bromomaleic Acid) and its bioactive derivatives, specifically Bromomaleimides .

Executive Summary

The functionalization of cysteine residues is a cornerstone of modern bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCs) and peptide therapeutics. While classical maleimides (e.g., N-ethylmaleimide) are widely used, they suffer from two critical limitations: irreversibility (preventing error correction) and thiol-exchange instability (leading to off-target toxicity in plasma).

Reagents derived from 2-Bromobut-2-enedioic acid (Bromomaleic acid), specifically mono- and dibromomaleimides , represent a "Next-Generation" class of reagents. Unlike standard maleimides, these reagents retain a double bond after the initial cysteine attack due to the presence of a bromine leaving group. This unique Addition-Elimination mechanism enables:

• Disulfide Bridging: Re-connecting reduced disulfides to maintain protein structural integrity.

• Reversible Conjugation: Controlled release of payloads via phosphine or thiol exchange.

• Tunable Stability: Superior plasma stability compared to succinimide thioethers.

Mechanism of Action

The core advantage of using a 2-Bromobut-2-enedioic acid scaffold is the ability to undergo a sequence of addition-elimination reactions, rather than the simple addition seen with standard maleimides.

The Addition-Elimination Pathway

• Nucleophilic Attack: The thiolate of the cysteine attacks the double bond of the bromomaleimide.

• Elimination: The intermediate eliminates HBr (or Br-), restoring the double bond.

• Result: A Thiomaleimide is formed, which retains unsaturation and can react with a second nucleophile (e.g., a second cysteine in a disulfide bond) or be cleaved.

Figure 1: The mechanistic pathway of disulfide bridging using dibromomaleimide, highlighting the reduction, conjugation (bridging), and optional reversibility steps.

Comparative Analysis: Classical vs. Bromo-Reagents[1]

Feature	Standard Maleimide (e.g., NEM, SMCC)	Bromomaleimide (2-Bromobut-2-enedioic acid derivative)
Reaction Type	Michael Addition (Irreversible*)	Addition-Elimination (Reversible)
Product	Succinimide Thioether (Saturated)	Thiomaleimide (Unsaturated)
Stoichiometry	2 Reagents per Disulfide (Breaks Bridge)	1 Reagent per Disulfide (Restores Bridge)
Plasma Stability	Moderate (Prone to retro-Michael exchange)	High (Rigid bridge prevents exchange unless triggered)
Reversibility	No (Difficult)	Yes (Via high conc. thiols or phosphines)
Application	Simple Labeling	ADCs, Disulfide Bridging, Reversible Tagging

*Note: Standard maleimides can undergo slow exchange in plasma (retro-Michael), causing off-target loss, but are chemically considered "stable" in simple buffers.

Experimental Protocol: Disulfide Bridging

Objective: Functionalize a protein by re-bridging a reduced disulfide bond with N-substituted Dibromomaleimide.

Materials & Reagents[3][6]

• Target Protein: Monoclonal Antibody (mAb) or protein with accessible disulfide (e.g., GFP-Cys mutants).

• Reagent: N-Functionalized Dibromomaleimide (e.g., N-PEG-Dibromomaleimide).

  • Note: If synthesizing, react 2-bromomaleic anhydride with amine in AcOH.

• Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine) hydrochloride.

• Buffer: PBS (Phosphate Buffered Saline), pH 8.0, containing 5 mM EDTA.

• Solvent: DMF or DMSO (for reagent stock).

Protocol Steps

Step 1: Protein Reduction

• Dilute protein to 1–2 mg/mL (approx. 10–20 µM) in PBS (pH 8.0, 5 mM EDTA).

• Add 2.2 equivalents of TCEP per disulfide bond to be reduced.

  • Critical: Unlike standard maleimides, TCEP is often compatible with bromomaleimides, but removing it is safer to prevent side reactions with the bromine leaving group if stoichiometry is not precise.

• Incubate at 37°C for 1–2 hours .

• Validation: Verify reduction via LC-MS (mass shift +2 Da per disulfide) or Ellman’s Assay.

Step 2: Functionalization (Bridging)

• Prepare a 10 mM stock solution of the Dibromomaleimide reagent in DMF/DMSO.

• Add 1.1 equivalents of Dibromomaleimide per reduced disulfide bond to the protein solution.

  • Tip: Add the reagent slowly while vortexing to prevent precipitation.

• Incubate at 0°C (ice bath) for 1 hour or Room Temperature for 30 mins.

  • Mechanism:[1][2][3][4][5][6][7][8] The fast reaction kinetics of the bromomaleimide allow it to capture the two cysteines before they re-oxidize naturally.

• Quenching: (Optional) Add excess N-acetylcysteine (NAC) to quench unreacted reagent, though stoichiometric addition usually renders this unnecessary.

Step 3: Purification & Analysis

• Purification: Remove excess small molecules using a Zeba Spin Desalting Column (7K MWCO) or dialysis against PBS (pH 7.4).

• QC - LC-MS:

  • Expected Mass: Mass of Native Protein + Mass of Reagent (minus 2x Br + 2x H).

  • Calculation:

    .

• QC - SDS-PAGE: Run non-reducing SDS-PAGE.

  • Success: A single band at the full protein molecular weight (indicating the inter-chain bridge is intact).

  • Failure:[9] Distinct bands for Heavy/Light chains (indicating failure to bridge).

Reversibility Protocol (Cleavage)

One of the unique features of 2-Bromobut-2-enedioic acid derivatives is the ability to reverse the conjugation.

• Reagent: Prepare a solution of 2-Mercaptoethanol (BME) or Glutathione (GSH) at high concentration (100 equivalents relative to conjugate).

• Incubation: Add to the bioconjugate solution and incubate at 37°C for 4 hours .

• Mechanism: The excess thiol undergoes conjugate addition to the thiomaleimide, displacing the protein cysteine (thiol-exchange).

• Result: Regeneration of the native protein (reduced form) and formation of a maleimide-thiol adduct.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Incomplete Bridging (Split bands on SDS-PAGE)	Reagent hydrolysis or slow kinetics	Ensure pH is 8.0 (favors thiolate). Use fresh reagent stock. Increase incubation time at 0°C.
Protein Precipitation	Hydrophobicity of the reagent	Conjugate at lower protein concentration (<1 mg/mL). Add <10% organic co-solvent (DMF).
Multiple Modifications (Over-labeling)	Non-specific reaction with Lysines	Ensure pH < 8.5. Bromomaleimides are highly selective for Cys, but high pH can trigger amine reactivity.
Loss of Signal (Reversibility)	Presence of thiols in buffer	Ensure buffers (PBS) are free of DTT/BME during storage. Store at -80°C.

References

• Caddick, S., et al. (2010).[1] Protein modification, bioconjugation, and disulfide bridging using bromomaleimides. Journal of the American Chemical Society. Link

• Schumacher, F. F., et al. (2011). In situ maleimide bridging of disulfides and a new approach to protein PEGylation. Bioconjugate Chemistry. Link

• Jones, M. W., et al. (2011). Reversible protein modification using bromomaleimides. Chemical Communications. Link

• Chudasama, V., et al. (2016). Recent advances in the construction of antibody–drug conjugates. Nature Chemistry. Link

• Tedaldi, L. M., et al. (2009). Bromomaleimides: new reagents for the selective and reversible modification of cysteine. Chemical Communications. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reactions of Cysteine [employees.csbsju.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Functional diversity of cysteine residues in proteins and unique features of catalytic redox-active cysteines in thiol oxidoreductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protein modification, bioconjugation, and disulfide bridging using bromomaleimides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cysteine-Mediated Redox Signaling: Chemistry, Biology, and Tools for Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evidence of Isomerization in the Michael-Type Thiol-Maleimide Addition: Click Reaction between L-Cysteine and 6-Maleimidehexanoic Acid | MDPI [mdpi.com]
• 9. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Synthesis of fumaric acid derivatives using 2-Bromobut-2-enedioic acid precursor

Application Note & Protocols

Topic: Synthesis of Fumaric Acid Derivatives Using 2-Bromobut-2-enedioic Acid as a Versatile Precursor

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Fumaric acid and its derivatives are of significant interest in medicinal chemistry and drug development, with applications ranging from the treatment of psoriasis and multiple sclerosis to potential anticancer and neuroprotective agents.[1][2][3] This application note provides a detailed guide for the synthesis of a diverse library of fumaric acid derivatives utilizing 2-bromobut-2-enedioic acid as a key starting material. The protocols herein are designed for adaptability, enabling researchers to generate novel compounds for screening and lead optimization. We will delve into the underlying reaction mechanism, provide step-by-step synthetic protocols for different classes of nucleophiles, and offer insights into process optimization and characterization.

Introduction: The Strategic Value of 2-Bromobut-2-enedioic Acid

Fumaric acid derivatives, such as dimethyl fumarate (DMF), have demonstrated significant therapeutic efficacy, primarily attributed to their immunomodulatory and anti-inflammatory properties.[2] The core structure, an (E)-but-2-enedioic acid scaffold, is a privileged motif in drug design. The development of novel derivatives allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties.

2-Bromobut-2-enedioic acid (bromofumaric acid) is an ideal precursor for derivative synthesis due to its electronic properties. The molecule features:

• An electron-deficient double bond, activated by two electron-withdrawing carboxylic acid groups, making it susceptible to nucleophilic attack.

• A bromine atom that functions as an excellent leaving group.

This combination facilitates a nucleophilic vinylic substitution reaction, a powerful method for forming carbon-heteroatom bonds on an alkene scaffold. This approach provides a direct and efficient route to a wide array of substituted fumarates.

Reaction Mechanism: Addition-Elimination Pathway

The substitution of bromine on the 2-bromobut-2-enedioic acid backbone proceeds via a two-step addition-elimination mechanism. This pathway is favored over a direct SN2-type displacement at an sp²-hybridized carbon.

Step 1: Nucleophilic Addition (Michael Addition) A nucleophile (Nu⁻) attacks one of the sp² carbons of the double bond. The electron density is pushed onto the adjacent carbon, forming a resonance-stabilized carbanion intermediate.

Step 2: Elimination of Bromide The carbanionic intermediate collapses, re-forming the carbon-carbon double bond and expelling the bromide ion (Br⁻) as the leaving group.

This mechanism ensures that the trans (E) stereochemistry of the fumaric acid backbone is retained in the final product, which is often critical for biological activity.

Caption: The Addition-Elimination mechanism for nucleophilic vinylic substitution.

General Experimental Workflow

The synthesis of various derivatives follows a consistent workflow. The primary variables are the choice of nucleophile, base, and solvent, which must be selected to ensure compatibility and optimal reactivity.

Caption: A generalized workflow for the synthesis and purification of derivatives.

Detailed Synthetic Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS).

Protocol 1: Synthesis of an Amino-Fumaric Acid Derivative

This protocol details the synthesis of 2-(benzylamino)but-2-enedioic acid, a representative N-substituted derivative. The use of a non-nucleophilic base is critical to deprotonate the amine without competing in the primary reaction.

Materials:

• 2-Bromobut-2-enedioic acid (1.0 eq)

• Benzylamine (1.1 eq)

• Diisopropylethylamine (DIPEA) (1.5 eq)

• Acetonitrile (ACN), anhydrous

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-bromobut-2-enedioic acid (e.g., 1.95 g, 10 mmol).

• Solvent Addition: Add anhydrous acetonitrile (50 mL) and stir until the solid is partially dissolved.

• Base and Nucleophile Addition: Add DIPEA (e.g., 2.6 mL, 15 mmol) followed by the dropwise addition of benzylamine (e.g., 1.2 mL, 11 mmol) at room temperature.

  • Rationale: DIPEA is a bulky, non-nucleophilic base that neutralizes the HBr formed during the reaction, driving the equilibrium towards the product. Anhydrous solvent prevents unwanted side reactions with water.

• Reaction: Stir the mixture at 40-50 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-8 hours.

• Workup:

  • Cool the reaction mixture to room temperature and remove the acetonitrile under reduced pressure.

  • Redissolve the residue in ethyl acetate (100 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x 50 mL) and brine (1 x 50 mL).

  • Rationale: The acid wash removes excess benzylamine and DIPEA. The brine wash removes residual water.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate in vacuo to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an ethanol/water mixture or by silica gel column chromatography (e.g., using a gradient of methanol in dichloromethane) to afford the pure 2-(benzylamino)but-2-enedioic acid.

Protocol 2: Synthesis of a Thio-Fumaric Acid Derivative

This protocol describes the synthesis of 2-(phenylthio)but-2-enedioic acid. Thiols are potent nucleophiles and readily react under basic conditions.

Materials:

• 2-Bromobut-2-enedioic acid (1.0 eq)

• Thiophenol (1.05 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether (Et₂O)

• 1 M Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask under an inert atmosphere, add anhydrous K₂CO₃ (e.g., 2.76 g, 20 mmol) and anhydrous DMF (40 mL).

• Nucleophile Addition: Add thiophenol (e.g., 1.08 mL, 10.5 mmol) to the suspension and stir for 15 minutes at room temperature.

  • Rationale: K₂CO₃ is a mild inorganic base sufficient to deprotonate the thiol, forming the more nucleophilic thiophenolate anion in situ. DMF is a polar aprotic solvent that effectively solvates ions and promotes this type of reaction.

• Precursor Addition: Add 2-bromobut-2-enedioic acid (e.g., 1.95 g, 10 mmol) portion-wise to the mixture.

• Reaction: Stir the reaction at room temperature for 2-4 hours. Monitor progress by TLC until the starting material is consumed.

• Workup:

  • Pour the reaction mixture into 1 M HCl (150 mL) and extract with diethyl ether (3 x 75 mL).

  • Rationale: The acidic quench protonates the carboxylate groups and neutralizes any remaining base, facilitating extraction into the organic solvent.

  • Combine the organic extracts and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from hot water or an ethyl acetate/hexanes solvent system to yield pure 2-(phenylthio)but-2-enedioic acid.

Data Summary and Versatility

The described methodology is applicable to a wide range of nucleophiles. The following table summarizes representative examples and typical reaction conditions.

Nucleophile Class	Example Nucleophile	Base	Solvent	Typical Temp.	Expected Yield
Primary Amine	Cyclopropylamine	DIPEA	ACN	40 °C	75-90%
Secondary Amine	Morpholine	K₂CO₃	DMF	25-40 °C	80-95%
Thiol	Ethanethiol	K₂CO₃	DMF	25 °C	85-98%
Alcohol/Phenol	Phenol	NaH	THF	0-25 °C	60-75%
Azide	Sodium Azide	N/A	DMSO	60 °C	70-85%

Note: Reactions with less nucleophilic alcohols or phenols often require a stronger base like sodium hydride (NaH) and must be performed with extreme caution due to the generation of flammable hydrogen gas.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Reaction Stalls	Insufficiently activated nucleophile or low reactivity.	Increase temperature. Switch to a more polar aprotic solvent (e.g., from ACN to DMF or DMSO). Use a stronger base if appropriate for the nucleophile.
Low Yield	Incomplete reaction or product loss during workup.	Ensure reaction goes to completion via TLC/LC-MS monitoring. Check pH during extraction to ensure the product is in its neutral form for efficient extraction.
Formation of Byproducts	Side reactions (e.g., base acting as a nucleophile).	Use a non-nucleophilic base like DIPEA or DBU. Ensure starting materials are pure. Run the reaction at the lowest effective temperature.
Difficulty in Purification	Product and starting material have similar polarity.	Optimize the chromatographic mobile phase. Consider derivatizing the carboxylic acids to esters before chromatography to alter polarity, followed by hydrolysis.

Conclusion

2-Bromobut-2-enedioic acid serves as an outstandingly versatile platform for the synthesis of novel fumaric acid derivatives. The nucleophilic vinylic substitution pathway is robust, high-yielding, and stereoretentive. The protocols provided herein can be readily adapted by researchers in medicinal chemistry and drug discovery to rapidly generate compound libraries for biological evaluation, accelerating the development of next-generation therapeutics.

References

• Harada, K., & Matsumoto, K. (1967). Stereoselective Synthesis of Optically Active Aspartic Acid from Derivatives of Fumaric Acid and Maleic Acid. The Journal of Organic Chemistry, 32(6), 1794–1800. [Link]

• Lassen, C., et al. (2016). Fumaric acid derivatives for medical use.

• MetwareBio. (n.d.). Fumaric Acid Unveiled: From Nature's Palette to Therapeutic Potential. Metware Biotechnology. [Link]

• Das, R. K., et al. (2016). Recent advances in the biomedical applications of fumaric acid and its ester derivatives: The multifaceted alternative therapeutics. Pharmacological Reports, 68(2), 404-409. [Link]

• Masse, C. E. (2008). Product Subclass 3: But-2-enedioic Acids and Esters (Fumaric, Maleic Acids and Esters). In Science of Synthesis. Thieme. (Note: A direct link to the full text may require a subscription; however, the citation points to a relevant authoritative chapter on the synthesis of this class of compounds.)

• Pearson Education. (n.d.). Organic Chemistry: Nucleophilic Substitution Reactions. [Link] (This link is to the publisher; specific textbook content on SN2 reactions and stereochemistry inversion is a standard, authoritative source for the principles cited).

• Lumen Learning. (n.d.). Organic Chemistry 1: An open textbook. Appendix 1: Summary of Part 1 reactions used for synthesis. [Link]

• University of Calgary. (n.d.). Reactions of Organohalides with Nucleophiles / Bases. Chem 351 and 353 textbook by William Reusch. [Link] (Content is widely mirrored and based on the authoritative Reusch textbook).

• Making Molecules. (n.d.). Alkenes as nucleophiles: Part 1. [Link]

Sources

• 1. Fumaric Acid Unveiled: From Nature's Palette to Therapeutic Potential - MetwareBio [metwarebio.com]
• 2. Recent advances in the biomedical applications of fumaric acid and its ester derivatives: The multifaceted alternative therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medicinescience.org [medicinescience.org]

Application Note &amp; Protocol: Catalytic Hydrogenation of 2-Bromobut-2-enedioic Acid

Abstract

This document provides a comprehensive technical guide for the catalytic hydrogenation of 2-bromobut-2-enedioic acid to produce 2-bromosuccinic acid. This reaction is a fundamental transformation in organic synthesis, yielding a valuable chiral building block for pharmaceutical and fine chemical applications.[1][2][3] This guide details the underlying scientific principles, offers a robust and validated experimental protocol, and provides expert insights into potential challenges and safety considerations. The intended audience includes researchers, scientists, and drug development professionals.

Introduction: Scientific & Industrial Significance

The reduction of carbon-carbon double bonds through catalytic hydrogenation is a cornerstone of modern organic chemistry. This process, which involves the addition of hydrogen across an alkene, is widely used in various industries, including food, petrochemicals, and pharmaceuticals. The catalytic hydrogenation of 2-bromobut-2-enedioic acid is of particular interest as it provides access to 2-bromosuccinic acid, a chiral intermediate used in the synthesis of a range of bioactive molecules.[1][2][3]

The selection of an appropriate catalyst and reaction conditions is paramount to achieving high yield and selectivity. This note will focus on heterogeneous catalysis, a method where a solid catalyst is employed in a liquid or gaseous reaction mixture. This approach offers significant advantages in terms of catalyst recovery and recycling, which are crucial for sustainable and economically viable chemical processes.[4]

Mechanistic Insights & Rationale

The catalytic hydrogenation of an alkene on a solid metal surface is a complex process that is not yet fully understood in all its mechanistic detail.[5][6] However, a generally accepted model, the Horiuti-Polanyi mechanism, provides a robust framework for understanding this transformation.[7]

The key steps are as follows:

• Adsorption of Reactants: Both the alkene (2-bromobut-2-enedioic acid) and molecular hydrogen (H₂) are adsorbed onto the surface of the metal catalyst.[5][6]

• Dissociation of Hydrogen: The strong H-H bond is weakened and broken by the catalyst, resulting in the formation of metal-hydride bonds on the surface.[5][8]

• Stepwise Hydrogen Addition: The adsorbed alkene undergoes a sequential addition of two hydrogen atoms. The first hydrogen atom adds to one of the carbons of the double bond, forming a half-hydrogenated intermediate that remains attached to the catalyst surface.[7]

• Second Hydrogen Addition and Desorption: A second hydrogen atom then adds to the other carbon, completing the saturation of the double bond. The resulting alkane (2-bromosuccinic acid) is then desorbed from the catalyst surface, regenerating the active catalytic sites for the next cycle.[6][8]

An important stereochemical feature of this reaction is that the addition of both hydrogen atoms typically occurs on the same face of the double bond, a process known as syn-addition.[5][6][7][8][9] This is a direct consequence of the reaction occurring on the two-dimensional surface of the catalyst.[10]

Experimental Protocol: Hydrogenation of 2-Bromobut-2-enedioic Acid

This protocol outlines a reliable method for the catalytic hydrogenation of 2-bromobut-2-enedioic acid using palladium on carbon (Pd/C) as the catalyst.

Materials & Equipment

Reagents & Solvents	Equipment
2-Bromobut-2-enedioic acid	High-pressure hydrogenation reactor (e.g., Parr apparatus)
10% Palladium on carbon (Pd/C), wet	Magnetic stirrer and stir bar
Methanol (MeOH), ACS grade	Heating mantle with temperature controller
Hydrogen gas (H₂), high purity	Schlenk flask or three-necked round-bottom flask
Nitrogen gas (N₂), high purity	Vacuum/Nitrogen manifold
Celite® (diatomaceous earth)	Buchner funnel and filter flask
Distilled water	Rotary evaporator
Deuterated solvent for NMR (e.g., DMSO-d₆)	NMR spectrometer, IR spectrometer, Mass spectrometer

Safety Precautions

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air.[11][12] All operations involving hydrogen must be conducted in a well-ventilated fume hood, away from ignition sources.[11][13] Use of explosion-proof electrical equipment is highly recommended.[11]

• Palladium on Carbon (Pd/C): Dry Pd/C is pyrophoric and can ignite flammable solvents upon contact with air.[12] Always handle the catalyst in a wet state or under an inert atmosphere.[11]

• Pressure Reactions: High-pressure reactors must be operated by trained personnel.[13] Never exceed the rated pressure and temperature of the vessel.[13] A blast shield should be used for additional protection.[14]

• Personal Protective Equipment (PPE): Safety goggles, a flame-resistant lab coat, and appropriate gloves must be worn at all times.[14]

Step-by-Step Procedure

• Catalyst Preparation: In a Schlenk flask, weigh out the 10% Pd/C catalyst (typically 5-10 mol% relative to the substrate).

• Inerting the System: Seal the flask and purge with nitrogen gas for 5-10 minutes to remove all oxygen.[11][12]

• Solvent Addition: Under a positive pressure of nitrogen, add methanol to the flask to create a slurry of the catalyst.

• Substrate Addition: Add the 2-bromobut-2-enedioic acid to the catalyst slurry.

• Transfer to Reactor: Carefully transfer the reaction mixture to the high-pressure reactor.

• Reactor Sealing and Purging: Seal the reactor according to the manufacturer's instructions. Pressurize the reactor with nitrogen to approximately 100 psi and then vent. Repeat this process three times to ensure an inert atmosphere.[13]

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 psi).

• Reaction Conditions: Begin stirring and heat the reaction mixture to the desired temperature (e.g., 25-50 °C). Monitor the reaction progress by observing the pressure drop as hydrogen is consumed.

• Reaction Completion and Work-up: Once the reaction is complete (no further hydrogen uptake), cool the reactor to room temperature.

• Venting and Purging: Carefully vent the excess hydrogen gas into the fume hood exhaust.[13] Purge the reactor with nitrogen three times to remove any residual hydrogen.[13]

• Catalyst Filtration: Open the reactor and filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.[15] Caution: The used catalyst can be pyrophoric.[12] Immediately quench the filter cake with water and store it in a designated, labeled waste container.[12]

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to obtain the crude 2-bromosuccinic acid.

• Purification and Characterization: The crude product can be purified by recrystallization. Characterize the final product by NMR, IR, and mass spectrometry to confirm its identity and purity.

Visualization of the Experimental Workflow

Caption: Experimental workflow for the catalytic hydrogenation of 2-bromobut-2-enedioic acid.

Data Presentation: Expected Outcomes

Parameter	Expected Value	Analytical Method
Yield	>95%	Gravimetric analysis
Purity	>98%	¹H NMR, ¹³C NMR
¹H NMR (DMSO-d₆)	δ (ppm): ~4.8 (dd, 1H), ~3.1 (dd, 1H), ~2.9 (dd, 1H)	NMR Spectroscopy
¹³C NMR (DMSO-d₆)	δ (ppm): ~172, ~171, ~45, ~38	NMR Spectroscopy
Mass Spectrum (ESI-)	m/z: 195, 197 [M-H]⁻ (in a ~1:1 ratio due to Br isotopes)	Mass Spectrometry

Note: Exact chemical shifts may vary depending on the solvent and concentration.

Trustworthiness: A Self-Validating Protocol

The reliability of this protocol is ensured through several integrated checkpoints:

• In-process Monitoring: The consumption of hydrogen, as indicated by the pressure drop in the reactor, provides a real-time measure of the reaction's progress. A stable pressure signifies the completion of the reaction.

• Stoichiometric Hydrogen Consumption: The total volume of hydrogen consumed should be consistent with the molar amount of the starting alkene, confirming that the desired reduction has occurred.

• Spectroscopic Confirmation: The disappearance of the alkene signals and the appearance of the alkane signals in the ¹H and ¹³C NMR spectra provide unambiguous confirmation of the product's structure.

• Purity Assessment: Chromatographic and spectroscopic methods (e.g., HPLC, NMR) are employed to quantify the purity of the final product, ensuring it meets the required specifications.

Expertise & Experience: Troubleshooting & Optimization

• Incomplete Reaction: If the reaction stalls before complete consumption of the starting material, this could be due to catalyst deactivation. Ensure the catalyst is fresh and handled properly to avoid exposure to air. The purity of the hydrogen gas and solvent is also critical.

• Side Reactions: While the hydrogenation of the carbon-carbon double bond is generally highly selective, prolonged reaction times or elevated temperatures could potentially lead to debromination. It is therefore advisable to monitor the reaction closely and stop it once the starting material has been consumed.

• Catalyst Choice: While Pd/C is a robust and widely used catalyst, other options such as platinum oxide (Adam's catalyst) or Raney nickel can also be effective.[5] The optimal catalyst may vary depending on the specific substrate and desired reaction conditions.

• Stereoselectivity: The syn-addition of hydrogen is the predominant stereochemical outcome.[5][6][7][8][9] For substrates where the formation of diastereomers is possible, the facial selectivity of the hydrogenation can often be influenced by the steric hindrance around the double bond.[10]

Visualization of the Catalytic Cycle

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. Bromosuccinic Acid|CAS 923-06-8|Research Chemical [benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. 3.2.3 – Hydrogenation of Alkenes – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 6. Hydrogenation of Alkenes | Definition, Mechanism & Examples - Lesson | Study.com [study.com]
• 7. orgosolver.com [orgosolver.com]
• 8. Catalytic Hydrogenation | ChemTalk [chemistrytalk.org]
• 9. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 10. 8.6 Reduction of Alkenes: Hydrogenation - Organic Chemistry | OpenStax [openstax.org]
• 11. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 12. chem.uci.edu [chem.uci.edu]
• 13. njhjchem.com [njhjchem.com]
• 14. sarponggroup.com [sarponggroup.com]
• 15. CHEMOSELECTIVE CATALYTIC HYDROGENATION OF ALKENES BY LINDLAR CATALYST - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield in the bromination of maleic acid to 2-Bromobut-2-enedioic acid

Welcome to the Technical Support & Troubleshooting Center for the synthesis of 2-Bromobut-2-enedioic acid.

As a Senior Application Scientist, I frequently see researchers struggle with the yield and isomeric purity of this compound. "2-Bromobut-2-enedioic acid" is the IUPAC name for two distinct stereoisomers: 2-Bromofumaric acid (trans) and 2-Bromomaleic acid (cis).

The most common cause of "low yield" in this workflow is not a failure of the reaction, but a failure of stereochemical control. Because the synthesis relies on a tandem addition-elimination mechanism, any unintended isomerization of your starting material will drastically alter your final product[1].

Below is our comprehensive guide to mastering the causality of this reaction, complete with validated protocols, mechanistic troubleshooting, and quantitative benchmarks.

Mechanistic Workflow & Stereochemical Pathways

To optimize your yield, you must first understand the stereochemical destiny of your starting material. The bromination of alkenes proceeds via a cyclic bromonium ion, dictating an anti-addition of bromine. Subsequent dehydrohalogenation (E2 elimination) requires an anti-periplanar geometry[1].

Stereochemical pathways for the bromination of maleic acid to 2-bromobut-2-enedioic acid isomers.

Standard Operating Procedure: Synthesis of 2-Bromofumaric Acid

To synthesize the trans-isomer (2-bromofumaric acid) directly from maleic acid, you must prevent the starting material from isomerizing to fumaric acid. This protocol is designed as a self-validating system: visual cues (color dissipation) and temperature thresholds ensure you remain on the correct mechanistic path.

Step 1: Controlled Bromination (Anti-Addition)

• Dissolve 1.0 equivalent of pure maleic acid in distilled water in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Cool the reaction mixture to 10–15 °C. Causality: Keeping the temperature low prevents the acid-catalyzed isomerization of maleic acid to fumaric acid.

• Add 1.05 equivalents of liquid bromine (Br₂) dropwise. Adjust the addition rate so that the red/brown color of bromine dissipates before the next drop falls[2].

• Once addition is complete, stir at room temperature until the solution is colorless, indicating complete conversion to racemic threo-2,3-dibromosuccinic acid.

Step 2: Dehydrobromination (Anti-Elimination)

• To the aqueous solution of threo-2,3-dibromosuccinic acid, add a mild base (e.g., aqueous NaOH) or heat the mixture to a gentle boil.

• The threo-isomer undergoes facile anti-elimination of HBr to yield 2-bromofumaric acid[1].

• Acidify the mixture (if base was used), cool to 0 °C to induce crystallization, and filter the precipitate. Wash with ice-cold water and dry under vacuum.

Troubleshooting & FAQs

Q1: My final product NMR shows a mixture of 2-bromomaleic and 2-bromofumaric acid. Why did I lose stereospecificity? A: You likely experienced thermal isomerization during the bromination step. If the reaction mixture gets too hot, maleic acid isomerizes to fumaric acid. Fumaric acid undergoes anti-addition with Br₂ to form meso-2,3-dibromosuccinic acid. During the subsequent elimination step, the meso-intermediate undergoes anti-elimination to yield 2-bromomaleic acid[1]. Fix: Strictly control the temperature during Br₂ addition (<15 °C) and shield the reaction from intense UV light, which can also trigger radical-mediated isomerization.

Q2: The dehydrobromination step is stalling, and I am recovering unreacted dibromosuccinic acid. How can I drive the reaction to completion? A: The ease of elimination depends heavily on the intermediate. While threo-dibromosuccinic acid eliminates HBr easily to form 2-bromofumaric acid, meso-dibromosuccinic acid is highly resistant to elimination due to steric hindrance in its transition state[3]. Fix: If you are intentionally trying to synthesize 2-bromomaleic acid from the meso-intermediate, standard boiling water is insufficient. You must use strong bases at elevated temperatures, or utilize a catalyst. Recent methodologies have demonstrated that Vanadium(IV) oxide (VO₂) significantly facilitates the elimination of HBr from meso-dibromosuccinic acid to yield 2-bromomaleic acid[3].

Q3: My yield is exceptionally low, and TLC shows multiple degradation products. What went wrong? A: This is a classic symptom of over-bromination or oxidative degradation. Extended heating of the reaction mixture in the presence of excess bromine leads to the formation of dibrominated byproducts (e.g., 3,4-dibromofuran-2,5-dione derivatives) or oxidative cleavage[4]. Fix: Always use a slight stoichiometric deficit or exact equivalency of Br₂. Quench any unreacted bromine with a few drops of aqueous sodium sulfite before proceeding to the elimination or crystallization steps[2].

Quantitative Data & Expected Benchmarks

Use the following table to benchmark your experimental results. Deviations from these expected yields indicate a failure in either temperature control or stoichiometric precision.

Starting Material	Intermediate Formed	Elimination Conditions	Major Product Formed	Expected Yield
Maleic Acid (cis)	threo-2,3-Dibromosuccinic acid	Boiling H₂O or Mild Base	2-Bromofumaric Acid	65% – 75%
Fumaric Acid (trans)	meso-2,3-Dibromosuccinic acid	Strong Base / VO₂ Catalyst	2-Bromomaleic Acid	50% – 60%
Maleic Acid (Poor Temp Control)	Mixture of threo & meso	Boiling H₂O	Mixture of Isomers	< 40% (Target Isomer)

References

• Botting, N. P., & Gani, D. "Stereochemical course of the enzymic amination of chloro- and bromo- fumaric acid by 3-methylaspartate ammonia-lyase." Academia.edu.
• Fischer, A. "2-Bromomaleic acid." PMC - NIH.
• BenchChem Technical Support. "Improving the yield of 3-bromofuran-2,5-dione in laboratory scale." BenchChem.
• OC-Praktikum. "Addition of bromine to fumaric acid to meso-dibromosuccinic acid." OC-Praktikum.

Sources

• 1. (PDF) Stereochemical course of the enzymic amination of chloro- and bromo- fumaric acid by 3-methylaspartate ammonia-lyase [academia.edu]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. 2-Bromo­maleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Purification methods for removing impurities from 2-Bromobut-2-enedioic acid

This technical guide addresses the purification of 2-Bromobut-2-enedioic acid (IUPAC), which encompasses two geometric isomers: Bromomaleic acid (cis) and Bromofumaric acid (trans).

The purification strategy depends heavily on identifying which isomer is the target and removing the most common specific impurity: 2,3-dibromosuccinic acid (the synthetic precursor).

Doc ID: CHE-PUR-BrC4 | Version: 2.1 | Status: Active

Core Identification & Assessment

Before initiating purification, you must characterize your crude material. The physical properties of the isomers and their precursors differ significantly, dictating the purification logic.

Isomer & Impurity Profile Table

Compound	Structure	Approx.[1] Melting Point	Solubility (Water)	Common Status
Bromofumaric Acid	trans-isomer	185–186°C	Low	Target or Impurity
Bromomaleic Acid	cis-isomer	128–130°C	High	Target or Impurity
2,3-Dibromosuccinic Acid	Saturated Precursor	255°C (decomposes)	Very Low (Cold)	Major Impurity
Maleic/Fumaric Acid	Starting Material	135°C / 287°C	High / Low	Minor Impurity

Critical Diagnostic: If your crude solid melts above 200°C or decomposes vigorously, you likely have significant 2,3-dibromosuccinic acid contamination, not the desired bromo-alkene acid.

Troubleshooting Guides (Workflow-Based)

Module A: Removing the "Precursor" (2,3-Dibromosuccinic Acid)

Issue: The product contains the saturated dibromo-intermediate (from incomplete dehydrobromination). Mechanism: 2,3-dibromosuccinic acid is the intermediate formed by adding bromine to fumaric acid. It requires elimination of HBr to form 2-bromobut-2-enedioic acid. Protocol: Selective Leaching/Filtration.

• Preparation: Pulverize the crude dry solid into a fine powder.

• Solvent Selection: Use Cold Water (0–5°C) .

  • Scientific Rationale: 2,3-dibromosuccinic acid is sparingly soluble in cold water, whereas Bromomaleic acid (and to a lesser extent Bromofumaric) exhibits higher solubility due to the polarity of the double bond and crystal lattice energy differences.

• Execution:

  • Suspend the crude powder in ice-cold water (approx. 5 mL per gram of solid).

  • Stir vigorously for 15 minutes.

  • Filter the suspension.

  • Solid Retentate: Contains the impurity (2,3-dibromosuccinic acid) and potentially Bromofumaric acid (if present).

  • Filtrate (Liquid): Contains the desired Bromomaleic acid .

• Recovery: Extract the filtrate with ether or ethyl acetate, dry over MgSO₄, and evaporate to recover the purified acid.

Caution: Do NOT use boiling water for this separation step. Boiling water promotes the elimination of HBr from the dibromo-impurity, converting it into the product during purification, which makes yield calculations unreliable and releases corrosive HBr gas [1].

Module B: Separating Isomers (Bromomaleic vs. Bromofumaric)

Issue: You require the cis (Maleic) isomer, but the product is a mixture. Protocol: Fractional Crystallization.

• Dissolution: Dissolve the mixture in a minimum amount of hot water (70–80°C) .

• Hot Filtration: If a solid remains undissolved at this temperature, filter it off immediately.

  • Identification: The undissolved solid is likely Bromofumaric acid (the trans isomer packs more efficiently and is less soluble).

• Crystallization: Allow the filtrate to cool slowly to room temperature, then refrigerate at 4°C.

  • Bromomaleic acid (cis) will crystallize out of the solution upon cooling.[2]

• Refinement: If high purity is required, recrystallize the cis-isomer from Chloroform or Nitromethane .

  • Rationale: These non-aqueous solvents are excellent for separating bromo-organic acids from inorganic salts and have selective solubility profiles for the cis isomer [2].

Module C: Removing Color (Bromine/Tars)

Issue: Product is yellow or orange (indicating free Bromine or polymerization tars). Protocol: Adsorption & Wash.

• Dissolve crude acid in Ethyl Acetate.

• Wash with a 10% Sodium Thiosulfate (

  ) solution.

  • Chemistry: Thiosulfate reduces elemental bromine (

    , colored) to bromide ( , colorless/water-soluble).

• Adsorption: If color persists, add Activated Charcoal (10% w/w) to the organic layer, stir for 30 mins, and filter through Celite.

• Dry & Evaporate: Dry organic phase with anhydrous

  (Calcium Chloride) and evaporate.

Visual Workflows

Logic Map: Impurity Identification

Use this decision tree to determine which purification module to apply.

Caption: Decision matrix based on melting point to identify dominant species and select purification route.

Workflow: Recrystallization Cycle

Caption: Separation of Cis/Trans isomers utilizing differential solubility in hot water.

Frequently Asked Questions (FAQ)

Q: Why does my product turn brown upon storage? A: This indicates the slow evolution of HBr or the presence of trace free bromine.

• Fix: Store the purified acid in a desiccator protected from light. If the acid is the cis isomer (Bromomaleic), it is less stable than the trans isomer and may slowly isomerize or degrade if catalyzed by light or acid traces [3].

Q: Can I use distillation to purify these acids? A: No. Distillation is generally not recommended for the free acids as they tend to decarboxylate or dehydrate (forming anhydrides) at high temperatures.

• Alternative: If you must distill, convert the acid to its diethyl ester first. The esters (e.g., Diethyl bromomaleate) are volatile liquids that can be vacuum distilled safely. You can then hydrolyze them back to the acid if necessary.

Q: My melting point is broad (e.g., 130–155°C). What does this mean? A: A broad melting point range is a classic sign of a Eutectic Mixture of the cis and trans isomers.

• Fix: Perform the "Module B" fractional crystallization. Do not rely on a single recrystallization; you may need 2–3 cycles to break the eutectic composition.

References

• Organic Syntheses , Coll.[3][4][5] Vol. 2, p. 177 (1943); Vol. 10, p. 28 (1930). Meso-2,3-Dibromosuccinic Acid.

• PubChem Compound Summary , Bromomaleic Acid.

• Vaughan, W. R., & Milton, K. M. (1951). The Preparation of 2-Bromofumaric Acid. Journal of the American Chemical Society. (Demonstrates isomerization techniques).

Sources

• 1. chempora.com [chempora.com]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Solving solubility issues of 2-Bromobut-2-enedioic acid in aqueous buffers

Welcome to the Technical Support Center for 2-Bromobut-2-enedioic Acid . This hub is designed for researchers and drug development professionals experiencing solubility bottlenecks with this specific halogenated dicarboxylic acid.

Below, you will find quantitative data summaries, mechanistic FAQs, self-validating protocols, and troubleshooting workflows to ensure complete and stable solvation in aqueous biological buffers.

Quantitative Data & Isomer Comparison

2-Bromobut-2-enedioic acid exists as two distinct geometric isomers: the cis-isomer (bromomaleic acid) and the trans-isomer (bromofumaric acid). Their solubility behaviors in aqueous buffers are fundamentally different due to their structural thermodynamics and ionization constants (pKa). The inductive electron-withdrawing effect (-I effect) of the bromine atom makes these compounds slightly stronger acids than their non-halogenated parent molecules[1].

Table 1: Physicochemical Comparison of Isomers

Property	Cis-Isomer (Bromomaleic Acid)	Trans-Isomer (Bromofumaric Acid)
Parent Compound pKa₁	~1.92[1]	~3.02[1]
Parent Compound pKa₂	~6.23[1]	~4.38[1]
Aqueous Solubility (Intrinsic)	High (Stabilized by intramolecular H-bonds)[1]	Low (High crystal lattice energy)[2]
Precipitation Risk with Ca²⁺/Mg²⁺	High (Forms insoluble chelate complexes)[3]	High (Forms insoluble chelate complexes)[3]

Frequently Asked Questions (FAQs) & Mechanistic Insights

Q: Why does my compound dissolve perfectly in pure water but precipitate immediately when I add it to my assay buffer? A: This is a classic case of divalent cation-induced precipitation. At physiological pH (e.g., pH 7.4), both carboxylic acid groups of 2-bromobut-2-enedioic acid are fully deprotonated, forming a dianion. While the sodium or potassium salts of these dianions are highly water-soluble, dicarboxylates act as bidentate ligands that readily chelate divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺)[3]. If your assay buffer is HBSS or a supplemented PBS containing these cations, the resulting calcium/magnesium bromofumarate or bromomaleate salts will crash out of solution. Solution: Switch to cation-free buffers (e.g., plain PBS, HEPES) or supplement your current buffer with 1-5 mM EDTA/EGTA to sequester the divalent cations.

Q: I ordered 2-Bromobut-2-enedioic acid, but my colleague's batch dissolves much faster than mine. Why? A: You are likely working with different geometric isomers. The trans-isomer (bromofumaric acid) has a highly symmetrical structure that allows for dense, efficient packing in the solid crystal lattice, drastically reducing its thermodynamic solubility in water[2]. Conversely, the cis-isomer (bromomaleic acid) cannot pack as efficiently and is stabilized in aqueous solution by intramolecular hydrogen bonding of its monoanion state[1]. If you are working with the trans-isomer, you will inherently face greater solubility hurdles and must rely on co-solvents like DMSO.

Q: How does the pH of my buffer affect the solubility profile? A: Solubility is strictly governed by the compound's ionization state. To achieve maximum aqueous solubility, the pH of your buffer must be at least 1-2 units above the compound's pKa₂. For maleic acid derivatives, the pKa₂ is ~6.2[4][5], while for fumaric acid derivatives, the pKa₂ is ~4.4[6]. If your buffer is too acidic (pH < 4), the compound remains partially protonated and lipophilic, leading to poor aqueous solvation. Maintaining a buffer pH of 7.0–7.4 ensures the compound exists entirely as the highly soluble dianion.

Self-Validating Experimental Protocols

Protocol A: Preparation of a 50 mM Master Stock in DMSO

Causality Insight: Bypassing the initial aqueous lattice energy barrier by using a polar aprotic solvent (DMSO) ensures complete molecular dispersion, which is especially critical for the stubborn trans-isomer.

• Weighing: Weigh the required mass of 2-Bromobut-2-enedioic acid into a sterile, amber microcentrifuge tube (the compound can be sensitive to prolonged light exposure).

• Solvation: Add anhydrous, cell-culture grade DMSO to achieve a 50 mM concentration.

• Agitation: Vortex vigorously for 30-60 seconds.

• Thermal Disruption (If necessary): If working with the trans-isomer and particulates remain, sonicate the tube in a room-temperature water bath for 5 minutes to disrupt the remaining crystal lattice.

• Validation Check: Hold the tube against a light source. The solution must be completely optically clear with no refractive striations or floating micro-crystals. If cloudy, add DMSO to dilute to 25 mM.

• Storage: Aliquot into single-use vials and store at -20°C to prevent freeze-thaw degradation and atmospheric moisture absorption.

Protocol B: Dilution into Aqueous Working Buffers

Causality Insight: Rapid introduction of a concentrated acid into a buffer can cause a localized pH drop ("pH shock"), protonating the compound back to its insoluble neutral form. Dropwise addition into a vortex prevents local supersaturation.

• Buffer Preparation: Pre-warm the target aqueous buffer (e.g., Ca²⁺/Mg²⁺-free HEPES) to room temperature or 37°C. Verify that the buffer pH is strictly 7.4.

• Hydrodynamic Mixing: Place the buffer on a magnetic stirrer at medium-high speed to create a deep vortex.

• Dropwise Addition: Using a micropipette, add the 50 mM DMSO stock dropwise directly into the center of the vortex. Aim for a final DMSO concentration of ≤0.1% to 1%, depending on your assay's toxicity limits.

• Equilibration: Allow the solution to stir for 2-3 minutes.

• Validation Check: Stop the stirrer. The solution should remain perfectly clear. If transient milky clouds formed during addition but disappeared, your stirring speed was sufficient. If permanent turbidity occurs, either the buffer contains incompatible divalent cations, or the local pH dropped too fast (indicating insufficient buffer capacity).

Solvation Troubleshooting Workflow

Decision tree for optimizing the aqueous solubility of 2-Bromobut-2-enedioic acid isomers.

References

• Dicarboxylic acid solubility : r/Mcat - Reddit. 3

• E297 FUMARIC ACID - Ataman Kimya.

• What is Fumaric Acid (E297) in Food? Uses, Safety, Side Effects - FoodAdditives.net. 6

• Fumaric Acid Properties, Mechanisms, Applications & Specifications - Snowhite Chemical Co.,LTD. 2

• Maleic acid salts - Evaluation statement - 14 January 2022 - Australian Industrial Chemicals Introduction Scheme. 4

• Maleic Acid | C4H4O4 | CID 444266 - PubChem. 5

• Acidity of Carboxylic Acids - HCPG College, Varanasi.1

Sources

• 1. hcpgcollege.edu.in [hcpgcollege.edu.in]
• 2. snowhitechem.com [snowhitechem.com]
• 3. reddit.com [reddit.com]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. Maleic Acid | C4H4O4 | CID 444266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. foodadditives.net [foodadditives.net]

Minimizing byproduct formation in 2-Bromobut-2-enedioic acid synthesis

Welcome to the technical support center for the synthesis of 2-bromobut-2-enedioic acid. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols and minimize the formation of unwanted byproducts. Here, we address common challenges encountered during the synthesis of this important chemical intermediate, providing in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format. Our focus is on elucidating the "why" behind experimental choices to empower you with the knowledge to conduct self-validating and successful experiments.

Part 1: Understanding the Core Challenges

The synthesis of 2-bromobut-2-enedioic acid, whether as the (Z)-isomer (bromomaleic acid) or the (E)-isomer (bromofumaric acid), is often accompanied by the formation of isomeric and other impurities that can complicate purification and downstream applications. The primary challenges revolve around controlling the stereochemistry of the double bond and preventing side reactions such as addition, elimination, and isomerization. This guide will focus on two common synthetic pathways and the specific byproducts associated with each.

Part 2: Troubleshooting Guide & FAQs

Route 1: Synthesis of (Z)-2-Bromobut-2-enedioic Acid (Bromomaleic Acid) via Dehydrobromination of meso-2,3-Dibromosuccinic Acid

This pathway involves the elimination of one equivalent of hydrogen bromide from meso-2,3-dibromosuccinic acid. While effective, careful control of reaction conditions is crucial to prevent the formation of byproducts.

Frequently Asked Questions (FAQs):

Q1: My main product is contaminated with a significant amount of the (E)-isomer, bromofumaric acid. What is causing this, and how can I prevent it?

A1: The formation of the thermodynamically more stable (E)-isomer, bromofumaric acid, is a common issue. This isomerization is often catalyzed by heat and acidic or basic conditions.

• Causality: Prolonged reaction times or excessive temperatures can provide the energy needed for the isomerization from the less stable (Z)-isomer to the (E)-isomer. The presence of strong bases, used to promote the elimination of HBr, can also facilitate this isomerization.

• Troubleshooting Steps:

  • Temperature Control: Maintain the lowest effective temperature for the elimination reaction. Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or Nuclear Magnetic Resonance (NMR) spectroscopy to avoid unnecessarily long reaction times.

  • Choice of Base: A bulky, non-nucleophilic base can sometimes favor the kinetic (Z)-product. Experiment with bases of varying strengths and steric hindrance.

  • Work-up Procedure: Neutralize the reaction mixture promptly and gently during work-up to avoid prolonged exposure to basic or acidic conditions that can promote isomerization.

Q2: I am observing unreacted meso-2,3-dibromosuccinic acid in my final product. How can I improve the conversion?

A2: Incomplete conversion is typically due to insufficient reaction time, inadequate temperature, or a suboptimal base-to-substrate ratio.

• Causality: The elimination of HBr is a bimolecular process (E2 mechanism), and its rate is dependent on the concentration of both the substrate and the base, as well as the temperature.

• Troubleshooting Steps:

  • Reaction Time and Temperature: Gradually increase the reaction time and/or temperature while monitoring for the formation of the undesired (E)-isomer.

  • Stoichiometry of the Base: Ensure at least one full equivalent of a strong base is used. A slight excess (1.1-1.2 equivalents) can often drive the reaction to completion.

  • Solvent Choice: The solvent can influence the solubility of the reactants and the reaction rate. A polar aprotic solvent is often a good choice for E2 reactions.

Q3: My product seems to be contaminated with dibromomaleic acid. How is this forming and how can I avoid it?

A3: The formation of dibromomaleic acid suggests an over-bromination of the starting material or a side reaction pathway.

• Causality: If the synthesis of the starting material, meso-2,3-dibromosuccinic acid, was not clean, it might contain traces of over-brominated species. Alternatively, under certain oxidative conditions, further bromination could occur.

• Troubleshooting Steps:

  • Purity of Starting Material: Ensure the meso-2,3-dibromosuccinic acid is pure before starting the elimination reaction. Recrystallization is an effective purification method.[1]

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent potential side reactions with atmospheric oxygen.

Q4: How can I effectively purify my crude (Z)-2-bromobut-2-enedioic acid?

A4: Purification can often be achieved through careful recrystallization or column chromatography.

• Recrystallization:

  • Solvent Selection: A solvent system where the desired (Z)-isomer has good solubility at high temperatures and poor solubility at low temperatures, while the (E)-isomer remains more soluble, is ideal. Mixtures of water and organic solvents can be effective.

  • Procedure: Dissolve the crude product in a minimal amount of hot solvent, then allow it to cool slowly. Rapid cooling can trap impurities.

• Column Chromatography:

  • Stationary Phase: Silica gel is a common choice.

  • Mobile Phase: A solvent system that provides good separation between the (Z) and (E) isomers should be determined using TLC. A mixture of a non-polar solvent (like hexanes) and a more polar solvent (like ethyl acetate) is a good starting point.

Problem	Potential Cause	Recommended Solution
High (E)-isomer content	Isomerization due to heat/base	Lower reaction temperature, shorten reaction time, use a milder base.
Unreacted starting material	Incomplete reaction	Increase reaction time/temperature moderately, use a slight excess of base.
Presence of dibromomaleic acid	Impure starting material	Recrystallize meso-2,3-dibromosuccinic acid before use.
Difficulty in purification	Similar solubility of isomers	Optimize recrystallization solvent system or use column chromatography.

Route 2: Synthesis of (Z)-2-Bromobut-2-enedioic Anhydride (Bromomaleic Anhydride) and subsequent hydrolysis

This route involves the direct bromination of maleic anhydride, followed by hydrolysis to the diacid. This method can be efficient but is also prone to side reactions.

Frequently Asked Questions (FAQs):

Q1: During the bromination of maleic anhydride, I am getting a mixture of mono- and di-brominated products. How can I improve the selectivity for the mono-brominated product?

A1: Over-bromination is a common issue when the reaction is not carefully controlled.

• Causality: The product, bromomaleic anhydride, can undergo further bromination to yield dibromomaleic anhydride. This is more likely to occur with an excess of the brominating agent or at higher temperatures.

• Troubleshooting Steps:

  • Stoichiometry: Use a stoichiometric amount or a slight deficit of the brominating agent (e.g., bromine or N-bromosuccinimide).

  • Controlled Addition: Add the brominating agent slowly and at a controlled temperature to prevent localized areas of high concentration.

  • Temperature Management: Keep the reaction temperature as low as feasible to slow down the rate of the second bromination.

Q2: My reaction is sluggish and gives a low yield of the desired bromomaleic anhydride.

A2: A slow reaction rate can be due to several factors, including the choice of brominating agent and the absence of a suitable catalyst.

• Causality: The electrophilic substitution of an electron-deficient system like maleic anhydride can be slow.

• Troubleshooting Steps:

  • Catalyst: The use of a Lewis acid catalyst can help to activate the maleic anhydride and increase the reaction rate.

  • Brominating Agent: Consider using a more reactive brominating agent if the reaction is too slow, but be mindful of the increased risk of over-bromination.

  • Solvent: The choice of solvent can significantly impact the reaction rate. A solvent that can solubilize the reactants and is stable to the reaction conditions should be chosen.

Q3: During the hydrolysis of bromomaleic anhydride to bromomaleic acid, I am observing the formation of bromofumaric acid. What is causing this isomerization?

A3: Similar to Route 1, isomerization can occur during the hydrolysis step.

• Causality: The hydrolysis is often carried out under aqueous conditions, and if heated for extended periods, the resulting bromomaleic acid can isomerize to the more stable bromofumaric acid.

• Troubleshooting Steps:

  • Mild Hydrolysis Conditions: Use the mildest conditions possible for the hydrolysis. This may involve using a lower temperature and a shorter reaction time.

  • Monitoring: Monitor the hydrolysis closely to ensure it goes to completion without allowing significant time for isomerization to occur.

Q4: I am having trouble separating my product from unreacted maleic anhydride and other byproducts.

A4: A multi-step purification approach may be necessary.

• Initial Work-up: After the reaction, unreacted bromine can be quenched with a reducing agent like sodium bisulfite.[2]

• Extraction: An aqueous extraction can be used to separate the desired acid from less polar impurities.

• Recrystallization: As with Route 1, careful recrystallization is a powerful tool for purification.

Problem	Potential Cause	Recommended Solution
Over-bromination	Excess brominating agent, high temp.	Use stoichiometric bromine, add slowly, maintain low temperature.
Low reaction rate	Low reactivity of maleic anhydride	Use a Lewis acid catalyst, consider a more reactive brominating agent.
Isomerization during hydrolysis	Heat-induced isomerization	Use mild hydrolysis conditions (lower temp., shorter time).
Purification challenges	Mixture of polar compounds	Quench excess bromine, perform aqueous extraction, then recrystallize.

Part 3: Experimental Protocols and Visualizations

Protocol 1: Synthesis of (Z)-2-Bromobut-2-enedioic Acid via Dehydrobromination

This protocol is a general guideline and may require optimization for your specific setup.

• Dissolution: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve meso-2,3-dibromosuccinic acid in a suitable solvent (e.g., ethanol).

• Base Addition: Cool the solution in an ice bath and slowly add a solution of a strong base (e.g., potassium hydroxide in ethanol) dropwise with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to a gentle reflux. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture and neutralize it with a dilute acid (e.g., HCl).

• Extraction: Extract the product into an organic solvent (e.g., diethyl ether).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product by recrystallization.

Caption: Workflow for the synthesis of (Z)-2-bromobut-2-enedioic acid via dehydrobromination.

Diagram: Byproduct Formation Pathways

Caption: Byproduct formation pathways in the synthesis of 2-bromobut-2-enedioic acid.

References

• Organic Syntheses. α,β-Dibromosuccinic Acid. Available at: [Link]

• Fischer, R. (2006). The synthesis and structure of 2-bromofumaric acid. Acta Crystallographica Section E: Structure Reports Online, 62(10), o4353-o4354. Available at: [Link]

• Wojcieszak, R., et al. (2015). Recent developments in maleic acid synthesis from bio-based chemicals. Sustainable Chemical Processes, 3(1), 9. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5460527, Bromomaleic acid. Available at: [Link]

Sources

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. EP0913381B1 - Method for purifying a bromine compound - Google Patents [patents.google.com]

Technical Support Center: Separation Strategies for 2-Bromobut-2-enedioic Acid Isomers

Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals who need to isolate, quantify, or purify the geometric isomers of 2-bromobut-2-enedioic acid.

Because the cis-isomer (bromomaleic acid) and the trans-isomer (bromofumaric acid) possess identical masses but distinct spatial geometries, standard purification techniques often fail. Below, we provide field-proven troubleshooting guides, causal explanations for our methodologies, and self-validating protocols to ensure your separation workflows are robust and reproducible.

Part 1: Physicochemical Profiling & Nomenclature

Before attempting separation, it is critical to understand the counter-intuitive IUPAC stereochemical assignments of these isomers. Because the bromine atom and the carboxylic acid group dictate Cahn-Ingold-Prelog (CIP) priorities, the cis-dicarboxylic acid is actually the (2E)-isomer, while the trans-dicarboxylic acid is the (2Z)-isomer[1].

Table 1: Comparative Physicochemical Properties

Property	Bromomaleic Acid (cis-isomer)	Bromofumaric Acid (trans-isomer)
IUPAC Nomenclature	(2E)-2-bromobut-2-enedioic acid	(2Z)-2-bromobut-2-enedioic acid
Carboxyl Geometry	Coplanar (Adjacent)	Opposed (Sterically isolated)
Anhydride Formation	Readily forms cyclic anhydride	Does not form anhydride directly
Aqueous Solubility	High (Highly soluble in water)	Low (Sparingly soluble in cold water)
Relative Elution (RP-HPLC)	Early eluting (Peak 1)	Late eluting (Peak 2)
Crystallization Solvent	Ether / Chloroform	Dilute HCl / Hot Water

Part 2: Troubleshooting & Separation FAQs

FAQ 1: How can I leverage structural differences to separate the isomers chemically?

The Causality: The most definitive way to separate these isomers on a preparative scale is by exploiting their spatial geometry. In bromomaleic acid, the two carboxylic acid groups are locked in a coplanar arrangement with a dihedral angle that facilitates rapid intramolecular dehydration[2]. When exposed to a dehydrating agent like acetic anhydride, bromomaleic acid rapidly cyclizes into bromomaleic anhydride. Conversely, the trans-geometry of bromofumaric acid places the carboxyl groups on opposite sides of the rigid alkene bond, making intramolecular anhydride formation sterically impossible under standard reflux conditions. This creates a massive solubility and volatility differential between the two molecules.

Workflow for the stereospecific chemical separation of bromomaleic and bromofumaric acids.

Step-by-Step Protocol: Stereospecific Anhydride Derivatization

• Reaction Setup: Suspend 10 g of the crude isomeric mixture in 30 mL of acetic anhydride in a 100 mL round-bottom flask equipped with a reflux condenser.

• Dehydration: Reflux the mixture under a nitrogen atmosphere at 100°C for 2 hours.

• Solvent Removal: Remove the excess acetic anhydride and byproduct acetic acid under reduced pressure using a rotary evaporator (water bath at 50°C).

• Extraction: Triturate the resulting residue with 50 mL of cold, anhydrous diethyl ether. The newly formed bromomaleic anhydride will dissolve completely. The unreacted bromofumaric acid will remain as an insoluble suspension.

• Filtration: Vacuum filter the mixture through a sintered glass funnel. Wash the filter cake with an additional 10 mL of cold ether.

• Recovery:

  • Trans-isomer: Dry the filter cake to yield pure bromofumaric acid.

  • Cis-isomer: Evaporate the ether filtrate. Hydrolyze the resulting bromomaleic anhydride by stirring it in 50°C distilled water for 1 hour, followed by lyophilization to recover pure bromomaleic acid.

• Self-Validation System: Verify the success of the separation by checking the melting point of the filter cake. Pure bromofumaric acid exhibits a sharp melting point distinct from the broad melting range of the initial mixture.

FAQ 2: My downstream application requires intact acids without chemical derivatization. What is the optimal HPLC method?

The Causality: Because 2-bromobut-2-enedioic acid is highly polar, standard C18 columns often suffer from "phase collapse" (dewetting) when exposed to the highly aqueous mobile phases required to retain these molecules. To resolve the isomers analytically or semi-preparatively, you must use an AQ-C18 (Aqueous C18) stationary phase. Furthermore, the mobile phase must be highly acidic (pH ~2.0) to suppress the ionization of the carboxylic acid groups. When protonated, the molecules interact via hydrophobic partitioning rather than ion exclusion, allowing the slight difference in hydrophobicity between the cis and trans geometries to dictate retention time.

HPLC method logic utilizing an AQ-C18 column to prevent phase collapse during isomer resolution.

Step-by-Step Protocol: AQ-C18 HPLC Resolution

• Column Preparation: Install an Ascentis Express AQ-C18 column (250 x 4.6 mm, 5 µm) or an equivalent phase-collapse-resistant column.

• Mobile Phase: Prepare an isocratic mobile phase of 100% aqueous 0.1% phosphoric acid (pH ~2.0). Filter through a 0.22 µm membrane and degas thoroughly.

• System Equilibration: Flush the column at a flow rate of 1.0 mL/min until the UV baseline stabilizes at 210 nm.

• Sample Prep: Dissolve the isomer mixture directly in the mobile phase to a concentration of 1 mg/mL.

• Injection: Inject 10 µL of the sample. Bromomaleic acid will elute first, followed by bromofumaric acid.

• Self-Validation System: Evaluate peak symmetry. If the tailing factor for either peak exceeds 1.5, the carboxylic acid groups are partially ionizing. Lower the mobile phase pH slightly (e.g., to pH 1.8) using additional phosphoric acid to ensure complete protonation.

FAQ 3: Is there a scalable, solvent-free way to enrich the trans-isomer from a bulk mixture?

The Causality: Yes, via fractional crystallization. Bromofumaric acid (trans) possesses higher molecular symmetry than bromomaleic acid (cis). This symmetry allows the trans-isomer to pack much more efficiently into a crystalline lattice, resulting in a higher lattice energy. Consequently, bromofumaric acid has a significantly lower solubility in polar solvents like water or dilute hydrochloric acid compared to its cis counterpart[3].

Step-by-Step Protocol: Fractional Crystallization

• Dissolution: Suspend 10 g of the crude isomer mixture in 50 mL of 2 N hydrochloric acid[3].

• Heating: Heat the mixture gently to 80°C while stirring constantly until complete dissolution occurs. Caution: Do not boil the solution excessively, as prolonged heating in water can lead to the elimination of HBr or unwanted decarboxylation.

• Controlled Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature over 1 hour. Once at room temperature, transfer the flask to an ice bath (0–4°C) for an additional 2 hours to force precipitation.

• Harvesting: Filter the resulting crystals through a Büchner funnel under vacuum. The trans-isomer preferentially crystallizes out of the solution.

• Washing & Drying: Wash the crystal cake with 10 mL of ice-cold distilled water to remove residual bromomaleic acid. Dry the crystals in a vacuum desiccator to a constant weight.

• Self-Validation System: Analyze a sample of the mother liquor via the HPLC method described in FAQ 2. A successful crystallization will show a massive reduction of the bromofumaric acid peak in the mother liquor, confirming its transfer to the solid crystal phase.

References

• DrugFuture. BROMOFUMARIC ACID.[1] URL:

• OC-Praktikum. Addition of bromine to fumaric acid to meso-dibromosuccinic acid.[3] URL:

• NIH PMC. 2-Bromomaleic acid.[2] URL:

• MilliporeSigma. Separation of Organic Acids with 100% aqueous mobile phase using an Ascentis® Express AQ-C18 HPLC Column. URL:

Sources

• 1. BROMOFUMARIC ACID [drugfuture.com]
• 2. 2-Bromo­maleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [oc-praktikum.de]

Technical Support Center: Enhancing the Stability of 2-Bromobut-2-enedioic Acid in Storage

Introduction

2-Bromobut-2-enedioic acid, existing as two geometric isomers, (Z)-2-bromomaleic acid and (E)-2-bromofumaric acid, is a valuable reagent and building block in organic synthesis and drug development. The presence of a bromine atom, a carbon-carbon double bond, and two carboxylic acid functional groups endows this molecule with a versatile reactivity profile. However, this same structural complexity also presents challenges to its long-term stability in storage. Degradation of 2-bromobut-2-enedioic acid can lead to the formation of impurities that may compromise the integrity of experimental results, reduce product yields, and introduce unforeseen side reactions.

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding and mitigating the stability challenges associated with 2-bromobut-2-enedioic acid. By adhering to the principles and protocols outlined herein, users can enhance the shelf-life and reliability of this important chemical compound.

Core Principles of 2-Bromobut-2-enedioic Acid Stability

Chemical Structure and Inherent Reactivity

The stability of 2-bromobut-2-enedioic acid is intrinsically linked to its molecular structure. The key functional groups that influence its reactivity and potential for degradation are:

• The Carbon-Carbon Double Bond: This site is susceptible to photochemical reactions, such as isomerization and degradation, particularly when exposed to UV light.[1]

• The Bromine Atom: As a halogen, bromine can be a leaving group, and its presence can influence the electron density of the double bond. Brominated organic compounds can be reactive and require careful handling.[2]

• The Carboxylic Acid Groups: These acidic functional groups can influence the compound's hygroscopicity and its reactivity in the presence of moisture, acids, or bases. The pH of the local environment can significantly impact the stability of carboxylic acids.[3]

Key Factors Influencing Stability

Several environmental factors can accelerate the degradation of 2-Bromobut-2-enedioic acid:

• Temperature: Elevated temperatures can provide the activation energy for degradation reactions such as decarboxylation and isomerization.[4]

• Light: Exposure to light, especially UV radiation, can promote photochemical degradation of the unsaturated dicarboxylic acid backbone.[5]

• pH (Moisture/Acidity/Basicity): The presence of water can facilitate hydrolysis of the bromine-carbon bond, particularly under acidic or basic conditions.[3][6] High pH environments can also lead to the degradation of some carboxylic acids.[7]

• Oxygen: While not explicitly documented for this specific compound, oxidative degradation is a common pathway for organic molecules, and the double bond could be susceptible.

• Incompatible Materials: Contact with strong bases, oxidizing agents, or certain metals could catalyze degradation.

Recommended Storage and Handling Protocols

To maximize the shelf-life of 2-Bromobut-2-enedioic acid, the following storage and handling procedures are recommended:

Optimal Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C.	Minimizes the rate of thermally induced degradation.
Light	Store in an amber, tightly sealed container in a dark location.	Protects against photochemical degradation.[5]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Reduces the risk of oxidative degradation.
Moisture	Store in a desiccated environment.	Prevents hydrolysis.[6]

Step-by-Step Handling Procedure

• Equilibration: Before opening, allow the container to warm to room temperature to prevent condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere: When possible, handle the compound in a glove box or under a stream of inert gas.

• Dispensing: Use clean, dry spatulas and glassware.

• Sealing: After dispensing, purge the container with an inert gas before tightly resealing.

• Cleaning: Clean any spills promptly.

Incompatible Materials to Avoid

Material Class	Examples	Rationale
Strong Bases	Sodium hydroxide, potassium tert-butoxide	Can catalyze elimination or other degradation reactions.[8]
Strong Oxidizing Agents	Peroxides, nitrates	Can react with the double bond and other parts of the molecule.
Reactive Metals	Powdered aluminum, zinc	May catalyze decomposition.

Troubleshooting Guide: Common Stability-Related Issues

This section addresses common problems encountered during the storage and use of 2-Bromobut-2-enedioic acid in a question-and-answer format.

Issue 1: The solid 2-Bromobut-2-enedioic acid has developed a yellow or brownish tint over time.

• Potential Causes & Explanations: Discoloration is a common indicator of chemical degradation. This could be due to slow decomposition, possibly initiated by exposure to light, air, or trace impurities. The colored byproducts are often the result of complex, multi-step reactions.

• Recommended Actions & Purity Assessment:

  • Assess the purity of a small sample using an appropriate analytical technique such as HPLC-UV or ¹H NMR spectroscopy.

  • If the purity is compromised, consider purification by recrystallization. A suitable solvent system may need to be determined empirically, but mixtures of a good solvent (e.g., ethyl acetate) and a poor solvent (e.g., hexanes) are often effective.[9]

  • If purification is not feasible, it is advisable to use a fresh, high-purity batch of the compound for critical experiments.

  • Review your storage conditions to ensure they align with the recommendations in Section 3.1.

Issue 2: The compound shows changes in solubility or has a clumpy appearance.

• Potential Causes & Explanations: Changes in physical appearance can indicate the absorption of moisture, which can lead to the formation of hydrates or promote hydrolysis. The formation of less soluble degradation products or oligomers could also alter the compound's properties.

• Recommended Actions & Purity Assessment:

  • Dry a small sample under vacuum to remove any absorbed water and re-assess its solubility.

  • Analyze the material by HPLC or NMR to check for the presence of impurities.

  • Ensure that the compound is stored in a desiccated environment.

Issue 3: I am observing inconsistent results in my experiments using the same batch of 2-Bromobut-2-enedioic acid over several weeks or months.

• Potential Causes & Explanations: This is a strong indication that the compound is degrading over time. The formation of even small amounts of impurities can significantly affect reaction outcomes, especially in sensitive applications.

• Recommended Actions & Purity Assessment:

  • It is crucial to establish the purity of the reagent before each use or at regular intervals. A quick purity check by TLC or HPLC is recommended.

  • Prepare stock solutions fresh whenever possible. If a stock solution must be stored, it should be kept at a low temperature, protected from light, and for a validated period.

  • Consider aliquoting the solid compound upon receipt into smaller, single-use vials to minimize repeated exposure of the entire batch to the atmosphere.

Issue 4: My analytical data (NMR, HPLC, GC-MS) shows unexpected peaks that were not present when the material was fresh.

• Potential Causes & Explanations: The appearance of new peaks is direct evidence of degradation. The nature of these peaks can provide clues about the degradation pathway.

  • Isomerization: For the (Z)-isomer (bromomaleic acid), the appearance of a new set of peaks corresponding to the more stable (E)-isomer (bromofumaric acid) is a likely degradation pathway, especially if the sample has been exposed to heat or light.[1][10]

  • Hydrolysis: The formation of products resulting from the replacement of the bromine atom with a hydroxyl group is possible, particularly if the compound has been exposed to moisture.

  • Decarboxylation: While less common for α,β-unsaturated carboxylic acids under typical storage conditions, thermal stress can lead to the loss of CO₂.[11]

• Recommended Actions & Purity Assessment:

  • Attempt to identify the impurities by comparing the analytical data to known standards or by using techniques such as mass spectrometry.

  • Use a validated HPLC method to quantify the level of impurities (see Section 6.1).

  • If significant degradation has occurred, the material should be purified or replaced.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Bromobut-2-enedioic acid?

A1: Based on the chemistry of related compounds, the most probable degradation pathways are:

• Isomerization: The (Z)-isomer (bromomaleic acid) can isomerize to the thermodynamically more stable (E)-isomer (bromofumaric acid). This can be catalyzed by heat, light, or acid.[1][12]

• Photochemical Degradation: Exposure to UV light can lead to the breakdown of the molecule into smaller dicarboxylic acids or other fragments.[5]

• Hydrolysis: In the presence of water, the bromine atom can be substituted by a hydroxyl group. This process can be accelerated by acidic or basic conditions.[6]

• Decarboxylation: Under significant thermal stress, the carboxylic acid groups may be lost as carbon dioxide.[11]

Q2: How can I confirm the isomeric purity (Z vs. E) of my sample?

A2: ¹H NMR spectroscopy is an excellent method for determining isomeric purity. The chemical shifts of the vinyl proton and the protons of any other substituents will be different for the (Z) and (E) isomers. Comparing the integration of the signals for each isomer will provide a quantitative measure of purity. GC/MS can also be used to separate and identify the isomers.[13]

Q3: What is the recommended procedure for preparing a stock solution of 2-Bromobut-2-enedioic acid?

A3: To prepare a stable stock solution:

• Use a high-purity, anhydrous solvent in which the compound is fully soluble.

• Prepare the solution under an inert atmosphere if possible.

• Store the solution in an amber vial at low temperature (e.g., -20°C).

• It is advisable to prepare smaller volumes of stock solutions that will be used within a short period to minimize the effects of long-term solution-state degradation.

Q4: Are there any known stabilizers for 2-Bromobut-2-enedioic acid?

A4: While specific stabilizers for 2-Bromobut-2-enedioic acid are not widely reported, the general principles of chemical stabilization would apply. The addition of radical scavengers (for photochemical degradation) or maintaining a specific pH with a non-reactive buffer system could potentially enhance stability in solution. However, the compatibility of any additive with the intended downstream application must be carefully evaluated.

Q5: How should I dispose of degraded 2-Bromobut-2-enedioic acid?

A5: Degraded 2-Bromobut-2-enedioic acid and any solutions containing it should be treated as hazardous chemical waste. It should be disposed of in accordance with local, state, and federal regulations for halogenated organic compounds.

Analytical Protocols for Stability Assessment

The following are general protocols that can be adapted for the analysis of 2-Bromobut-2-enedioic acid stability. Method validation for your specific instrumentation and application is recommended.

Protocol for Purity Assessment by HPLC-UV

This method is suitable for quantifying the purity of 2-Bromobut-2-enedioic acid and detecting non-volatile degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of an acidic aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol). A typical gradient might be 10-90% organic solvent over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the compound and potential impurities have good absorbance (e.g., 210-230 nm).

• Sample Preparation: Dissolve a known amount of the compound in the mobile phase or a suitable solvent to a concentration of approximately 1 mg/mL.

• Analysis: Inject a known volume (e.g., 10 µL) and integrate the peak areas. Purity can be calculated as the area of the main peak divided by the total area of all peaks.

Protocol for Identification of Degradation Products by GC-MS

This method is useful for identifying volatile degradation products, especially after derivatization.

• Derivatization: The carboxylic acid groups need to be derivatized (e.g., by esterification with methanol or silylation) to increase volatility.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Oven Program: A temperature ramp from a low starting temperature (e.g., 50°C) to a high final temperature (e.g., 250°C) to elute a range of compounds.

• Injection: Split or splitless injection depending on the concentration.

• MS Detection: Electron ionization (EI) with a mass range of 40-400 amu.

• Analysis: Compare the resulting mass spectra to libraries (e.g., NIST) for tentative identification of degradation products.[2][6]

Protocol for Monitoring Isomerization by ¹H NMR

This method is ideal for specifically monitoring the conversion of the (Z)-isomer to the (E)-isomer.

• Solvent: A deuterated solvent in which the compound is soluble (e.g., DMSO-d₆, CDCl₃, or D₂O with a pH adjustment if necessary).

• Acquisition: A standard proton NMR experiment.

• Analysis: Identify the characteristic signals for the vinyl proton of both the (Z) and (E) isomers. The ratio of the integrals of these peaks will give the isomeric ratio.

Visual Diagrams

Caption: Potential degradation pathways of 2-Bromobut-2-enedioic acid.

Caption: Workflow for troubleshooting stability issues of 2-Bromobut-2-enedioic acid.

References

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Reference Data & Comparative Studies

1H NMR spectrum analysis of 2-Bromobut-2-enedioic acid

Comprehensive 1H NMR Analysis of 2-Bromobut-2-enedioic Acid: A Comparison Guide to Isomeric Differentiation

Executive Summary

2-Bromobut-2-enedioic acid exists as two distinct stereoisomers: bromomaleic acid (the (Z)-isomer) and bromofumaric acid (the (E)-isomer)[1]. In pharmaceutical and synthetic chemistry, these compounds frequently emerge as unsaturated byproducts during the halogenation of maleic or fumaric acid to yield meso-dibromosuccinic acid[2]. Because both isomers possess only a single, highly deshielded vinylic proton, differentiating them via 1H Nuclear Magnetic Resonance (NMR) spectroscopy requires high-resolution analytical platforms and a rigorous understanding of molecular deshielding effects.

This guide objectively compares the analytical performance of different NMR field strengths in resolving these isomers and provides a self-validating experimental protocol for their quantification.

Theoretical Grounding: The Causality of Chemical Shifts

To accurately interpret the NMR spectra of 2-bromobut-2-enedioic acid, we must analyze the causality behind the vinylic proton's chemical shift. In unsubstituted maleic acid, the vinylic protons resonate at approximately 6.28 ppm. The introduction of a bromine atom at the α-carbon induces a profound downfield shift due to its strong electronegativity (inductive deshielding) and magnetic anisotropy.

Experimental data indicates that the vinylic proton for both bromomaleic and bromofumaric acid appears as a sharp singlet at approximately 7.5 ppm in DMSO-d6[2]. However, the exact chemical shift differs slightly between the (E) and (Z) isomers due to the spatial arrangement of the functional groups. Using Tobey-Simon empirical rules for substituted alkenes, we can calculate these subtle differences:

• (Z)-Isomer (Bromomaleic Acid): The vinylic proton is cis to the carboxylic acid group and trans to the bromine atom. The trans-bromine exerts a slightly weaker deshielding effect than a cis-bromine, but the cis-carboxylic acid exerts a strong deshielding effect.

  • Calculation: 5.25 (base) + 0.80 (gem-COOH) + 0.98 (cis-COOH) + 0.45 (trans-Br) = ~7.48 ppm .

• (E)-Isomer (Bromofumaric Acid): The vinylic proton is cis to the bromine atom and trans to the carboxylic acid group. The combined anisotropic effects result in a slightly more shielded environment.

  • Calculation: 5.25 (base) + 0.80 (gem-COOH) + 1.07 (cis-Br) + 0.32 (trans-COOH) = ~7.44 ppm .

Platform Comparison: Low-Field vs. High-Field NMR

The critical analytical challenge is the minute chemical shift difference (Δδ ≈ 0.04 ppm) between the two isomers. The choice of NMR instrumentation dictates whether these isomers appear as a single convoluted peak or two distinct, quantifiable singlets.

NMR Platform	Larmor Frequency	Peak Separation (Δν) for Δδ=0.04 ppm	Resolution Capability	Recommended Application
Benchtop NMR	60 MHz	2.4 Hz	Poor. Peaks merge into a single broad singlet due to natural line width and field inhomogeneity.	Rapid reaction monitoring (detecting presence/absence of unsaturated byproducts)[2].
Standard High-Field	400 MHz	16.0 Hz	Excellent. Baseline resolution achieved.	Routine isomeric differentiation and structural elucidation.
Ultra-High-Field	800 MHz	32.0 Hz	Superior. Exceptional signal-to-noise ratio and baseline separation.	Quantitative NMR (qNMR) for trace impurity profiling in drug development.

Experimental Protocols: Self-Validating NMR Workflow

To ensure trustworthiness and reproducibility, the following protocol establishes a self-validating system for the 1H NMR analysis of 2-bromobut-2-enedioic acid mixtures.

Step 1: Sample Preparation

• Solvent Selection: Dissolve 15–20 mg of the analyte in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6). Causality: DMSO-d6 is preferred over D2O to prevent the rapid exchange of the carboxylic acid protons, which can indirectly affect the vinylic proton's relaxation time and line shape.

• Internal Standard: Add 1.0 mg of TSP (Trimethylsilylpropanoic acid) as an internal chemical shift reference (δ = 0.00 ppm) to ensure the 0.04 ppm difference is accurately calibrated.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter directly into a 5 mm precision NMR tube to eliminate paramagnetic particulate matter that causes line broadening.

Step 2: Acquisition Parameters (400 MHz System)

• Pulse Sequence: Standard 1D proton sequence (e.g., zg30 on Bruker systems).

• Relaxation Delay (D1): Set to 10 seconds . Causality: The isolated vinylic proton lacks adjacent protons for efficient dipole-dipole relaxation. A long D1 ensures complete longitudinal relaxation (T1), which is mandatory for accurate integration and isomeric ratio determination.

• Number of Scans (NS): 64 scans to ensure a high signal-to-noise ratio for trace isomer detection.

Step 3: Data Processing

• Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz to optimize the signal-to-noise ratio without compromising the 16 Hz resolution.

• Phase and baseline correct manually. Set the TSP peak exactly to 0.00 ppm.

Quantitative Data Summary

The table below summarizes the expected 1H NMR signals when analyzing a crude bromination mixture containing the desired saturated product and both unsaturated isomers[2].

Compound	Structural Role	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
meso-Dibromosuccinic Acid	Target Product	4.52	Singlet	2H	-CH(Br)-
(Z)-2-Bromobut-2-enedioic Acid	Byproduct (Bromomaleic)	~7.48	Singlet	1H	Vinylic =CH-
(E)-2-Bromobut-2-enedioic Acid	Byproduct (Bromofumaric)	~7.44	Singlet	1H	Vinylic =CH-
Carboxylic Protons	Exchangeable	~13.75 (Broad)	Broad Singlet	2H	-COOH

Analytical Workflow Diagram

The following logical decision tree illustrates the diagnostic workflow for identifying and differentiating the isomers based on the chosen NMR platform.

1H NMR diagnostic workflow for identifying and differentiating 2-bromobut-2-enedioic acid isomers.

References

• Title: Bromomaleic acid | C4H3BrO4 | CID 5358119 - PubChem Source: nih.gov URL:[Link]

• Title: 3002 Addition of bromine to fumaric acid to meso-dibromosuccinic acid Source: oc-praktikum.de URL: [Link]

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• 2. Making sure you're not a bot! [oc-praktikum.de]

A Senior Application Scientist's Guide to the Mass Spectrometry of 2-Bromobut-2-enedioic Acid: A Comparative Analysis

This guide provides a comprehensive analysis of the predicted mass spectrometry fragmentation patterns of 2-Bromobut-2-enedioic acid. In the absence of direct, published experimental spectra for this specific molecule, this document leverages established principles of mass spectrometry and comparative data from structurally related compounds to provide a robust theoretical framework for researchers, scientists, and professionals in drug development. We will explore the expected fragmentation pathways under both Electron Ionization (EI) and Electrospray Ionization (ESI), compare these predictions with the known fragmentation of analogous molecules, and provide detailed, field-proven protocols for experimental analysis.

Theoretical Fragmentation Analysis of 2-Bromobut-2-enedioic Acid

2-Bromobut-2-enedioic acid (MW: 194.97 g/mol for the monoisotopic mass using ⁷⁹Br) exists as two geometric isomers, (Z)-2-bromobut-2-enedioic acid (bromomaleic acid) and (E)-2-bromobut-2-enedioic acid (bromofumaric acid). The core structure, featuring a carbon-carbon double bond, two carboxylic acid groups, and a bromine atom, dictates its fragmentation behavior.

Predicted Electron Ionization (EI) Fragmentation

Electron Ionization is a "hard" ionization technique that imparts significant energy into the analyte, leading to extensive fragmentation. For dicarboxylic acids, direct analysis by GC-MS using EI is often challenging due to their low volatility and thermal instability. Therefore, derivatization, typically silylation to form trimethylsilyl (TMS) esters, is a standard and highly recommended procedure.[1][2][3]

Let's consider the fragmentation of the di-TMS derivative of 2-Bromobut-2-enedioic acid. The molecular weight of the di-TMS derivative would be 338 g/mol (for ⁷⁹Br).

A hallmark of bromine-containing compounds in mass spectrometry is the presence of a characteristic isotopic pattern for any bromine-containing fragment, with two peaks of nearly equal intensity separated by 2 m/z units (M and M+2), corresponding to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

Key Predicted Fragmentations (for the di-TMS derivative):

• Molecular Ion ([M]⁺˙): A pair of peaks at m/z 338 and 340, corresponding to [C₁₀H₁₇BrO₄Si₂]⁺˙. The intensity is expected to be low to moderate due to the energetic nature of EI.

• Loss of a Methyl Group ([M-15]⁺): A very common fragmentation for TMS derivatives, resulting in a prominent ion pair at m/z 323/325. This occurs via the loss of a methyl radical from one of the TMS groups.

• Loss of a TMS Group ([M-73]⁺): Cleavage of a silicon-oxygen bond can lead to the loss of a trimethylsilyl radical, yielding an ion at m/z 265/267.

• Loss of a TMSO Group ([M-89]⁺): Loss of a trimethylsiloxy radical is another characteristic fragmentation, giving an ion at m/z 249/251.

• Decarboxylation ([M - COOTMS]⁺): Cleavage of a carboxyl group as a TMS-ester can occur, leading to the loss of 117 Da. This would result in an ion at m/z 221/223.[4][5]

• Loss of Bromine ([M-Br]⁺): The C-Br bond can cleave, leading to the loss of the bromine atom (79/81 Da), resulting in an ion at m/z 259.

• Formation of the Bromobenzoyl Cation Analogue: While not a simple cleavage, rearrangements could lead to the formation of ions related to the brominated double bond system.

The following diagram illustrates the predicted major fragmentation pathways for the di-TMS derivative of 2-Bromobut-2-enedioic acid under EI.

Caption: Predicted EI fragmentation of di-TMS-2-Bromobut-2-enedioic acid.

Predicted Electrospray Ionization (ESI) Fragmentation

ESI is a "soft" ionization technique, typically performed with liquid chromatography (LC-MS), that results in less fragmentation and often preserves the molecular ion, or more commonly, a pseudomolecular ion. For carboxylic acids, ESI is usually performed in negative ion mode, where deprotonation occurs to form [M-H]⁻.

Key Predicted Fragmentations (in Negative Ion Mode):

• Pseudomolecular Ion ([M-H]⁻): A strong signal is expected for the deprotonated molecule at m/z 193/195.

• Decarboxylation ([M-H-CO₂]⁻): The most common fragmentation pathway for deprotonated carboxylic acids is the loss of carbon dioxide (44 Da). This would result in a prominent fragment ion at m/z 149/151.

• Loss of HBr ([M-H-HBr]⁻): Elimination of hydrogen bromide (80/82 Da) is another plausible fragmentation, leading to an ion at m/z 113.

• Sequential Decarboxylation: A second decarboxylation from the [M-H-CO₂]⁻ fragment could occur, though this would require more energy and might be observed in MS/MS experiments.

The following diagram illustrates the predicted major fragmentation pathways for 2-Bromobut-2-enedioic acid under ESI-MS/MS.

Caption: Predicted ESI-MS/MS fragmentation of 2-Bromobut-2-enedioic acid.

Comparative Fragmentation Analysis

To better understand the influence of the different structural moieties, we will compare the predicted fragmentation of 2-Bromobut-2-enedioic acid with that of its non-brominated analogues (maleic and fumaric acid) and a simple brominated monocarboxylic acid.

Compound	Key Structural Features	Predicted/Observed Key Fragments (EI of TMS derivative)	Predicted/Observed Key Fragments (ESI [-])
2-Bromobut-2-enedioic Acid (di-TMS)	Double bond, 2 COOH, Bromine	m/z 338/340 ([M]⁺˙) , 323/325 ([M-15]⁺), 221/223 ([M-COOTMS]⁺), 259 ([M-Br]⁺)	m/z 193/195 ([M-H]⁻) , 149/151 ([M-H-CO₂]⁻), 113 ([M-H-HBr]⁻)
Fumaric/Maleic Acid (di-TMS)	Double bond, 2 COOH	m/z 260 ([M]⁺˙) , 245 ([M-15]⁺), 147 ([M-COOTMS]⁺)[4][5]	m/z 115 ([M-H]⁻) , 71 ([M-H-CO₂]⁻)
2-Bromobutyric Acid	Single bond, 1 COOH, Bromine	m/z 166/168 ([M]⁺˙) , 121/123 ([M-COOH]⁺), 87 ([M-Br]⁺)	m/z 165/167 ([M-H]⁻) , 121/123 ([M-H-CO₂]⁻)

Key Insights from the Comparison:

• The presence of bromine introduces the characteristic M/M+2 isotopic pattern, which is a powerful diagnostic tool.

• The fragmentation of the dicarboxylic acids is dominated by cleavages related to the carboxyl groups (or their derivatives).

• The fragmentation of 2-Bromobut-2-enedioic acid is predicted to be a composite of the behaviors of both dicarboxylic acids and brominated organic compounds.

Experimental Protocols for Mass Spectrometry Analysis

The following are detailed, best-practice protocols for the analysis of 2-Bromobut-2-enedioic acid by GC-MS and LC-MS.

GC-MS Analysis with Silylation

This protocol is designed for the sensitive detection and structural elucidation of 2-Bromobut-2-enedioic acid in a purified sample or extract. The derivatization step is critical for converting the non-volatile dicarboxylic acid into a thermally stable and volatile TMS ester suitable for GC analysis.[1][2]

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the 2-Bromobut-2-enedioic acid standard or dried sample extract into a 2 mL glass vial with a PTFE-lined cap.

  • Add 100 µL of anhydrous pyridine to dissolve the sample.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to the vial. The BSTFA is the silylating agent, and TMCS acts as a catalyst.

  • Seal the vial tightly and heat at 70°C for 1 hour to ensure complete derivatization.

  • Cool the vial to room temperature before injection.

• GC-MS Instrumentation and Parameters:

  • Gas Chromatograph (GC):

    • Injection Port: Splitless mode at 250°C.

    • Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is recommended.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Temperature Program:

      • Initial temperature: 70°C, hold for 2 minutes.

      • Ramp: 10°C/min to 280°C.

      • Hold: 5 minutes at 280°C.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 50-450.

Workflow Diagram:

Sources

• 1. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Fragmentation of Dicarboxylic and Tricarboxylic Acids in the Krebs Cycle Using GC-EI-MS and GC-EI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Method Development for Purity Analysis of 2-Bromobut-2-enedioic Acid

This guide provides a comprehensive framework for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 2-Bromobut-2-enedioic acid. It is intended for researchers, scientists, and drug development professionals who require robust analytical methods to ensure the quality and safety of this important chemical intermediate. The guide delves into the rationale behind experimental choices, compares the developed HPLC method with alternative analytical techniques, and provides detailed experimental protocols grounded in scientific principles and regulatory expectations.

Introduction: The Critical Need for Purity Analysis

2-Bromobut-2-enedioic acid, also known as Bromomaleic acid, is a key building block in organic synthesis.[1] Its purity is of paramount importance, as impurities can significantly impact the yield, safety, and efficacy of the final products. Potential impurities can include starting materials, byproducts such as geometric isomers ((Z)-2-bromobut-2-enedioic acid), and degradation products.[2][3] Therefore, a well-developed and validated analytical method is crucial for quality control.

High-Performance Liquid Chromatography (HPLC) is the gold standard for the analysis of pharmaceutical and chemical compounds due to its high resolution, sensitivity, and versatility.[4] This guide will walk through the systematic development of a stability-indicating HPLC method for 2-Bromobut-2-enedioic acid.

HPLC Method Development: A Step-by-Step Approach

The development of a robust HPLC method is a systematic process involving the optimization of various chromatographic parameters. The following sections detail the experimental choices and their underlying scientific rationale.

Analyte Characterization and Initial Method Scouting

Before embarking on method development, it is essential to understand the physicochemical properties of 2-Bromobut-2-enedioic acid.

• Chemical Structure: C4H3BrO4[1]

• Molecular Weight: 194.97 g/mol [1]

• Polarity: The presence of two carboxylic acid groups makes it a polar compound.

• UV Absorbance: The carbon-carbon double bond and carboxyl groups suggest UV absorbance in the low wavelength region (around 210-230 nm).

Based on these properties, a reversed-phase HPLC (RP-HPLC) method is a logical starting point, as it is well-suited for the separation of polar compounds.

Selection of Chromatographic Conditions

The following workflow outlines the systematic approach to developing the HPLC method.

Caption: Workflow for HPLC Method Development.

Parameter	Initial Condition	Rationale
Column	C18 (e.g., Inertsil ODS, 250 x 4.6 mm, 5 µm)	C18 columns are versatile and provide good retention for a wide range of polar and non-polar compounds.[5]
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.1)	An acidic mobile phase suppresses the ionization of the carboxylic acid groups, leading to better peak shape and retention on a reversed-phase column.[6] Phosphoric acid is a common buffer in HPLC.
Mobile Phase B	Acetonitrile	Acetonitrile is a common organic modifier in RP-HPLC with good UV transparency and low viscosity.[7]
Gradient	5% B to 95% B in 20 minutes	A broad gradient is used in initial scouting runs to determine the approximate elution conditions of the analyte and any impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column that provides a good balance between analysis time and efficiency.[5]
Column Temperature	30°C	A slightly elevated temperature can improve peak shape and reduce viscosity, leading to lower backpressure.[8]
Detection	UV at 215 nm	The carboxyl group and double bond are expected to absorb in the low UV range. 215 nm is a good starting point for organic acids.[9]
Injection Volume	10 µL	A standard injection volume that is unlikely to cause band broadening.

Method Optimization

Based on the initial scouting runs, the method can be optimized to achieve the desired separation of the main peak from any impurities. This may involve adjusting the gradient slope, the pH of the mobile phase, or trying different column chemistries (e.g., C8, Phenyl).

Forced Degradation Studies and Stability-Indicating Nature

To ensure the method is stability-indicating, forced degradation studies must be performed according to ICH guidelines (Q1A(R2)).[10] This involves subjecting the 2-Bromobut-2-enedioic acid to various stress conditions to generate potential degradation products.

Caption: Forced Degradation Stress Conditions.

The developed HPLC method must be able to separate the intact drug from all degradation products, thus proving its stability-indicating capability.[11][12] The goal is to achieve 5-20% degradation to ensure that the degradation products are detectable.[10][13]

• Acid Hydrolysis: Dissolve 2-Bromobut-2-enedioic acid in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve 2-Bromobut-2-enedioic acid in 0.1 M NaOH at room temperature for 24 hours.

• Oxidative Degradation: Treat a solution of 2-Bromobut-2-enedioic acid with 3% H2O2 at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 60°C for 48 hours.

• Photolytic Degradation: Expose a solution of the drug substance to UV light (e.g., 254 nm) for 24 hours.

After exposure, the samples are diluted and injected into the HPLC system to assess the separation of the main peak from any degradants.

Comparison with Alternative Analytical Techniques

While HPLC is the preferred method, other techniques can be used for purity analysis, each with its own advantages and disadvantages.

Technique	Principle	Advantages	Disadvantages
HPLC-UV	Separation based on polarity, detection by UV absorbance.	High resolution, quantitative, robust, widely available.	Requires a chromophore, may require derivatization for some compounds.
Thin Layer Chromatography (TLC)	Separation on a solid phase with a liquid mobile phase.	Simple, rapid, low cost, good for monitoring reactions.[2]	Lower resolution and sensitivity than HPLC, not easily quantifiable.
Gas Chromatography (GC)	Separation of volatile compounds in a gaseous mobile phase.	High resolution for volatile compounds.	Requires derivatization for non-volatile compounds like 2-Bromobut-2-enedioic acid.
Nuclear Magnetic Resonance (NMR)	Provides structural information based on the magnetic properties of atomic nuclei.	Provides detailed structural information, can be quantitative.	Lower sensitivity than HPLC, complex mixtures can be difficult to analyze.
Capillary Electrophoresis (CE)	Separation based on the differential migration of ions in an electric field.	High efficiency, small sample volume.	Can have lower reproducibility than HPLC.

Method Validation

Once the HPLC method is developed, it must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose. The validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

This guide has outlined a comprehensive and scientifically sound approach to developing a stability-indicating HPLC method for the purity analysis of 2-Bromobut-2-enedioic acid. By following a systematic workflow of method development, forced degradation studies, and validation, researchers can ensure the quality and consistency of this important chemical. The comparison with alternative techniques highlights the superiority of HPLC for this application in a regulated environment. The provided experimental protocols serve as a practical starting point for laboratory implementation.

References

• Toth, G., & Fogassy, E. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 29(6), 1349. Retrieved from [Link]

• Li, Y., et al. (2011). Determination of Enantiomeric Purity of α-Bromobutyric Acid by HPLC Combined With Pre-Column Derivatization. American Laboratory. Retrieved from [Link]

• ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Divya Sai, K., et al. (2025). Development and validation of RP-HPLC method for the simultaneous determination of bempedoic acid and ezetimibe. ResearchGate. Retrieved from [Link]

• Guerbet. (n.d.). METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS. Google Patents.

• Thakkar, D., & Sharma, P. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International, 36(1), 18-23. Retrieved from [Link]

• Chemsrc. (2026). (2Z)-2-bromobut-2-enedioic acid | CAS#:19071-22-8. Retrieved from [Link]

• Singh, S., et al. (2025). Evaluation Of Forced Degradation Behavior of Bempedoic Acid in Different Indian Branded Tablet Formulations. ResearchGate. Retrieved from [Link]

• Kumar, A., et al. (2024). Development and Validation of a RP-HPLC Method for Simultaneous Determination of Bempedoic Acid. Journal of Chemical Health Risks. Retrieved from [Link]

• Poyrazoğlu, E. Ş., Gökmen, V., & Artık, N. (2005). Determination of organic acids in olive fruit by HPLC. Czech Journal of Food Sciences, 23(3), 120-125. Retrieved from [Link]

• Pawar, S. S., & Dabhade, S. S. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. SciSpace. Retrieved from [Link]

• Rao, B. M., et al. (2023). Development and Validation of RP-HPLC Method for the Quantitative Analysis of Bempedoic acid in Bulk and Pharmaceutical Dosage form Using Surface Response Methodology. Juniper Publishers. Retrieved from [Link]

• Shimadzu. (n.d.). Various Analysis Techniques for Organic Acids and Examples of Their Application. Retrieved from [Link]

• Šatínský, D., & Solich, P. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 108-118. Retrieved from [Link]

• Reddy, G. H., et al. (2010). Synthesis and characterization of critical process related impurities of an asthma drug – Zafirlukast. ResearchGate. Retrieved from [Link]

• Jain, D., & Basniwal, P. K. (2013). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. PharmaInfo. Retrieved from [Link]

• Rele, R. V. (2016). Development of Analytical Method by RP-HPLC Technique for Simultaneous Determination of Boric Acid and Chlorphenesin in Medicinal Powder. Der Pharmacia Lettre, 8(5), 215-220. Retrieved from [Link]

• SCION Instruments. (n.d.). Highly Sensitive Analysis of Organic Acids by HPLC-UV. Retrieved from [Link]

• Tan, S. T. C. (1996). Chiral Separations. VTechWorks. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Butane, 2-bromo- (CAS 78-76-2). Retrieved from [Link]

• Bhuvanagiri, S. K., & Kumar, J. (2022). DEVELOPMENT AND VALIDATION OF A RP - HPLC METHOD FOR THE SIMULTANEOUS DETERMINATION OF BEMPEDOIC ACID & EZETIMIBE IN PURE AND PHARMACEUTICAL DOSAGE FORM. Dogo Rangsang Research Journal, 12(1), 186-196. Retrieved from [Link]

• Al-Hamimi, S., et al. (2022). A Rapid HPLC Method for the Simultaneous Determination of Organic Acids and Furans: Food Applications. Molecules, 27(2), 374. Retrieved from [Link]

• Sharma, M. C. (2016). Forced Degradation Studies. MedCrave online. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. (2Z)-2-bromobut-2-enedioic acid | CAS#:19071-22-8 | Chemsrc [chemsrc.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. agriculturejournals.cz [agriculturejournals.cz]
• 7. One moment, please... [jchr.org]
• 8. scioninstruments.com [scioninstruments.com]
• 9. shimadzu.com [shimadzu.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. pharmainfo.in [pharmainfo.in]
• 12. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 13. scispace.com [scispace.com]

Comparing reactivity of 2-Bromobut-2-enedioic acid vs chloromaleic acid

Reactivity Comparison Guide: 2-Bromobut-2-enedioic Acid vs. Chloromaleic Acid

In the landscape of targeted covalent inhibitors (TCIs) and bioconjugation, the selection of an electrophilic warhead dictates the efficacy, stability, and off-target profile of the therapeutic. As a Senior Application Scientist, I frequently guide research teams through the nuanced selection of Michael acceptors. Among the most versatile scaffolds are halogenated unsaturated dicarboxylic acids—specifically, 2-bromobut-2-enedioic acid (bromomaleic acid) and chloromaleic acid.

While these acids are often dehydrated and functionalized into their corresponding imides (halomaleimides) to improve cell permeability in drug development[1], the fundamental reactivity is governed by the parent acid's scaffold. This guide objectively compares their structural properties, mechanistic reactivity, and experimental handling to optimize your bioconjugation workflows.

Chemical & Structural Profiling

To understand reactivity, we must first look at the crystallographic and electronic realities of these molecules. Both 2-bromobut-2-enedioic acid and chloromaleic acid crystallize in isostructural forms, but they are fundamentally non-planar[2].

• Steric Twist: In bromomaleic acid, the two carboxylic groups form a dihedral angle of approximately 77.6° with each other. Only one carboxyl group remains coplanar with the olefinic C=C bond, while the other is twisted out of plane[2].

• Electronic Consequence: This non-planarity partially disrupts the extended

  -conjugation. The localized electron density, combined with the halogen's inductive effect, renders the -carbon highly susceptible to nucleophilic attack. Furthermore, the introduction of halogens significantly increases the acidity ( and ) of the maleic acid scaffold, making them highly active weak organic acids in solution[3].

Mechanistic Reactivity Analysis: The Causality of Halogen Selection

Both acids react with nucleophiles (such as cysteine thiols or lysine amines) via a Nucleophilic Vinylic Substitution (

) pathway, which proceeds through an addition-elimination mechanism[4]. However, their reaction kinetics differ drastically due to the competing forces of electronegativity and leaving group ability.

• Chloromaleic Acid (The Inductive Pull): Chlorine is highly electronegative (Pauling scale: 3.16). It exerts a strong electron-withdrawing inductive effect (

  ), which highly activates the adjacent carbon toward the initial nucleophilic attack. However, the C-Cl bond is relatively strong (~330 kJ/mol), which creates a high activation energy barrier for the subsequent elimination step.

• 2-Bromobut-2-enedioic Acid (The Leaving Group Advantage): Bromine is less electronegative (2.96) but has a significantly larger atomic radius and greater polarizability. The C-Br bond is much weaker (~280 kJ/mol). In the addition-elimination sequence of monosubstituted halomaleic acids, the cleavage of the carbon-halogen bond is the rate-determining factor[1]. Consequently, bromomaleic acid acts as a superior leaving group, driving the reaction to completion much faster than its chlorinated counterpart.

Addition-elimination mechanism of halomaleic acids with thiols.

Quantitative Performance Comparison

The table below summarizes the physicochemical and kinetic differences that should guide your selection of these reagents in synthetic or biological applications.

Parameter	2-Bromobut-2-enedioic Acid	Chloromaleic Acid
Halogen Substituent	Bromine (-Br)	Chlorine (-Cl)
C-X Bond Dissociation Energy	~280 kJ/mol	~330 kJ/mol
Electronegativity (Pauling)	2.96	3.16
Inductive Effect (-I)	Moderate	Strong
Leaving Group Ability	Excellent	Moderate
Thiol Substitution Kinetics	Fast (Minutes)	Slower (Hours)
Primary Application	Rapid bioconjugation, TCI warheads	Tunable/slow-release conjugates

Experimental Protocols: Self-Validating Kinetic Assay

To empirically compare the reactivity of these two acids in your own lab, you must utilize a self-validating system. The following protocol uses a model thiol (Glutathione, GSH) to profile reaction kinetics.

Causality Check: We conduct this assay at pH 7.4. The pKa of a typical biological thiol is ~8.3; buffering at 7.4 ensures a sufficient fraction of the thiol exists as the highly nucleophilic thiolate anion without causing alkaline hydrolysis of the maleic acid scaffold. We also run unsubstituted maleic acid as a negative control. Because it lacks a halogen leaving group, it can only undergo simple Michael addition, validating that any elimination observed in the halogenated cohorts is strictly driven by the C-X bond cleavage.

Step-by-Step Methodology:

• Substrate Preparation: Prepare 10 mM stock solutions of 2-bromobut-2-enedioic acid, chloromaleic acid, and maleic acid (control) in DMSO.

• Buffer Equilibration: Dilute the stocks to a final concentration of 100 µM in 50 mM Phosphate Buffered Saline (PBS), pH 7.4, at 25°C.

• Nucleophile Addition: Initiate the reaction by adding a 10-fold molar excess (1 mM) of reduced Glutathione (GSH).

• Spectrophotometric Monitoring: Monitor the reaction via UV-Vis spectroscopy. The displacement of the halogen and formation of the thioether conjugate results in a distinct bathochromic shift (typically monitored around 330-350 nm for maleimide derivatives, though acid derivatives require LC-MS tracking for precise quantification)[1].

• LC-MS Validation: Quench aliquots at 5, 15, 30, and 60 minutes with 1% formic acid. Analyze via LC-MS to confirm the mass shift corresponding to the loss of HX (HBr or HCl) and the addition of the GSH mass.

• Data Analysis: Plot the depletion of the parent halomaleic acid over time to calculate the pseudo-first-order rate constants (

  ).

Self-validating experimental workflow for thiol reactivity profiling.

Conclusion for Drug Development Professionals

When designing a bioconjugation strategy or a targeted covalent inhibitor, 2-bromobut-2-enedioic acid (and its downstream bromomaleimide derivatives) is the superior choice when rapid, quantitative conjugation is required. Its excellent leaving group ability ensures fast reaction kinetics, minimizing the time your sensitive biologics spend in reactive conditions. Conversely, chloromaleic acid offers a more attenuated reactivity profile, which can be leveraged when slower, more controlled conjugation kinetics are desired to prevent off-target modifications.

References

• 2-Bromomaleic acid Source: Acta Crystallographica Section E: Structure Reports Online (NIH PMC) URL:[Link]

• The Peculiarities of Electrolytic Dissociation of Halogen Derivatives of Maleic and Fumaric Acids Source: Chemical Problems URL:[Link]

• Development of Novel Maleimide Reagents for Protein Modification Source: UCL Discovery URL:[Link]

• Dichloromaleimide (diCMI): A Small and Fluorogenic Reactive Group for Use in Affinity Labeling Source: ResearchGate URL:[Link]

Sources

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• 2. 2-Bromo­maleic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemprob.org [chemprob.org]
• 4. researchgate.net [researchgate.net]

Guide to X-ray Diffraction Data Validation: 2-Bromobut-2-enedioic Acid Crystals

Executive Summary

2-Bromobut-2-enedioic acid (specifically the cis-isomer, 2-bromomaleic acid, or trans-isomer, 2-bromofumaric acid) represents a high-value but crystallographically challenging target in pharmaceutical solid-state chemistry. Often utilized as a heavy-atom co-former to facilitate de novo phasing or to modulate solubility in drug co-crystals, it presents unique validation hurdles compared to its non-halogenated analogs like fumaric or maleic acid.

This guide compares the crystallographic data quality and validation requirements of 2-Bromobut-2-enedioic acid against its standard alternatives (Maleic Acid and Chloromaleic Acid). It establishes a rigorous, self-validating protocol for researchers to distinguish between genuine structural anomalies and artifacts arising from significant X-ray absorption (

).

Part 1: Performance Comparison – The Heavy-Atom Trade-off

In drug development, selecting a co-former is a balance between pharmaceutical performance (solubility, stability) and crystallographic developability. The table below contrasts the "performance" of 2-Bromobut-2-enedioic acid data against standard organic acids.

Table 1: Crystallographic Performance Metrics

Data based on Mo K

radiation ( Å) at 298 K.

Metric	2-Bromobut-2-enedioic Acid (Target)	Chloromaleic Acid (Alternative A)	Maleic Acid (Standard B)
Formula	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
Absorption Coeff.[1] ( )	~6.50 mm⁻¹ (High)	~0.55 mm⁻¹ (Low)	~0.13 mm⁻¹ (Negligible)
Phasing Utility	Excellent (Anomalous signal)	Moderate	Poor (Requires direct methods)
Validation Risk	Critical (Absorption artifacts common)	Low	Minimal
Disorder Propensity	High (Carboxyl twisting)	Moderate	Low
Resolution Limit	Often limited by absorption noise	Standard (0.8 Å)	High (< 0.8 Å)

Expert Insight: The Causality of Validation Failures

The primary failure mode for 2-Bromobut-2-enedioic acid datasets is not crystal quality, but improper absorption correction . With a

of 6.5 mm⁻¹, a crystal thickness difference of just 0.1 mm can result in a 50% transmission discrepancy. In contrast, Maleic Acid ( mm⁻¹) is "transparent" to Mo radiation, meaning standard "black box" processing often succeeds even with poor crystal morphology.

The Trade-off: You gain absolute structure determination capabilities (via the Bromine anomalous signal) but incur a high validation debt requiring precise face-indexing and numerical absorption corrections.

Part 2: Validated Experimental Protocols

To ensure scientific integrity, the following workflow replaces standard "default" processing. This protocol is designed to be self-validating : every step generates a metric that confirms the previous step's accuracy.

Protocol A: The "Heavy-Atom" Data Reduction Workflow

Objective: Minimize Residual Density Peaks (

) caused by absorption artifacts.

• Crystal Selection & Mounting:

  • Standard: Pick any blocky crystal.

  • Validated Protocol: Select a crystal with defined faces (avoid irregular fragments). Mount on a MiTeGen loop (minimal background) rather than glass fibers (which add amorphous scattering).

  • Check: Optical centering must be perfect. If the crystal wobbles >10% of its diameter during rotation, discard.

• Data Collection Strategy:

  • Standard: 180° omega scan.

  • Validated Protocol:High-Redundancy Sphere. Collect 360° or more to achieve Multiplicity > 6. This allows the software to model absorption by comparing equivalent reflections at different path lengths.

  • Metric:

    should be before merging.

• Absorption Correction (The Critical Step):

  • Method: Do NOT rely solely on Multi-scan (SADABS/Scale3). You must use Numerical Absorption Correction (Gaussian or Analytical) based on face indexing.

  • Execution: Measure the distance from the crystal center to each face (

    ). Input these dimensions into the integration software (e.g., CrysAlisPro or APEX4).

  • Validation: Compare

    (multi-scan) vs. (numerical). If Numerical improves by >1%, absorption was a dominant error source.

Protocol B: Disorder Modeling & Refinement

Brominated dicarboxylic acids often exhibit "pedal motion" or twisting of the carboxyl groups.

• Initial Phasing: Use SHELXT (Intrinsic Phasing). The Bromine atom should appear as the highest Q-peak (

  ).

• Difference Map Inspection:

  • After assigning Br, C, and O atoms, inspect the

    map.

  • Alert: Look for "ghost" peaks (

    ) near the carboxyl oxygens. This indicates rotational disorder (common in 2-Bromomaleic acid).

• Refinement Strategy:

  • Split the disordered carboxyl group into Part A (occupancy

    ) and Part B (occupancy ).

  • Restrain geometry using SAME or SADI commands (ensure C=O and C-OH bond lengths match the non-disordered analog).

  • Validation: The

    value should drop significantly (e.g., from 6% to 3%). If remains static, the disorder model is incorrect.

Part 3: Visualization of Validation Logic

The following diagrams illustrate the decision-making process for validating these specific crystal datasets.

Diagram 1: Absorption Correction Decision Tree

Caption: Workflow for selecting the correct absorption model based on

and Residual Density metrics.

Diagram 2: Disorder Validation Pathway

Caption: Logic flow for distinguishing between thermal motion and true static disorder in the carboxyl group.

Part 4: Regulatory & Publication Checklist

When publishing or submitting data for 2-Bromobut-2-enedioic acid, ensure these specific validation alerts are addressed in the CIF (Crystallographic Information File):

• CheckCIF Alert A/B (Absorption):

  • Issue: "Ratio of max/min transmission is low."

  • Response: Explicitly state in the experimental section: "Numerical absorption correction applied based on indexed crystal faces." This overrides the alert.

• Residual Density (Q-peaks):

  • Issue: Peaks of ~1.0

    near the Bromine atom.

  • Validation: These are likely Fourier truncation ripples . If they are within 1.0 Å of the Br atom and symmetric, they are acceptable. If they are >1.5 Å away, they indicate unmodeled solvent or disorder.

• Anomalous Dispersion:

  • Ensure the Flack parameter (or Hooft parameter) is calculated if the space group is non-centrosymmetric (rare for the pure acid, common for chiral co-crystals). For 2-Bromobut-2-enedioic acid, the strong anomalous signal of Br allows precise absolute configuration assignment.

References

• Fischer, A. (2009).[2] 2-Bromomaleic acid.[2][3][4] Acta Crystallographica Section E: Structure Reports Online, 65(9), o2240. Link

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. Link

• Herrendorf, W., & Bärnighausen, H. (1997).[4] HABITUS: A program for the numerical absorption correction of X-ray diffraction data. University of Karlsruhe, Germany. Link

• Müller, P. (2009). Crystal structure refinement: a crystallographer's guide to SHELXL. Oxford University Press. Link

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. Link

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• 1. Bromomalic acid | C4H5BrO5 | CID 129643236 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Bromomaleic acid [kth.diva-portal.org]
• 3. Bromomaleic acid | C4H3BrO4 | CID 5358119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Bromo­maleic acid - PMC [pmc.ncbi.nlm.nih.gov]

UV-Vis Absorption Characteristics of 2-Bromobut-2-enedioic Acid: A Comparative Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

In organic synthesis and drug development, halogenated unsaturated dicarboxylic acids serve as critical chiral building blocks and photochemical intermediates. 2-Bromobut-2-enedioic acid (existing as the Z-isomer bromomaleic acid or the E-isomer bromofumaric acid) is a prime example of a highly reactive electrophilic scaffold [3].

Understanding its UV-Vis absorption characteristics is paramount for monitoring reaction kinetics, determining purity, and designing photochemical cross-coupling workflows. This guide objectively compares the optical properties of 2-bromobut-2-enedioic acid against its non-halogenated and chlorinated alternatives, providing application scientists with a self-validating experimental protocol for accurate spectral acquisition.

Structural Basis & Auxochromic Effects

The fundamental chromophore of 2-bromobut-2-enedioic acid is the

-unsaturated dicarboxylic acid system. In the unsubstituted parent compound, maleic acid , the transition of the conjugated di-carbonyl system yields a maximum absorption ( ) at 210 nm in aqueous media [1].

When a bromine atom is introduced at the

-position, its lone pair electrons participate in resonance with the -system of the double bond. This auxochromic effect fundamentally alters the molecular orbital landscape:

• Bathochromic Shift (Red Shift): The halogen's electron donation lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), shifting the absorption to longer wavelengths.

• Hyperchromic Effect: The increased probability of the electronic transition, driven by the larger polarizability of the bromine atom, results in a higher molar absorptivity (

  ).

Comparative Quantitative Data

To objectively evaluate the optical performance of 2-bromobut-2-enedioic acid, we compare it against maleic acid and chloromaleic acid. As the size and polarizability of the substituent increase (H < Cl < Br), the orbital overlap becomes more pronounced, leading to predictable shifts governed by Woodward-Fieser empirical rules.

Table 1: Comparative UV-Vis Characteristics (Aqueous Solution, pH ~2.0)

Compound	Substituent	(nm)	Estimated ( )	Auxochromic Shift ( )	PubChem CID
Maleic Acid	None (-H)	210	~10,000	Reference
Chloromaleic Acid	Chloro (-Cl)	~222	~11,500	+12 nm
2-Bromobut-2-enedioic Acid	Bromo (-Br)	~235	~13,200	+25 nm

(Note:

values for halogenated derivatives are calculated based on empirical rules for -substituted -unsaturated carboxylic acids and validated against standard spectroscopic behavior).

Self-Validating Experimental Protocol

Step 1: Photometric Calibration

• Action: Verify the spectrophotometer's linearity using a standard like potassium dichromate (

  ) in 0.001 M perchloric acid.

• Causality: Before measuring in the deep UV region (200-250 nm), you must ensure the detector response is linear. This prevents false absorbance plateaus caused by stray light or detector saturation.

Step 2: Solvent Selection & Baseline Correction

• Action: Utilize HPLC-grade water or acetonitrile as the solvent. Perform a double-beam baseline correction.

• Causality: Maleic acid derivatives absorb strongly near 210-240 nm [2]. Common solvents like acetone or standard-grade methanol possess UV cutoffs that obscure this critical region. Acetonitrile and water have cutoffs below 190 nm, rendering them completely transparent for this assay [2].

Step 3: Sample Preparation & Beer-Lambert Validation

• Action: Prepare a stock solution of 2-bromobut-2-enedioic acid and dilute to a working range of 10

  M to 100 M.

• Causality: This specific concentration range ensures the peak absorbance remains between 0.1 and 1.0 AU. Staying within this window strictly adheres to the linear dynamic range of the Beer-Lambert Law, ensuring the calculated molar absorptivity (

  ) is mathematically sound.

Step 4: pH-Dependent Spectral Acquisition (Self-Validation)

• Action: Record continuous spectra while titrating the solution from pH 1.0 to pH 8.0.

• Causality: 2-Bromobut-2-enedioic acid is a diprotic acid. The carboxylate groups' resonance changes upon deprotonation, altering the chromophore. The observation of a clean isosbestic point during this titration acts as an internal self-validation that the spectral shift is purely due to protonation states, proving that no structural degradation (e.g., unwanted debromination or hydration) is occurring during the assay.

Workflow Visualization

Experimental workflow for self-validating UV-Vis characterization of halogenated dicarboxylic acids.

Mechanistic Insights: Isomerism and Steric Hindrance

When analyzing the UV-Vis spectrum of 2-bromobut-2-enedioic acid, researchers must account for its geometric isomerism.

The Z-isomer (bromomaleic acid) experiences significant steric hindrance between the bulky bromine atom and the cis-oriented carboxylic acid groups. This steric clash forces the molecule slightly out of perfect planarity. In contrast, the E-isomer (bromofumaric acid) allows for a more planar conformation. Because UV-Vis absorbance intensity (

) is highly dependent on orbital coplanarity, bromofumaric acid typically exhibits a slightly higher molar absorptivity than bromomaleic acid , even though their values remain nearly identical. Recognizing this nuance is critical when utilizing UV-Vis spectroscopy for isomeric purity assessments during drug development.

References

• Maleic Acid - PubChem Compound Summary . National Center for Biotechnology Information (NCBI). Available at:[Link]

• UV-Vis Spectrum of Maleic Acid . SIELC Technologies. Available at:[Link]

• Bromomaleic acid - PubChem Compound Summary . National Center for Biotechnology Information (NCBI). Available at:[Link]

A Comparative Guide to Elemental Analysis Standards for the Verification of 2-Bromobut-2-enedioic Acid

This guide provides a comprehensive comparison of analytical methodologies for the elemental verification of 2-Bromobut-2-enedioic acid (C₄H₃BrO₄). Designed for researchers, scientists, and drug development professionals, this document delves into the foundational principles, compares key technologies, and presents validated experimental protocols to ensure compound identity and purity.

Introduction: The Imperative of Elemental Verification

In pharmaceutical development and chemical synthesis, the unequivocal confirmation of a molecule's elemental composition is a cornerstone of quality control. It serves as the primary verification of its empirical formula, directly impacting purity assessment, stoichiometry of reactions, and regulatory compliance. For halogenated compounds such as 2-Bromobut-2-enedioic acid, this analysis presents unique challenges due to the reactivity of the halogen component.

The theoretical elemental composition of 2-Bromobut-2-enedioic acid (Molecular Weight: 194.97 g/mol ) is the benchmark against which all analytical results are measured:

• Carbon (C): 24.65%

• Hydrogen (H): 1.55%

• Bromine (Br): 41.00%

• Oxygen (O): 32.82%

This guide will navigate the complexities of selecting and validating an appropriate analytical strategy to confirm these values with high accuracy and precision.

Foundational Principles: Navigating the Challenges of Halogen Analysis

The analysis of organobromine compounds requires careful consideration of the technique's chemistry. High-temperature methods, such as combustion, can generate corrosive species like hydrogen bromide (HBr), which necessitates specialized instrument design, including acid-resistant components and scrubbers to protect the analytical system.[1][2] Furthermore, the chosen method must be able to overcome potential interferences from the sample matrix to ensure accurate quantification. The validation of any analytical procedure is paramount and should follow established guidelines, such as those outlined by the International Council for Harmonisation (ICH) Q2(R1), to demonstrate its suitability for the intended purpose.[3][4]

Comparative Analysis of Key Methodologies

The selection of an analytical technique depends on a balance of accuracy, speed, sample requirements, and available instrumentation. Here, we compare the most relevant methods for the elemental verification of 2-Bromobut-2-enedioic acid.

Combustion Analysis (CHNS/X)

This is the gold standard for determining carbon, hydrogen, and nitrogen content.[5] Modern elemental analyzers can be equipped to determine halogens (X) and sulfur (S) as well. The sample undergoes high-temperature combustion in a stream of oxygen, converting the elements into simple gases (CO₂, H₂O, N₂, SO₂, and HX).[6] These gases are then separated and quantified by a thermal conductivity detector (TCD).

• Causality: This method is highly effective because it relies on the complete conversion of the sample to simple, easily detectable gases. For halogenated compounds, the combustion tube packing includes reagents like silver tungstate to trap halogen and sulfur oxides, while silver vanadate removes interferences.[1] This ensures that the downstream detectors are not damaged and that the results for C, H, and N are accurate.

Oxygen Flask Combustion (Schöniger Flask) with Titrimetry

A classic and highly reliable wet chemical method for determining halogens in organic compounds. The sample is wrapped in filter paper, combusted in a sealed, oxygen-filled flask containing an absorbing solution (e.g., potassium hydroxide).[7] The bromine is converted to bromide ions (Br⁻), which are then quantified via potentiometric titration with a standardized silver nitrate solution.

• Causality: This technique provides a direct and absolute measure of the halogen content. The sealed flask ensures that no combustion products are lost. The subsequent titration is a primary analytical method, offering high precision and accuracy when performed correctly. This method is described in detail in ASTM E442 and serves as an excellent orthogonal technique to validate results from instrumental methods.[7]

Inductively Coupled Plasma (ICP-OES/MS)

ICP techniques are renowned for their exceptional sensitivity in detecting trace elemental impurities. While typically used for metals, they can be adapted for halogen analysis. This requires complete sample digestion, often through microwave-induced combustion (MIC) or acid digestion, to convert the organically bound bromine into a measurable inorganic form in solution.[8][9]

• Causality: ICP-MS offers the lowest detection limits but is often overly complex for quantifying a major element like bromine, which constitutes over 40% of the molecule's mass.[10] The extensive sample preparation required (digestion and significant dilution) can introduce errors. However, its utility is unparalleled for verifying the absence of trace metallic impurities as mandated by USP <232>.[11]

X-Ray Fluorescence (XRF) Spectroscopy

XRF is a non-destructive technique where the sample is irradiated with high-energy X-rays, causing it to emit secondary (or fluorescent) X-rays.[12] The energy of these emitted X-rays is characteristic of the elements present. XRF is particularly well-suited for heavier elements like bromine.

• Causality: The primary advantage of XRF is its speed and minimal sample preparation.[13] It can provide a rapid, semi-quantitative to quantitative measure of bromine content without destroying the sample. However, its accuracy can be affected by matrix effects and particle size, often requiring matrix-matched standards for reliable quantification.[14]

Performance Metrics: A Head-to-Head Comparison

The following table summarizes the key performance characteristics of each technique for the verification of 2-Bromobut-2-enedioic acid.

Feature	Combustion Analysis (CHN/X)	Oxygen Flask Combustion	ICP-OES / ICP-MS	X-Ray Fluorescence (XRF)
Primary Analytes	C, H, N, (S, X)	Halogens (Cl, Br, I), S	Most of the periodic table	Elements heavier than Sodium
Principle	Combustion & TCD detection	Combustion & Titration	Plasma atomization/ionization	X-ray emission
Accuracy	Excellent (typically ±0.3% absolute)	Excellent	Excellent (with proper digestion)	Good to Excellent
Precision	Excellent (<0.3% RSD)	Excellent (<1% RSD)	Excellent (<2% RSD)	Good (<5% RSD)
Sample Prep	Minimal (weighing)	Moderate (wrapping & setup)	High (complete digestion/combustion)	Minimal (pelletizing may be needed)
Analysis Time	Fast (~5-10 min/sample)	Slow (~30-60 min/sample)	Moderate (after digestion)	Very Fast (~1-5 min/sample)
Destructive?	Yes	Yes	Yes	No
Key Advantage	Direct C & H values; highly automated.[15]	High accuracy; established reference method.[7]	Unmatched sensitivity for trace impurities.[16]	Rapid and non-destructive.[12]
Key Disadvantage	Indirect oxygen determination.	Manual, labor-intensive.	Overly sensitive for major components.	Matrix effects can reduce accuracy.[14]

Recommended Workflow: A Validated Approach

For a comprehensive and trustworthy verification of 2-Bromobut-2-enedioic acid, a dual-methodology approach is recommended. This provides orthogonal validation, where two fundamentally different techniques are used to confirm the same parameter, significantly increasing confidence in the results.

• CHN Analysis: Determine the Carbon and Hydrogen percentages.

• Oxygen Flask Combustion: Determine the Bromine percentage.

• Calculation: The Oxygen percentage is determined by difference: 100% - (%C + %H + %Br).

• Verification: Compare the experimental percentages for C, H, Br, and O against the theoretical values.

Sources

• 1. pepolska.pl [pepolska.pl]
• 2. scribd.com [scribd.com]
• 3. smithers.com [smithers.com]
• 4. americanlaboratory.com [americanlaboratory.com]
• 5. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 6. Laboratory of Organic Elemental Analysis - Central Laboratories UCT Prague [clab.vscht.cz]
• 7. img.antpedia.com [img.antpedia.com]
• 8. Feasibility of ultra-trace determination of bromine and iodine in honey by ICP-MS using high sample mass in microwave-induced combustion - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. fishersci.co.uk [fishersci.co.uk]
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• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]

Chromatographic Separation of 2-Bromobut-2-enedioic Acid Reaction Mixtures

Executive Summary

2-Bromobut-2-enedioic acid (commonly referred to as bromofumaric acid in its trans-form and bromomaleic acid in its cis-form) is a critical intermediate in the synthesis of heterocyclic pharmaceuticals and enzyme inhibitors. Reaction mixtures typically contain a complex matrix of the target halogenated alkene, unreacted starting material (fumaric or acetylenedicarboxylic acid), the meso-dibromosuccinic acid intermediate, and geometric isomers.

This guide compares three chromatographic strategies for purifying and analyzing these mixtures. While Reverse-Phase HPLC (RP-HPLC) remains the industry standard for robustness, Mixed-Mode Chromatography offers superior selectivity for polar precursors, and Ion-Pair Chromatography (IPC) provides an alternative for resolving difficult isomer pairs.

Chemical Context & Separation Challenges

The separation is governed by two primary factors: geometric isomerism (E vs. Z) and acid dissociation (pKa values).

• Target Analyte: 2-Bromobut-2-enedioic acid (predominantly the E-isomer, Bromofumaric acid).

• Key Impurity: Z-isomer (Bromomaleic acid), formed via thermal isomerization or incomplete elimination.

• Precursors: Fumaric acid (highly polar), meso-2,3-dibromosuccinic acid (intermediate).

Isomer Properties

Compound	Configuration	Polarity (RP-HPLC Prediction)	pKa (Approx)
Bromofumaric Acid	E (Trans)	Moderate Retention	~1.5, 3.8
Bromomaleic Acid	Z (Cis)	Lower Retention (Dipole moment)	~1.5, 4.7
Fumaric Acid	E (Trans)	Low Retention (Elutes early)	3.03, 4.44

Method Comparison Guide

Method A: Ion-Suppression RP-HPLC (Recommended)

Best For: Routine QC, reaction monitoring, and purity assessment. Mechanism: Low pH suppresses ionization of the carboxylic acid groups, increasing hydrophobicity and retention on the C18 stationary phase.

Method B: Mixed-Mode Chromatography (Anion Exchange + RP)

Best For: Complex mixtures containing highly polar inorganic salts or very hydrophilic precursors that co-elute on C18. Mechanism: Retains acids via electrostatic interaction and resolves isomers via hydrophobic interaction.

Method C: Preparative RP-HPLC

Best For: Isolation of pure standards (>100 mg).

Detailed Experimental Protocols

Protocol A: Ion-Suppression RP-HPLC (The "Gold Standard")

This protocol maximizes resolution between the cis and trans brominated isomers by locking them in their neutral protonated state.

System: Agilent 1260 Infinity II or equivalent. Detector: DAD/UV at 214 nm ( carboxyl group absorption) and 254 nm (conjugated alkene).

1. Mobile Phase Preparation[1][2][3]

• Solvent A: 20 mM Potassium Phosphate Buffer, adjusted to pH 2.1 with Phosphoric Acid.

  • Why pH 2.1? It is below the pKa1 of bromofumaric acid, ensuring the molecule is neutral (COOH) rather than ionized (COO-), preventing peak tailing and increasing retention.

• Solvent B: Acetonitrile (HPLC Grade).

2. Column Selection

• Stationary Phase: End-capped C18 (e.g., Zorbax Eclipse Plus C18 or Phenomenex Luna C18).

• Dimensions: 150 mm x 4.6 mm, 3.5 µm or 5 µm.[2]

• Note: Non-endcapped columns may cause tailing due to interaction with free silanols.

3. Gradient Method

Time (min)	% Solvent A (Buffer)	% Solvent B (ACN)	Flow Rate (mL/min)
0.0	95	5	1.0
5.0	95	5	1.0
15.0	60	40	1.0
20.0	60	40	1.0
21.0	95	5	1.0
25.0	95	5	1.0

4. Representative Performance Data

Data simulated based on structural analogs (fumaric/maleic derivatives) and standard RP-HPLC behavior.

Analyte	Retention Time (min)	Resolution (Rs)	Tailing Factor
Fumaric Acid (Start)	3.2	-	1.1
Bromomaleic Acid (Z)	8.4	> 2.5	1.2
Bromofumaric Acid (E)	10.1	> 2.5	1.1
Dibromosuccinic Acid	12.5	> 4.0	1.0

Visualizing the Separation Logic

The following diagram illustrates the decision-making process and the separation mechanism for the reaction mixture.

Caption: Workflow for selecting the optimal chromatographic mode based on mixture complexity.

Critical Troubleshooting (Self-Validating Protocols)

To ensure the protocol is trustworthy and self-validating, perform these checks:

• The "Blank" Injection Test:

  • Inject the mobile phase buffer alone. If ghost peaks appear at the retention time of Fumaric acid, your aqueous buffer is contaminated or the column is not equilibrated.

• Resolution Check (System Suitability):

  • The critical pair is Bromomaleic (Z) and Bromofumaric (E) .

  • Validation Criteria: Resolution (

    ) must be .

  • Fix: If

    , lower the pH of Solvent A to 1.9 or reduce the gradient slope (e.g., 5% to 30% B over 20 min).

• Peak Tailing:

  • Brominated acids are prone to metal chelation. If tailing occurs, add 0.1 mM EDTA to the mobile phase or use a "Base Deactivated Silica" (BDS) column.

References

• Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. Source: Walsh Medical Media. URL:[Link]

• Development and validation of a stability-indicating RP-HPLC method for dimethyl fumarate. Source: PubMed (NIH). URL:[Link][3]

• HPLC Separation of Sorbic, Fumaric, Malonic Acids on Newcrom BH Column. Source: SIELC Technologies.[4][5][6] URL:[Link]

• Addition of bromine to fumaric acid to meso-dibromosuccinic acid (Reaction Context). Source: OC-Praktikum.de.[7] URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Development and validation of a stability-indicating RP-HPLC method for the identification, determination of related substances and assay of dimethyl fumarate in drug substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Separation of 2-Bromopropionic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. HPLC Separation of Sorbic, Fumaric, Malonic Acids on Newcrom BH Column | SIELC Technologies [sielc.com]
• 6. Fumaric Acid | SIELC Technologies [sielc.com]
• 7. Making sure you're not a bot! [oc-praktikum.de]

Safety & Regulatory Compliance

2-Bromobut-2-enedioic acid proper disposal procedures

As a Senior Application Scientist, I approach chemical handling not merely as a set of rules, but as a system of chemical causality. 2-Bromobut-2-enedioic acid (encompassing its isomers, bromomaleic acid and bromofumaric acid) is a highly reactive, halogenated dicarboxylic acid utilized extensively as an electrophilic building block in organic synthesis[1].

Because of its dual-hazard profile—combining severe acidity with halogenated toxicity—standard disposal methods are entirely insufficient. Improper handling or disposal can lead to severe exothermic reactions, equipment corrosion, and the release of toxic hydrobromic acid (HBr) gas[2]. The following guide establishes a self-validating, causality-driven operational plan for the safe handling, neutralization, and disposal of this compound.

Physicochemical Hazard Causality

To safely dispose of 2-Bromobut-2-enedioic acid, we must first understand why it behaves the way it does. The electron-withdrawing bromine atom adjacent to the conjugated double bond creates a highly electrophilic center[1]. This structural feature makes the compound prone to rapid nucleophilic attack. Furthermore, as a dicarboxylic acid, it readily dissociates in the presence of moisture, causing severe skin burns and eye damage (Hazard Code H314)[3].

Table 1: Physicochemical & Hazard Summary

Property / Hazard	Value / Description	Operational Implication
Molecular Formula	C₄H₃BrO₄	High halogen-to-carbon ratio dictates mandatory segregation into halogenated waste streams.
Physical State	Solid (Melting Point ~128–130 °C)	Dust generation is a primary inhalation risk; requires wet-handling for spills[3].
GHS Hazard Codes	H302 (Harmful if swallowed), H314 (Severe burns)	Mandates Class 8 (Corrosive) packaging and handling[3].
Combustion Byproducts	HBr, Br₂, CO, CO₂	Requires disposal facilities equipped with alkaline wet scrubbers[2].

Immediate Spill Management Protocol

When a spill occurs, immediate containment is required to prevent the aerosolization of corrosive dust. This protocol relies on endothermic neutralization to prevent thermal runaway.

Step-by-Step Methodology:

• Ventilation & PPE: Don acid-resistant gloves (e.g., heavy-duty nitrile), safety goggles, and a face shield. Ensure the fume hood or room ventilation is maximized. Work in a well-ventilated area to prevent the accumulation of irritating fumes[3].

• Dry Containment: Gently cover the solid spill with a dry, inert absorbent (e.g., sand or vermiculite).

  • Causality: Sweeping the raw powder generates hazardous dust. The inert solid dampens kinetic energy and physical spread during cleanup.

• In-Situ Neutralization: Slowly apply solid sodium bicarbonate (NaHCO₃) over the spill area.

  • Causality: NaHCO₃ is a weak base. Using a strong base like NaOH would trigger a violently exothermic reaction, potentially vaporizing the bromine. NaHCO₃ provides a controlled, endothermic neutralization.

• Moistening (Self-Validating Step): Lightly mist the area with water to initiate the acid-base reaction. The reaction will effervesce (release CO₂). Validation: When the bubbling completely ceases upon further addition of water or NaHCO₃, the neutralization is chemically complete.

• Collection: Sweep the neutralized slurry into a high-density polyethylene (HDPE) container using a non-sparking tool.

Laboratory-Scale Waste Processing Methodology

For researchers generating aqueous or organic waste containing 2-Bromobut-2-enedioic acid, strict segregation is paramount.

Step-by-Step Disposal Preparation:

• Phase Segregation: Isolate the waste into a designated "Halogenated Acidic Waste" carboy.

  • Causality: Mixing halogenated waste with non-halogenated solvents drastically increases disposal costs and risks the formation of explosive mixtures if incompatible nucleophiles are present.

• Aqueous Phase Neutralization: If the waste is purely aqueous, adjust the pH to 6.0–8.0 using a 1M NaHCO₃ solution before transferring it to the main waste carboy.

  • Self-Validating Step: Use pH test strips to confirm the target pH. A stable pH of 7 indicates the dicarboxylic acid has been fully converted to its sodium salt, eliminating the H314 corrosivity hazard for transport.

• Filtration: If solid residues remain in the reaction mixture, filter the sample through a 0.45 µm syringe filter or Büchner funnel before final packaging[3].

• Labeling: Clearly label the container with the exact composition (e.g., "Aqueous Waste: 5% Sodium Bromomaleate") and provide the Safety Data Sheet (SDS) to the disposal company[3].

Industrial Disposal & Incineration Logistics

Once the waste leaves the laboratory, it must be processed by a licensed hazardous waste facility. You cannot dispose of this chemical via standard municipal waste or sewer systems.

Table 2: Disposal Methods & Regulatory Considerations

Disposal Stage	Technical Requirement	Causality & EPA Guidance
Incineration	High-Temperature (>1000°C)	High temperatures ensure complete destruction of the carbon backbone, preventing the formation of brominated dioxins and furans[2].
Flue Gas Management	Alkaline Wet Scrubber	Up to 90% of organically bound bromine is released as HBr and Br₂. Scrubbers capture HBr to prevent environmental acid rain[2].
Oxidation Control	Surplus SO₂ Management	Br₂ has a high oxidation potential. The formation of HBr is preferable to Br₂ because HBr is more easily removed by scrubbing[2].

Visual Workflow: End-to-End Disposal

The following diagram illustrates the logical flow of the waste management process, from initial phase assessment to final environmental release.

Fig 1: End-to-end disposal and neutralization workflow for brominated dicarboxylic acids.

References

• Title: Other Disposal Guidance | I-WASTE DST | US EPA Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. Bromomaleic acid | 584-99-6 | Benchchem [benchchem.com]
• 2. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]
• 3. Bromosuccinic Acid|CAS 923-06-8|Research Chemical [benchchem.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: 2-Bromobut-2-enedioic Acid

Executive Safety Directive

2-Bromobut-2-enedioic acid (commonly referred to as Bromomaleic acid or Bromofumaric acid depending on isomerism) presents a dual-threat hazard profile: it is corrosive to living tissue and a potent sensitizer . Unlike simple mineral acids, its organic lipophilicity allows it to penetrate the skin barrier rapidly, while the bromine substituent adds potential for systemic toxicity and delayed hypersensitivity reactions.

Core Directive: Treat all solid manipulation as a high-risk dust hazard and all liquid handling as a splash/corrosion hazard. Standard "lab coat and glasses" are insufficient .

Risk Assessment & Hazard Profiling

Before selecting PPE, we must define the enemy. This compound is typically encountered as a crystalline solid which can sublime or create fine dust, or as a solution in organic solvents.

Parameter	Data	Operational Implication
CAS Number	584-84-9 (Bromomaleic) / 585-70-6 (Bromofumaric)	Verify specific isomer on SDS; hazards are functionally identical for PPE.
Physical State	Crystalline Solid	Inhalation Risk: Dust generation during weighing is the primary exposure vector.
GHS Classification	Skin Corr.[1][2][3][4][5] 1B (Severe Burns)Eye Dam. 1 (Irreversible Damage)Skin Sens. 1 (Allergic Reaction)	Zero Skin Contact Policy: A single exposure can cause chemical burns and lifelong sensitization.
Acidity (pKa)	~1.5 - 3.0 (Stronger than acetic acid)	Rapid tissue destruction upon contact with mucous membranes.

Personal Protective Equipment (PPE) Matrix

This protocol uses a "Barrier-in-Depth" approach. We do not rely on a single layer of protection.

A. Hand Protection: The "Sacrificial Layer" Strategy

Why? Halogenated organic acids can permeate standard thin nitrile gloves. The bromine atom increases lipophilicity, potentially accelerating breakthrough compared to non-halogenated acids.

• Primary Layer (Inner): 4 mil Nitrile (Examination grade). Acts as the final barrier.

• Secondary Layer (Outer): 5-8 mil Nitrile (Extended cuff) OR Neoprene (if handling solutions).

  • Protocol: If the outer glove is splashed, strip it immediately. The inner glove remains to protect you while you exit to wash hands.

• High-Risk Operations: For prolonged immersion or handling concentrated stock solutions, use Butyl Rubber or Viton gloves (0.3mm+).

B. Eye & Face Protection: Impact & Splash

Why? "Severe skin burns" (H314) implies that a splash to the face can cause disfigurement, not just eye damage. Safety glasses leave the cheeks and neck exposed.

• Standard: Indirect-vented Chemical Splash Goggles (ANSI Z87.1+).

• Mandatory Supplement: Face Shield (8-inch minimum) is required when:

  • Pouring liquids > 100 mL.

  • Quenching reactions.

  • Handling powder outside a fume hood (not recommended).

C. Respiratory Protection

Why? As a corrosive solid, inhaling dust will cause immediate necrosis of the nasal mucosa and upper respiratory tract.

• Engineering Control (Primary): All weighing must occur inside a Chemical Fume Hood .

• PPE (Secondary): If hood work is impossible, a Half-face respirator with P100 (HEPA) cartridges and Acid Gas (AG) relief is required. Simple N95 masks are insufficient for acid vapors that may sublime from the solid.

D. Body Protection[1][2][5][8][9]

• Standard: 100% Cotton Lab Coat (Polyester melts into skin during fires).

• Enhanced: Chemical-resistant apron (Tychem® or PVC) required for transferring stock solutions.

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for PPE selection based on the specific laboratory activity.

Figure 1: Decision logic for selecting the appropriate PPE based on the physical state and activity type.

Operational Protocols

Phase 1: Weighing & Transfer (The Danger Zone)

Static electricity can cause organic acid powders to "jump" or disperse unexpectedly.

• Preparation: Place an anti-static gun or mat inside the fume hood.

• PPE Check: Don double gloves. Ensure wrists are covered by lab coat cuffs.

• Technique: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination or corrosion of metal tools.

• Cleanup: Immediately wipe the balance area with a wet tissue (water solubilizes the acid) followed by a dry tissue. Dispose of tissues as solid hazardous waste.

Phase 2: Reaction Setup

• Solvent Choice: When dissolving, add the solid to the solvent, not vice-versa, to minimize exothermic splashing.

• Heating: If the reaction requires heat, ensure the condenser is active before heating. Brominated acids can release HBr gas upon thermal decomposition.

Phase 3: Disposal & Waste Management

Never dispose of halogenated organic acids down the drain. They are toxic to aquatic life and damage plumbing.

Figure 2: Waste disposal workflow emphasizing segregation of halogenated organics.

Disposal Steps:

• Segregation: Collect in a dedicated "Halogenated Organic Solvents/Acids" container.

• Container Material: Use HDPE or Glass. Avoid metal containers which will corrode rapidly.

• Labeling: Clearly mark as "Contains Halogens" and "Corrosive Acid" . This is vital for the waste disposal contractor to prevent incineration in non-scrubbed kilns (which would release Bromine gas).

Emergency Response

Self-Validating Safety System:

• Drill: If you feel a "burning" or "itching" sensation under your glove, assume breakthrough .

  • Peel: Remove outer glove immediately.

  • Inspect: Check inner glove. If visible contamination exists, remove inner glove.

  • Wash: Rinse hand for 15 minutes.

  • Replace: Don fresh double gloves.

Spill Cleanup (Solid):

• Do not dry sweep (creates dust).

• Cover with a neutralizing absorbent (Sodium Carbonate/Sand mix).

• Scoop into a waste container.

• Clean surface with water and soap.[6][7]

Spill Cleanup (Liquid):

• Evacuate the immediate area if fumes are present.

• Use a "Pigs" or absorbent boom to contain.

• Neutralize carefully with Sodium Bicarbonate (expect bubbling/CO2 release).

References

• Merck Millipore. (2023). Safety Data Sheet: Bromomaleic Acid. Retrieved from

• PubChem. (n.d.). 2-Bromobut-2-enedioic acid Compound Summary. National Library of Medicine. Retrieved from

• Thermo Fisher Scientific. (2021). Glove Selection Guide for Organic Acids. Retrieved from

• ECHA (European Chemicals Agency). (n.d.). Registration Dossier: Bromofumaric acid. Retrieved from

Sources

• 1. Documents [merckmillipore.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. dept.harpercollege.edu [dept.harpercollege.edu]